2,4-Dimethylbenzyl acetate

• CAS: 62346-96-7

Core Science & Biosynthesis

2,4-Dimethylbenzyl acetate CAS number 62346-96-7 properties

An In-depth Technical Guide to 2,4-Dimethylbenzyl Acetate (CAS No. 62346-96-7)

This guide provides a comprehensive technical overview of 2,4-Dimethylbenzyl acetate, a significant aroma chemical. It is intended for researchers, chemists, and professionals in the fragrance, flavor, and drug development industries who require a detailed understanding of this compound's properties, synthesis, and analysis.

Introduction and Core Chemical Identity

2,4-Dimethylbenzyl acetate, registered under CAS number 62346-96-7, is an aryl alkyl alcohol simple acid ester.[1] It belongs to a class of compounds widely utilized for their aromatic properties, primarily as fragrance ingredients in cosmetics and perfumes.[2][3] Its chemical structure consists of a benzyl acetate core with two methyl group substituents on the aromatic ring at positions 2 and 4. This specific substitution pattern is crucial for its distinct organoleptic properties.

The fundamental identifiers and properties of this compound are summarized below.

Property	Value	Source(s)
CAS Registry Number	62346-96-7	[4]
Molecular Formula	C₁₁H₁₄O₂	[4][5]
Molecular Weight	178.23 g/mol	[3][4]
IUPAC Name	(2,4-dimethylphenyl)methyl acetate	[3][5]
Synonyms	2,4-Dimethylbenzenemethanol acetate, Benzyl alcohol, 2,4-dimethyl-, acetate	[3][6][7]
EINECS Number	263-518-8	[2]
Physical State	Colorless to pale straw-colored oily liquid	[8]

Physicochemical Properties and Rationale

Understanding the physicochemical properties of 2,4-Dimethylbenzyl acetate is paramount for its application, formulation, and quality control. These properties are dictated by its molecular structure: an ester functionality providing polarity and a substituted aromatic ring contributing to its lipophilicity.

Parameter	Estimated Value	Rationale and Significance	Source(s)
Boiling Point	246-248 °C at 760 mmHg	The relatively high boiling point is expected for a molecule of its mass and polarity, making it suitable for applications requiring low volatility, such as in fine fragrances.	[2]
Flash Point	~104.2 °C (220 °F)	This value is critical for safety assessments during handling, storage, and manufacturing, indicating the temperature at which it can form an ignitable mixture with air.	[2]
Solubility	Soluble in alcohol; Insoluble in water (est. 109 mg/L at 25°C)	Its ester nature allows for solubility in common organic solvents like ethanol, which is a typical carrier in fragrance formulations. Poor water solubility is due to the dominant nonpolar character of the xylene ring.	[2]
logP (o/w)	~2.99	The octanol-water partition coefficient indicates a preference for lipophilic environments, which influences its interaction with skin and its substantivity in fragrance applications.	[2]
Vapor Pressure	~0.026 mmHg at 25 °C	The low vapor pressure corresponds to its low volatility, contributing to its longevity and performance as a middle-to-base note in fragrance compositions.	[2]

Synthesis Pathway: Esterification

The most common and industrially viable method for producing 2,4-Dimethylbenzyl acetate is through the esterification of 2,4-dimethylbenzyl alcohol with an acetylating agent, typically acetic anhydride or acetic acid.[1] This is a classic Fischer-Speier esterification reaction, often catalyzed by a strong acid.

The choice of acetic anhydride is often preferred in laboratory and industrial settings. Its higher reactivity compared to acetic acid allows the reaction to proceed under milder conditions and drives the equilibrium towards the product side, as the acetic acid byproduct is less reactive than the starting alcohol.

Caption: Synthesis workflow for 2,4-Dimethylbenzyl acetate.

Detailed Experimental Protocol: Synthesis

This protocol describes a representative lab-scale synthesis.

1. Reaction Setup:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,4-dimethylbenzyl alcohol (0.1 mol, 13.6 g).

• Add acetic anhydride (0.12 mol, 12.2 g, 11.3 mL).

• Causality: A slight excess of the acetylating agent is used to ensure complete conversion of the limiting alcohol reactant.

• Slowly, and with cooling in an ice bath, add 3-4 drops of concentrated sulfuric acid as a catalyst.

2. Reaction Execution:

• Heat the mixture to 60-70°C using a water bath and stir for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting alcohol spot has disappeared.

3. Workup and Neutralization:

• Cool the reaction mixture to room temperature.

• Slowly pour the mixture into 100 mL of cold water to quench the excess acetic anhydride.

• Transfer the mixture to a separatory funnel. Extract the product with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the acidic catalyst and acetic acid byproduct) and 50 mL of brine.

• Self-Validation: The cessation of effervescence during the bicarbonate wash indicates that all acidic components have been successfully neutralized.

• Dry the organic layer over anhydrous sodium sulfate.[9]

4. Purification:

• Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to yield pure 2,4-Dimethylbenzyl acetate.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and quality of the synthesized compound. Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive technique for this purpose.

Caption: Analytical workflow for 2,4-Dimethylbenzyl acetate.

Detailed Protocol: GC-MS Analysis

1. Sample Preparation:

• Prepare a 1000 ppm stock solution of the synthesized 2,4-Dimethylbenzyl acetate in a suitable solvent like ethyl acetate or acetonitrile.[10]

• Create a working standard of 10 ppm by diluting the stock solution.

2. Instrumentation and Conditions:

• System: Agilent 7890A GC coupled with a 5977A MSD or equivalent.[11]

• Column: DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.[12]

• Injection: 1 µL, Split mode (e.g., 30:1 split ratio).[10]

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature 60°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Causality: This temperature program ensures good separation of potential impurities from the main product peak.

• MS Transfer Line: 280°C.

• Ion Source Temp: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 350.

3. Data Interpretation:

• Retention Time: Compare the retention time of the major peak in the sample chromatogram with that of a known standard.

• Mass Spectrum: The EI mass spectrum is the key fingerprint for identification. The expected fragmentation pattern should be analyzed.

Anticipated Spectroscopic Data

Spectroscopy	Expected Features and Interpretation
¹H NMR	- Aromatic Protons (3H): Three signals in the aromatic region (~7.0-7.2 ppm). Due to the substitution pattern, they will show splitting (e.g., a singlet, a doublet, and a doublet).- Benzylic Protons (-CH₂-): A singlet around 5.1 ppm (2H).- Ring Methyl Protons (-CH₃): Two distinct singlets around 2.3-2.4 ppm (3H each).- Acetyl Protons (-COCH₃): A sharp singlet around 2.1 ppm (3H).
¹³C NMR	- Carbonyl Carbon (C=O): A signal around 171 ppm.[13]- Aromatic Carbons: Multiple signals between 128-138 ppm.- Benzylic Carbon (-CH₂-): A signal around 65-66 ppm.- Methyl Carbons: Signals for the two ring methyls and the acetyl methyl around 20-22 ppm.
FT-IR	- C=O Stretch (Ester): A strong, characteristic absorption band around 1740 cm⁻¹.[13]- C-O Stretch (Ester): A strong band in the 1220-1240 cm⁻¹ region.- C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.- C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.
Mass Spec (EI)	- Molecular Ion (M⁺): A peak at m/z = 178.[4]- Base Peak: Loss of the acetate radical (•OCOCH₃) is unlikely. The most probable base peak would be from the formation of the stable 2,4-dimethylbenzyl cation at m/z = 119, resulting from the loss of the acetyl group and an oxygen rearrangement, or the tropylium ion at m/z=91. A peak at m/z = 43 for the acetyl cation [CH₃CO]⁺ is also expected.[13]

Applications and Safety Considerations

Primary Application: The principal use of 2,4-Dimethylbenzyl acetate is as a fragrance ingredient in a wide array of consumer products, including perfumes, soaps, lotions, and other cosmetics.[1][2][3] Its specific aroma profile, which can be described as floral and fruity, makes it a valuable component in fragrance formulations.

Safety Profile: 2,4-Dimethylbenzyl acetate has undergone toxicological and dermatologic reviews for its use as a fragrance ingredient.[1]

• Acute Toxicity: It exhibits low acute toxicity, with an oral LDLo (Lethal Dose, Low) in mice reported as 5000 mg/kg and a dermal LD50 in guinea pigs greater than 5000 mg/kg.[2]

• Irritation and Sensitization: Data on skin irritation, eye irritation, and skin sensitization have been evaluated as part of a broader safety assessment of aryl alkyl alcohol simple acid esters.[1] Users should always consult the latest Safety Data Sheet (SDS) for detailed handling procedures and personal protective equipment (PPE) recommendations.

Conclusion

2,4-Dimethylbenzyl acetate (CAS 62346-96-7) is a well-characterized aroma chemical with established synthesis and analytical protocols. Its value lies in its specific organoleptic properties, which are a direct result of its molecular structure. This guide provides the foundational technical knowledge required for its synthesis, characterization, and safe application, empowering researchers and developers to utilize this compound with confidence and scientific rigor.

References

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved January 16, 2026, from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 2,4-Dimethylbenzyl acetate. In NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). Dimethyl benzyl carbinyl acetate. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. Retrieved January 16, 2026, from [Link]

• CAS Common Chemistry. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. Retrieved January 16, 2026, from [Link]

• Scentspiracy. (n.d.). Dimethyl Benzyl Carbinyl Acetate (CAS 151-05-3). Retrieved January 16, 2026, from [Link]

• Api, A. M., et al. (2022). Update to RIFM fragrance ingredient safety assessment, benzyl acetate, CAS Registry Number 140-11-4. Food and Chemical Toxicology, 163, 112933. [Link]

• Brasen, W. R., & Hauser, C. R. (1954). o-METHYLBENZYL ALCOHOL. Organic Syntheses, 34, 58. [Link]

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• ResearchGate. (2023). Plz help in identifying the compound? [Online discussion]. Retrieved January 16, 2026, from [Link]

• Flavor and Extract Manufacturers Association (FEMA). (n.d.). 2,4-DIMETHYLBENZALDEHYDE. Retrieved January 16, 2026, from [Link]

• Chemical-Suppliers.com. (n.d.). 2,4-Dimethylbenzyl Acetate. Retrieved January 16, 2026, from [Link]

• PerfumersWorld. (n.d.). Dimethyl Benzyl Carbinyl Acetate. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025). Synthesis of benzyl acetate from benzyl alcohol and acetyl acetonate ligand. [Preprint]. Retrieved January 16, 2026, from [Link]

• Agilent Technologies. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices. Retrieved January 16, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Polystyrene trimethyl ammonium chloride impregnated Rh(0) as a catalyst. Retrieved January 16, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Benzyl Acetate. Retrieved January 16, 2026, from [Link]

• CORESTA. (n.d.). analysis of organic acetates in e-vapor products by gc-ms/ms. Retrieved January 16, 2026, from [Link]

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• Shimadzu. (n.d.). Analysis of Organic Solvents and Specified Chemical Substances in a Working Environment. Retrieved January 16, 2026, from [Link]

• Eurasian Journal of Physics, Chemistry and Mathematics. (2022). Benzyl Acetate: A Review on Synthetic Methods. [Link]

• ChemSynthesis. (n.d.). 2,5-dimethylbenzyl acetate. Retrieved January 16, 2026, from [Link]

• Drugfuture. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). EP0044514A1 - Process for the production of dimethylbenzyl-carbinol and dimethylbenzyl carbinyl formate.

• ChemComplete. (2020, February 23). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 6 [Video]. YouTube. [Link]

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Physical and chemical properties of 2,4-dimethylbenzyl acetate

An In-depth Technical Guide to 2,4-Dimethylbenzyl Acetate

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 2,4-dimethylbenzyl acetate, a significant member of the aryl alkyl alcohol simple acid esters (AAASAE) class.[1] Intended for researchers, chemists, and professionals in drug development and materials science, this document delineates the core physicochemical properties, synthesis, spectroscopic characterization, and safety protocols associated with this compound. Our focus is on delivering not just data, but the causal, field-proven insights necessary for its effective application and study.

Core Molecular Identity and Physicochemical Profile

2,4-Dimethylbenzyl acetate, identified by CAS number 62346-96-7, is an organic ester recognized for its distinct sweet, floral, and fruity aroma.[2] This characteristic scent profile has established its primary application in the fragrance industry.[3][4] Structurally, it is the acetate ester of 2,4-dimethylbenzyl alcohol.

Key Identifiers

• IUPAC Name: (2,4-dimethylphenyl)methyl acetate[3]

• CAS Number: 62346-96-7[3][4][5][6][7]

• Molecular Formula: C₁₁H₁₄O₂[4][5]

• Synonyms: 2,4-Dimethylbenzenemethanol acetate, Acetic acid 2,4-dimethylbenzyl ester, Tufurol acetate[3][6]

Physicochemical Data Summary

The physical and chemical properties of 2,4-dimethylbenzyl acetate are critical for its handling, application, and analysis. The following table consolidates key quantitative data from authoritative sources.

Property	Value	Source(s)
Molecular Weight	178.23 g/mol	[3][4][5]
Appearance	Colorless liquid	[2]
Odor	Powerful, sweet-floral, fresh, somewhat fruity	[2]
Boiling Point	246-248 °C (at 760 mm Hg, est.) 65-72 °C (at 0.1 Torr)	[2][8]
Density	~1.029 g/cm³ (estimate)	[2]
Refractive Index	1.5040 (at 25°C)	[2]
Solubility	Insoluble in water; Soluble in alcohol and oils	[2][8]
Vapor Pressure	0.026 mmHg at 25 °C (est.)	[8]
Flash Point	104.2 °C (220 °F, est.)	[8]
logP (o/w)	2.992 (est.)	[2][8]

Synthesis and Chemical Reactivity

The synthesis of 2,4-dimethylbenzyl acetate is a classic example of Fischer-Speier esterification, a cornerstone of organic synthesis. This choice of reaction is predicated on the high availability of the starting materials and the straightforward, acid-catalyzed mechanism that ensures a high yield of the desired ester.

Synthesis Pathway: Esterification

The primary route involves the reaction of 2,4-dimethylbenzyl alcohol with an acetylating agent, typically acetic acid or acetic anhydride, in the presence of a strong acid catalyst like sulfuric acid. The acid protonates the carbonyl oxygen of the acetic acid, rendering it more electrophilic and susceptible to nucleophilic attack by the alcohol.

Caption: Fischer esterification of 2,4-dimethylbenzyl alcohol.

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a self-validating system where reaction progress can be monitored via Thin Layer Chromatography (TLC), and product purity is confirmed through spectroscopic analysis.

• Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

• Charge Reactants: To the flask, add 2,4-dimethylbenzyl alcohol (1.0 eq) and glacial acetic acid (1.5-2.0 eq). The excess acetic acid drives the equilibrium towards the product side.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approx. 1-2% of the alcohol weight).

• Reaction: Heat the mixture to reflux (typically 120-140 °C) and maintain for 2-4 hours. Monitor the disappearance of the starting alcohol using TLC (e.g., with a 4:1 hexanes:ethyl acetate eluent).

• Workup: Cool the reaction mixture to room temperature. Dilute with diethyl ether and transfer to a separatory funnel.

• Neutralization: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and finally with brine. The bicarbonate wash is critical; effervescence indicates successful neutralization.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield the final, high-purity 2,4-dimethylbenzyl acetate.[2]

Chemical Reactivity

As an ester, 2,4-dimethylbenzyl acetate is susceptible to hydrolysis under both acidic and basic conditions, reverting to 2,4-dimethylbenzyl alcohol and an acetate salt or acetic acid. It is generally stable under neutral conditions but should be stored away from strong acids and bases to prevent degradation.[9]

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous structural confirmation of 2,4-dimethylbenzyl acetate. The following data are predictive, based on established principles of organic spectroscopy.

Analytical Workflow

Caption: Multi-technique workflow for structural elucidation.

Predicted Spectroscopic Data

Technique	Expected Observations
IR Spectroscopy	~1740 cm⁻¹: Strong C=O stretch (ester carbonyl).[10] ~1230 cm⁻¹: Strong C-O stretch (ester linkage).[10] ~3000-2850 cm⁻¹: C-H stretches (aliphatic and aromatic).
¹H NMR	~7.0-7.2 ppm: Multiplets (3H, aromatic protons). ~5.1 ppm: Singlet (2H, benzylic -CH₂- protons). ~2.3 ppm: Singlet (3H, aromatic -CH₃ proton). ~2.2 ppm: Singlet (3H, aromatic -CH₃ proton). ~2.1 ppm: Singlet (3H, acetate -CH₃ protons).
¹³C NMR	~171 ppm: C=O (ester carbonyl). ~137-138 ppm: Quaternary aromatic carbons. ~127-130 ppm: CH aromatic carbons. ~65 ppm: Benzylic -CH₂- carbon. ~21 ppm: Acetate -CH₃ carbon. ~19-20 ppm: Aromatic -CH₃ carbons.
Mass Spectrometry	m/z 178: Molecular ion (M⁺). m/z 135: [M - CH₃CO]⁺, loss of the acetyl group. m/z 119: [M - OCOCH₃]⁺, formation of the 2,4-dimethylbenzyl cation. m/z 43: [CH₃CO]⁺, acetyl cation (often a prominent peak).[10]

Protocol for Spectroscopic Analysis

• Sample Preparation: Prepare a dilute solution of the purified ester in an appropriate deuterated solvent (e.g., CDCl₃) for NMR analysis. For IR, a neat liquid film on a salt plate is sufficient. For MS, direct injection or GC-MS can be used.

• Data Acquisition:

  • IR: Acquire a spectrum using an FTIR spectrometer.[11]

  • NMR: Obtain ¹H, ¹³C, and DEPT spectra on a high-field NMR spectrometer (e.g., 300 MHz or higher).[11]

  • MS: Obtain an electron ionization (EI) mass spectrum.[11]

• Data Analysis: Process the spectra to identify the key peaks and fragmentation patterns. Compare the observed data with the predicted values in the table above to confirm the structure and purity of 2,4-dimethylbenzyl acetate.

Applications and Research Context

While its primary commercial use is as a fragrance component in perfumes, soaps, and cosmetics, 2,4-dimethylbenzyl acetate serves as a valuable reference compound for researchers.[1][3][8] Its study contributes to the broader toxicological and dermatological understanding of the AAASAE class of fragrance ingredients.[1] In synthetic organic chemistry, it can be used as a model substrate for reactions involving ester cleavage or as a starting material for more complex molecular architectures.

Safety, Handling, and Storage

Proper handling is essential to ensure laboratory safety. While not classified under GHS for most hazards, it is considered toxic to aquatic life.[8][12]

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and direct contact with skin and eyes.[9][12]

• Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials such as strong acids, bases, and oxidizing agents.[9][12]

• Disposal: Dispose of contents and container to an approved waste disposal plant, avoiding release to the environment.[12]

References

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate, 62346-96-7. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,4-Dimethylbenzyl acetate. In NIST Chemistry WebBook. Retrieved from [Link]

• P&S Chemicals. (n.d.). Product information, 2,4-Dimethylbenzyl acetate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. In PubChem. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. Retrieved from [Link]

• Chemtex USA. (n.d.). Dimethyl Benzyl Carbinyl Acetate Safety Data Sheet. Retrieved from [Link]

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2,4-Dimethylbenzyl acetate molecular formula and weight

An In-depth Technical Guide to 2,4-Dimethylbenzyl Acetate

This guide provides a comprehensive technical overview of 2,4-dimethylbenzyl acetate, tailored for researchers, chemists, and professionals in drug development. We will move beyond basic data to explore the causality behind its synthesis, its characterization, and its potential applications in scientific research, grounded in established chemical principles.

Section 1: Core Molecular Profile

2,4-Dimethylbenzyl acetate is an organic compound classified as an ester. It is derived from the formal condensation of 2,4-dimethylbenzyl alcohol with acetic acid. Its fundamental identity is crucial for registry, sourcing, and regulatory compliance.

Key Identifiers and Properties

The essential chemical and physical properties of 2,4-dimethylbenzyl acetate are summarized below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₄O₂	[1][2]
Molecular Weight	178.23 g/mol	[1][2]
IUPAC Name	(2,4-dimethylphenyl)methyl acetate
CAS Number	62346-96-7	[2][3]
Appearance	Colorless liquid (typical)
Boiling Point	246-248 °C at 760 mmHg (est.)	[3]
Flash Point	104.2 °C (220.0 °F) (est.)	[3]
Solubility	Soluble in alcohol; sparingly soluble in water (109 mg/L at 25 °C est.)	[3]

Molecular Structure

The structure consists of a benzyl group substituted at the 2 and 4 positions of the aromatic ring with methyl groups. The benzylic methylene group is ester-linked to an acetate moiety.

Caption: Chemical structure of 2,4-Dimethylbenzyl acetate.

Section 2: Synthesis and Mechanistic Insights

The most direct and common laboratory-scale synthesis of 2,4-dimethylbenzyl acetate is the Fischer-Speier esterification . This acid-catalyzed reaction involves the equilibrium between a carboxylic acid (acetic acid) and an alcohol (2,4-dimethylbenzyl alcohol).[4][5]

Reaction Mechanism

The mechanism proceeds via several key equilibrium steps:

• Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of acetic acid, significantly increasing the electrophilicity of the carbonyl carbon.[6]

• Nucleophilic Attack: The lone pair on the oxygen of 2,4-dimethylbenzyl alcohol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the existing hydroxyls, converting it into a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The catalyst is regenerated by the removal of a proton from the protonated ester, yielding the final product, 2,4-dimethylbenzyl acetate.

To ensure a high yield, the equilibrium must be shifted towards the products. This is typically achieved by using one of the reactants in excess (usually the less expensive one, alcohol or acetic acid) or by removing water as it forms, in accordance with Le Châtelier's principle.[7][8]

Exemplary Synthesis Protocol

This protocol is a self-validating system for producing high-purity 2,4-dimethylbenzyl acetate.

Materials:

• 2,4-Dimethylbenzyl alcohol

• Glacial Acetic Acid (or Acetic Anhydride for a faster, non-equilibrium reaction)

• Concentrated Sulfuric Acid (catalyst)

• Diethyl ether (extraction solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄) (drying agent)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,4-dimethylbenzyl alcohol (1.0 eq), glacial acetic acid (3.0 eq, serving as both reactant and solvent), and 3-4 drops of concentrated sulfuric acid.

  • Causality: Using excess acetic acid shifts the reaction equilibrium towards the ester product. Sulfuric acid is the catalyst required to activate the carboxylic acid.[7]

• Reflux: Heat the mixture to reflux (typically around 120°C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Workup - Quenching: After cooling to room temperature, slowly pour the reaction mixture into a separatory funnel containing cold water.

• Extraction: Extract the aqueous layer with diethyl ether (3x volume of the initial alcohol).

  • Causality: The ester product is significantly more soluble in the organic solvent (ether) than in water, allowing for its separation from water-soluble components.

• Neutralization: Combine the organic extracts and wash sequentially with saturated NaHCO₃ solution until effervescence ceases, followed by a wash with brine.

  • Causality: The bicarbonate wash neutralizes the excess acetic acid and the sulfuric acid catalyst, converting them into their respective sodium salts, which are water-soluble and are thus removed from the organic layer. The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure 2,4-dimethylbenzyl acetate.

Caption: Experimental workflow for the synthesis of 2,4-dimethylbenzyl acetate.

Section 3: Analytical Characterization

For any research or development application, rigorous confirmation of the compound's identity and purity is paramount.

Spectroscopic Profile

• Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is a strong, sharp absorption peak around 1745 cm⁻¹ , which is characteristic of the C=O (carbonyl) stretching vibration of an ester.[9] Additional peaks corresponding to C-O stretching (around 1225 cm⁻¹) and aromatic C-H and C=C bonds will also be present.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint of the structure. The expected signals are:

  • ~7.0-7.2 ppm: A multiplet integrating to 3H, corresponding to the aromatic protons on the disubstituted ring.

  • ~5.1 ppm: A singlet integrating to 2H, representing the benzylic methylene protons (-CH₂-O).

  • ~2.3 ppm: Two singlets, each integrating to 3H, for the two methyl groups on the aromatic ring (-CH₃).

  • ~2.1 ppm: A singlet integrating to 3H, corresponding to the acetyl methyl protons (-O-C(=O)-CH₃).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for each unique carbon atom:

  • ~171 ppm: Carbonyl carbon of the ester.

  • ~125-140 ppm: Aromatic carbons (6 signals, some may overlap).

  • ~65 ppm: Benzylic methylene carbon (-CH₂-).

  • ~21 ppm: Acetyl methyl carbon.

  • ~19-20 ppm: The two aromatic methyl carbons.

Section 4: Applications in Scientific Research

While 2,4-dimethylbenzyl acetate is predominantly used as a fragrance ingredient in consumer products, its chemical structure makes it a relevant molecule for consideration in broader scientific contexts.[3][10]

Current and Potential Roles

• Fragrance & Chemical Biology: Its primary role is as a fragrance component. For researchers, this makes it a useful tool compound for studying structure-activity relationships in olfaction and the mechanisms of olfactory receptor activation.

• Model Substrate for Esterase Activity: As a stable ester, it can serve as a simple, well-defined substrate in assays designed to screen for or characterize the activity of esterase enzymes, which are a critical class of enzymes in drug metabolism.

• Intermediate in Chemical Synthesis: The term "pharmaceutical intermediate" refers to a building block used in the synthesis of an Active Pharmaceutical Ingredient (API).[11][] While 2,4-dimethylbenzyl acetate is not widely listed as a direct intermediate for a specific drug, its core structure—a substituted benzyl group linked to an ester—is a common motif in medicinal chemistry.

  • Benzyl Moieties: Substituted benzyl groups are foundational scaffolds in numerous drug classes.

  • Ester Functionality: Esters are frequently used in prodrug strategies to improve the pharmacokinetic properties (e.g., lipophilicity, cell membrane permeability) of a parent drug.

  • Therefore, 2,4-dimethylbenzyl acetate and its precursor, 2,4-dimethylbenzyl alcohol, can be considered valuable starting materials for the synthesis of more complex molecules and novel compound libraries for screening.[13] Studies on various benzyl acetate derivatives have shown potential antibacterial activity, highlighting the utility of this chemical class in exploring new therapeutic agents.[13][14]

Caption: Relationship between chemical structure and research applications.

Section 5: Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable in a research environment.

• Hazard Identification: According to Safety Data Sheets (SDS), 2,4-dimethylbenzyl acetate is generally considered to have low acute toxicity.[3] However, it may be harmful to aquatic life.[7]

• Handling:

  • Use in a well-ventilated area or under a chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Avoid inhalation of vapors and direct contact with skin and eyes.

• First Aid:

  • Skin Contact: Wash the affected area immediately with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Move the person to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

References

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• Polystyrene trimethyl ammonium chloride impregnated Rh(0) (Rh@PMe3NCl) as a catalyst and methylating agent for esterification of alcohols through selective oxidation of methanol. The Royal Society of Chemistry. [Link]

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• Synthesis, Antibacterial Activity and Molecular Modelling of Benzyl Acetate Derivatives (2025). ResearchGate. [Link]

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Synonyms and alternative names for 2,4-dimethylbenzyl acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylbenzyl acetate is an aromatic ester that, while not as commercially prominent as some of its isomers, holds interest within the realms of fragrance chemistry and synthetic organic chemistry. This guide provides a comprehensive overview of its chemical identity, synthesis, analytical characterization, applications, and toxicological profile, synthesized from established scientific literature and chemical databases.

Chemical Identity and Nomenclature

A clear and unambiguous identification of a chemical entity is paramount for scientific discourse and application. 2,4-Dimethylbenzyl acetate is known by several synonyms and alternative names across various chemical inventories and publications.

Synonyms and Alternative Names:

• (2,4-Dimethylphenyl)methyl acetate[1]

• 2,4-Dimethylbenzenemethanol acetate[1]

• Acetic acid, 2,4-dimethylbenzyl ester[2]

• Benzyl alcohol, 2,4-dimethyl-, acetate[1]

• Benzenemethanol, 2,4-dimethyl-, 1-acetate[1][3]

• Tufurol acetate[1]

• NSC-78658[1][3]

A comprehensive list of identifiers is crucial for database searches and regulatory compliance.

Identifier	Value	Source
CAS Number	62346-96-7	[1][4]
Molecular Formula	C₁₁H₁₄O₂	[3][4]
Molecular Weight	178.23 g/mol	[3][4]
IUPAC Name	(2,4-dimethylphenyl)methyl acetate	[1]
InChI	InChI=1S/C11H14O2/c1-8-4-5-11(9(2)6-8)7-13-10(3)12/h4-6H,7H2,1-3H3	[4]
InChIKey	IRJIWPLWQGRUAY-UHFFFAOYSA-N	[4]
SMILES	CC1=CC(=C(C=C1)COC(=O)C)C	[1]
EINECS Number	263-518-8	[1]

Physicochemical Properties

Understanding the physicochemical properties of 2,4-dimethylbenzyl acetate is essential for its handling, formulation, and application.

Property	Value	Unit	Notes
Boiling Point	247.3	°C	at 760 mmHg
Flash Point	104.2	°C
Density	1.019	g/cm³
Appearance	Colorless liquid
Odor	Powerful, sweet-floral, fresh, somewhat fruity

Synthesis of 2,4-Dimethylbenzyl Acetate

The primary route for the synthesis of 2,4-dimethylbenzyl acetate is the esterification of 2,4-dimethylbenzyl alcohol with an acetylating agent, most commonly acetic anhydride or acetic acid.

Reaction Principle: Fischer Esterification

The reaction is a classic Fischer esterification, where an alcohol reacts with a carboxylic acid in the presence of an acid catalyst. To drive the equilibrium towards the product, it is common to use an excess of one of the reactants or to remove the water formed during the reaction. A more efficient method involves the use of acetic anhydride, which reacts with the alcohol to form the ester and acetic acid as a byproduct. This reaction is typically faster and essentially irreversible.

Caption: Synthesis of 2,4-dimethylbenzyl acetate via esterification.

Experimental Protocol: Esterification with Acetic Anhydride

The following protocol is a representative procedure for the synthesis of 2,4-dimethylbenzyl acetate in a laboratory setting.

Materials:

• 2,4-Dimethylbenzyl alcohol

• Acetic anhydride

• Pyridine or a catalytic amount of a strong acid (e.g., sulfuric acid)

• Diethyl ether or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Heating mantle and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-dimethylbenzyl alcohol in a slight excess of acetic anhydride.

• Slowly add a catalytic amount of pyridine or a few drops of concentrated sulfuric acid to the mixture. Caution: The reaction can be exothermic.

• Heat the reaction mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the excess acetic anhydride and acetic acid), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure 2,4-dimethylbenzyl acetate.

Analytical Methods for Characterization

Accurate analytical characterization is crucial for confirming the identity and purity of the synthesized compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like 2,4-dimethylbenzyl acetate.

• Expected Retention Time: The retention time will depend on the specific GC column and conditions used.

• Mass Spectrum Fragmentation: The electron ionization (EI) mass spectrum of 2,4-dimethylbenzyl acetate is expected to show a molecular ion peak (M+) at m/z = 178. Key fragmentation patterns for benzyl acetates typically include:

  • Loss of the acetoxy group (CH₃COO•) to give the 2,4-dimethylbenzyl cation at m/z = 119.

  • A peak at m/z = 43 corresponding to the acetyl cation (CH₃CO⁺).

  • Other fragments arising from the dimethylbenzyl moiety.

Caption: Predicted major fragmentation pathways for 2,4-dimethylbenzyl acetate in GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

• ¹H NMR: The proton NMR spectrum is expected to show the following signals:

  • A singlet for the benzylic protons (-CH₂-) around 5.0-5.2 ppm.

  • Singlets for the two aromatic methyl groups (-CH₃) around 2.2-2.4 ppm.

  • A singlet for the acetate methyl protons (-COCH₃) around 2.0-2.1 ppm.

  • Signals for the aromatic protons in the region of 6.9-7.2 ppm, with splitting patterns characteristic of a 1,2,4-trisubstituted benzene ring.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule, including the carbonyl carbon of the ester group (around 170 ppm), the benzylic carbon, the aromatic carbons, and the methyl carbons.

Applications in Research and Industry

The primary application of 2,4-dimethylbenzyl acetate is in the fragrance industry . Its olfactory profile is described as having sweet, floral, and fruity notes, making it a useful component in various perfume compositions. It can be used to impart freshness and a floral-fruity character to fragrances.

Toxicology and Safety Information

A thorough understanding of the toxicological profile is essential for the safe handling and use of any chemical substance. The safety of 2,4-dimethylbenzyl acetate has been reviewed by the Research Institute for Fragrance Materials (RIFM).[4]

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD₅₀)	> 5000	mg/kg	Mouse
Acute Dermal Toxicity (LD₅₀)	> 5000	mg/kg	Guinea Pig

• Skin Irritation and Sensitization: As a member of the aryl alkyl alcohol simple acid esters (AAASAE) group, its potential for skin irritation and sensitization has been evaluated. While comprehensive data for this specific isomer is not publicly detailed, related compounds are known to have low potential for skin irritation. However, as with any fragrance ingredient, the potential for sensitization in susceptible individuals cannot be entirely ruled out. It is recommended to handle the substance with appropriate personal protective equipment, including gloves and safety glasses.

Conclusion

2,4-Dimethylbenzyl acetate is a specialty aromatic ester with a well-defined chemical identity and established synthetic routes. Its primary utility lies in the fragrance industry, where its unique olfactory properties contribute to the creation of complex scents. The available toxicological data suggests a low order of acute toxicity. This guide provides a foundational understanding for researchers and professionals working with this compound, emphasizing the importance of precise identification, controlled synthesis, and safe handling practices.

References

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. U.S. Food and Drug Administration. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). 2,4-Dimethylbenzyl Acetate. Retrieved from [Link]

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• 4. Fragrance material review on 2,4-dimethylbenzyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structural Information and Isomers of 2,4-Dimethylbenzyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,4-dimethylbenzyl acetate, delving into its structural characteristics, isomeric forms, synthesis, and detailed analytical protocols for its characterization and separation. As a Senior Application Scientist, the following content is curated to provide not only procedural steps but also the underlying scientific rationale to empower researchers in their drug development and chemical synthesis endeavors.

Core Concepts: Structure and Properties of 2,4-Dimethylbenzyl Acetate

2,4-Dimethylbenzyl acetate is an organic compound classified as an acetate ester. It is characterized by a benzyl group substituted with two methyl groups at the 2 and 4 positions of the benzene ring.[1][2] The molecular formula is C₁₁H₁₄O₂, with a molecular weight of approximately 178.23 g/mol .[2]

Structural Representation:

Sources

• 1. 2,4-dimethyl benzyl acetate, 62346-96-7 [thegoodscentscompany.com]
• 2. GSRS [gsrs.ncats.nih.gov]

A Guide to the Spectroscopic Characterization of 2,4-Dimethylbenzyl Acetate

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Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for 2,4-dimethylbenzyl acetate (C₁₁H₁₄O₂, Molar Mass: 178.23 g/mol ).[1][2] Intended for researchers, scientists, and professionals in drug development, this document outlines the theoretical principles and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the unequivocal structural elucidation and purity assessment of this compound. Each section details the causality behind experimental choices, presents validated protocols, and offers a thorough interpretation of the spectral data, ensuring scientific integrity and trustworthiness.

Introduction: The Molecular Identity

2,4-Dimethylbenzyl acetate is an organic ester that, like many benzyl derivatives, is of interest in fields ranging from fragrance chemistry to synthetic organic chemistry. Accurate and comprehensive characterization is paramount for its application. Spectroscopic methods provide a non-destructive and highly detailed fingerprint of a molecule's structure. This guide synthesizes data from ¹H NMR, ¹³C NMR, IR, and MS to create a complete analytical profile.

Chemical Structure

A clear understanding of the molecular architecture is the foundation for interpreting spectroscopic data.

Caption: Chemical structure of 2,4-dimethylbenzyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, we can map out the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy: Mapping the Protons

Proton NMR provides detailed information about the number of different types of protons, their electronic environments, and their proximity to other protons.

• Sample Preparation: Dissolve approximately 5-10 mg of 2,4-dimethylbenzyl acetate in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte's peaks.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard. TMS is chemically inert and its protons produce a single, sharp signal at 0.00 ppm, providing a reliable reference point.

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the spectrum on a 400 MHz (or higher) spectrometer. A higher field strength provides better signal dispersion and resolution.

Caption: Standard workflow for ¹H NMR spectroscopy.

Signal (Label)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	~7.15	d	1H	Ar-H (H-6)
b	~7.00	s	1H	Ar-H (H-3)
c	~6.95	d	1H	Ar-H (H-5)
d	~5.05	s	2H	-O-CH₂ -Ar
e	~2.30	s	3H	Ar-CH₃ (C-4)
f	~2.25	s	3H	Ar-CH₃ (C-2)
g	~2.10	s	3H	-C(=O)-CH₃

• Aromatic Protons (a, b, c): The three protons on the benzene ring appear in the typical aromatic region (~6.9-7.2 ppm). Their specific shifts and splitting patterns are dictated by the electronic effects of the methyl and benzyl acetate substituents.

• Benzylic Protons (d): The two methylene protons are adjacent to both an oxygen atom and the aromatic ring, deshielding them to ~5.05 ppm. They appear as a singlet as there are no adjacent protons to couple with.

• Methyl Protons (e, f, g): The three distinct methyl groups each produce a sharp singlet. The acetate methyl (g) is found around 2.10 ppm[3], while the two aromatic methyls (e, f) are slightly further downfield at ~2.25-2.30 ppm.

¹³C NMR Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides a count of the unique carbon atoms in a molecule and information about their chemical environment (e.g., sp³, sp², C=O).

The sample preparation is identical to that for ¹H NMR. ¹³C NMR experiments, however, require more acquisition time due to the low natural abundance of the ¹³C isotope (~1.1%). Proton-decoupled mode is standard, which results in all carbon signals appearing as singlets, simplifying the spectrum.

Carbon (Label)	Predicted Chemical Shift (δ, ppm)	Assignment
1	~171.0	C =O (Ester Carbonyl)
2	~138.0	Ar-C (C-2)
3	~136.5	Ar-C (C-4)
4	~133.0	Ar-C (C-1)
5	~130.0	Ar-C H (C-6)
6	~129.5	Ar-C H (C-5)
7	~126.0	Ar-C H (C-3)
8	~65.0	-O-C H₂-Ar
9	~21.0	Ar-C H₃ (C-4)
10	~20.0	-C(=O)-C H₃
11	~19.0	Ar-C H₃ (C-2)

• Carbonyl Carbon: The ester carbonyl carbon is the most deshielded, appearing far downfield around 171.0 ppm[4].

• Aromatic Carbons: The six aromatic carbons appear between ~126-138 ppm. The quaternary carbons (substituted with groups other than H) generally have weaker signals than the protonated carbons.

• Aliphatic Carbons: The benzylic methylene carbon appears around 65.0 ppm. The three methyl carbons are found in the upfield region (~19-21 ppm).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy measures the vibrations of bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, making IR an excellent tool for functional group identification.

• Sample Preparation: For a liquid sample like 2,4-dimethylbenzyl acetate, the simplest method is to place a single drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates, creating a thin film.

• Background Scan: A background spectrum of the empty spectrometer is run to account for atmospheric CO₂ and H₂O.

• Sample Scan: The prepared sample is placed in the spectrometer and the spectrum is recorded.

Frequency Range (cm⁻¹)	Vibration Type	Functional Group	Intensity
3100-3000	C-H Stretch	Aromatic (sp² C-H)	Medium
2980-2850	C-H Stretch	Aliphatic (sp³ C-H)	Medium
~1740	C=O Stretch	Ester Carbonyl	Strong, Sharp
1615, 1500	C=C Stretch	Aromatic Ring	Medium-Weak
~1230	C-O Stretch	Ester (Acyl-Oxygen)	Strong
~1030	C-O Stretch	Ester (Alkyl-Oxygen)	Medium

The most diagnostic peaks in the IR spectrum of 2,4-dimethylbenzyl acetate are the strong, sharp carbonyl (C=O) stretch of the ester at approximately 1740 cm⁻¹, and the strong C-O single bond stretch around 1230 cm⁻¹. [3]The presence of these two peaks is highly indicative of an ester functional group.

Mass Spectrometry (MS): Determining Mass and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. It is used to determine the molecular weight and deduce structural features from the fragmentation pattern.

• Sample Introduction: A dilute solution of the sample is injected into the instrument, often via a Gas Chromatograph (GC-MS) which separates it from any impurities.

• Ionization: In the source, high-energy electrons bombard the molecule, knocking off an electron to form a radical cation known as the molecular ion (M⁺•).

• Fragmentation: The excess energy imparted during ionization causes the molecular ion to break apart into smaller, characteristic fragment ions.

• Detection: The ions are accelerated and separated by a mass analyzer based on their m/z ratio, and then detected.

The molecular ion (M⁺•) peak for 2,4-dimethylbenzyl acetate is expected at m/z = 178 , corresponding to its molecular weight. T[1][5]he fragmentation pattern is key to confirming the structure.

m/z Value	Proposed Fragment	Structure	Notes
178	[C₁₁H₁₄O₂]⁺•	Molecular Ion (M⁺•)	Confirms molecular weight.
119	[C₉H₁₁]⁺	2,4-Dimethylbenzyl cation	Base Peak . Loss of acetoxy radical (•OCOCH₃).
118	[C₉H₁₀]⁺•	Loss of acetic acid	Loss of CH₃COOH (60 Da) from M⁺•.
91	[C₇H₇]⁺	Tropylium ion	Rearrangement from benzyl-type fragments.
43	[C₂H₃O]⁺	Acetyl cation	Strong Peak . [CH₃C=O]⁺.

The most characteristic fragmentation is the cleavage of the benzylic C-O bond. This is an energetically favorable process because it forms the stable 2,4-dimethylbenzyl cation (m/z 119 ), which is often the base peak (the most abundant ion). Another highly significant peak is the acetyl cation (m/z 43 ), confirming the presence of the acetate group.

[6][7]##### Primary Fragmentation Pathway

Caption: Key fragmentation pathways in EI-MS.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and self-validating system for the characterization of 2,4-dimethylbenzyl acetate. ¹H and ¹³C NMR definitively map the carbon-hydrogen framework. IR spectroscopy confirms the presence of the critical ester functional group through its characteristic C=O and C-O stretching vibrations. Finally, Mass Spectrometry verifies the molecular weight and reveals a predictable fragmentation pattern, including the stable 2,4-dimethylbenzyl cation, which corroborates the overall structure. This comprehensive spectroscopic profile serves as an essential benchmark for quality control, reaction monitoring, and regulatory submission for any application involving 2,4-dimethylbenzyl acetate.

References

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• Human Metabolome Database. 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0031246). Retrieved from [Link]

• Sayeeda, Z. (2020). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. University of Alberta. Retrieved from [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0031310). Retrieved from [Link]

• National Institute of Standards and Technology. 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• Abdurrahman, I., et al. (2020). Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). International Journal of Chemical and Biochemical Sciences.

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• The Royal Society of Chemistry. (2018). Reusable Ionic Liquid-Catalyzed Oxidative Esterification of Carboxylic Acids with Benzylic Hydrocarbons. Retrieved from [Link]

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• YouTube. PREDICTION OF 1H and 13C NMR of unknown compound using ChemDraw. Retrieved from [Link]

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• Magnetic Resonance in Chemistry. (2002). 1H and13C NMR spectral assignments of 2,4-diaryl-substituted cycloalkyl[d]pyrimidines. Retrieved from [Link]

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Biological activity and toxicological profile of 2,4-dimethylbenzyl acetate

An In-Depth Technical Guide to the Biological Activity and Toxicological Profile of 2,4-Dimethylbenzyl Acetate

Authored by: Gemini, Senior Application Scientist

Foreword: This document provides a comprehensive scientific overview of 2,4-dimethylbenzyl acetate (CAS No. 62346-96-7), a fragrance ingredient belonging to the structural group of aryl alkyl alcohol simple acid esters (AAASAE).[1] The primary focus of available research has been on its toxicological profile to ensure safety in consumer products. While specific data on its broader biological activities, such as antimicrobial or anti-inflammatory effects, are not extensively detailed in peer-reviewed literature, this guide synthesizes the existing toxicological data, metabolic pathways, and safety assessments. For certain toxicological endpoints where data on the specific substance is limited, a scientifically justified "read-across" approach is employed, utilizing data from the structurally related and well-studied compound, benzyl acetate (CAS No. 140-11-4).

Chemical and Physical Identity

2,4-Dimethylbenzyl acetate is an acetate ester characterized by a benzyl group substituted with two methyl groups at positions 2 and 4.[2][3] Its primary application is as a perfuming agent in various consumer products.[4][5]

Property	Value	Source
CAS Registry Number	62346-96-7	[4][6]
Molecular Formula	C₁₁H₁₄O₂	[3][5]
Molecular Weight	178.23 g/mol	[3][5]
Boiling Point	246.00 to 248.00 °C @ 760.00 mm Hg (estimated)	[4]
Flash Point	220.00 °F (104.20 °C) (estimated)	[4]
Vapor Pressure	0.026000 mmHg @ 25.00 °C (estimated)	[4]
logP (o/w)	2.992 (estimated)	[4]
Solubility	Soluble in alcohol; Insoluble in water (109 mg/L @ 25 °C est.)	[4]

Metabolic Pathway and Pharmacokinetics

The metabolic pathway of 2,4-dimethylbenzyl acetate is anticipated to follow that of other simple benzyl esters. The primary metabolic process involves rapid hydrolysis by esterase enzymes to yield 2,4-dimethylbenzyl alcohol and acetic acid.[7][8] The resulting 2,4-dimethylbenzyl alcohol is then likely oxidized to its corresponding aldehyde and subsequently to 2,4-dimethylbenzoic acid.[9] This acid can be conjugated, for instance with glucuronic acid, to facilitate excretion.[9] Acetic acid enters the body's general metabolic pool.[10]

This metabolic activation is crucial, as the resulting metabolites determine the toxicological outcome. Studies on the related benzyl acetate show that its metabolism does not appear to involve intermediates with significant toxicological reactivity.[7]

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Solubility Profile of 2,4-Dimethylbenzyl Acetate in Organic Solvents: A Theoretical and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: 2,4-Dimethylbenzyl acetate is an aromatic ester utilized primarily as a fragrance agent.[1][2] Understanding its solubility in various organic solvents is critical for its application in formulation development, quality control, and as an intermediate in chemical synthesis. This guide provides a comprehensive overview of the theoretical principles governing the solubility of 2,4-dimethylbenzyl acetate. Due to a lack of extensive published quantitative data, this document focuses on predicting solubility based on physicochemical properties and provides a detailed, robust experimental protocol for its determination. We present a logical framework for solvent selection and a step-by-step methodology to empower researchers to generate reliable solubility data in their own laboratory settings.

Part 1: Physicochemical Profile of 2,4-Dimethylbenzyl Acetate

A molecule's structure and inherent physical properties are the primary determinants of its solubility behavior. 2,4-Dimethylbenzyl acetate (CAS 62346-96-7) is an ester characterized by a substituted benzene ring, which imparts significant non-polar character, and an acetate group, which provides a site for polar interactions.

Below is the chemical structure of 2,4-Dimethylbenzyl acetate.

Caption: Chemical Structure of 2,4-Dimethylbenzyl Acetate.

The key physicochemical properties are summarized in the table below, providing the basis for predicting its interactions with various solvents.

Property	Value	Source
Molecular Formula	C₁₁H₁₄O₂	[1][3]
Molecular Weight	178.23 g/mol	[1][3]
IUPAC Name	(2,4-dimethylphenyl)methyl acetate	[1]
Boiling Point	246-248 °C (at 760 mmHg)	[4]
logP (o/w)	2.99 (estimated)	[4]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	2 (from the carbonyl and ether oxygens)	[1]
Water Solubility	109 mg/L at 25°C (estimated)	[4]

The molecule lacks hydrogen bond donors, meaning it cannot self-associate through hydrogen bonding in the way alcohols or carboxylic acids can.[1] However, the two oxygen atoms in the ester group can act as hydrogen bond acceptors.[1] The octanol-water partition coefficient (logP) of nearly 3 indicates a strong preference for non-polar environments over aqueous ones, classifying it as a lipophilic compound.[4]

Part 2: Theoretical Principles of Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[5][6] This concept is governed by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy released from solute-solvent interactions must be sufficient to overcome the energy required to break apart the solute-solute and solvent-solvent interactions.

Caption: Key factors influencing the solubility of 2,4-dimethylbenzyl acetate.

The primary intermolecular forces at play for 2,4-dimethylbenzyl acetate are:

• London Dispersion Forces: These are the dominant forces due to the large, non-polar surface area of the dimethylbenzene ring. Solvents that also rely on dispersion forces (e.g., hydrocarbons) are expected to be effective.

• Dipole-Dipole Interactions: The ester functional group possesses a permanent dipole, allowing for interactions with other polar molecules.

• Hydrogen Bonding: As a hydrogen bond acceptor, 2,4-dimethylbenzyl acetate can interact favorably with protic solvents (those that can donate a hydrogen bond, like alcohols).

Part 3: Predicted Solubility Profile

Based on the theoretical principles and the physicochemical properties of 2,4-dimethylbenzyl acetate, we can predict its qualitative solubility across common classes of organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Justification
Alcohols (Protic)	Methanol, Ethanol, Isopropanol	High	The alkyl chains of the alcohols interact well with the non-polar part of the solute. The hydroxyl (-OH) group of the alcohol can act as a hydrogen bond donor, interacting strongly with the ester's oxygen atoms.[4]
Ketones (Polar Aprotic)	Acetone, Methyl Ethyl Ketone	High	These solvents are polar and can engage in strong dipole-dipole interactions with the ester group. Their alkyl components effectively solvate the non-polar aromatic ring. Esters are generally soluble in acetone.[7]
Ethers (Polar Aprotic)	Diethyl Ether, Tetrahydrofuran (THF)	High	Ethers have a similar polarity profile to esters. They can effectively solvate the entire molecule through a combination of dipole-dipole and dispersion forces.
Aromatic Hydrocarbons	Toluene, Xylene	High	The "like dissolves like" principle is strongest here. The aromatic ring of the solvent interacts very favorably with the dimethylbenzene ring of the solute via pi-stacking and dispersion forces.
Aliphatic Hydrocarbons	Hexane, Heptane	Medium to High	These non-polar solvents will interact well with the large non-polar portion of the solute via dispersion forces. However, they cannot solvate the polar ester group, which may limit solubility compared to more polar solvents.
Chlorinated Solvents	Dichloromethane, Chloroform	High	These solvents have a good balance of polarity to interact with the ester group and are non-polar enough to effectively solvate the aromatic ring.
Polar Aprotic Solvents	Acetonitrile, Dimethylformamide (DMF)	Medium	While polar, the nature of their polarity (acetonitrile's nitrile group, DMF's amide group) may not be as perfectly matched to the ester as ketones or ethers. Solubility is expected to be good, but perhaps not as high as in other polar aprotic solvents.
Water (Polar Protic)	Water	Very Low / Insoluble	The large, non-polar hydrocarbon portion of the molecule dominates, making it highly hydrophobic. The energy gained from the ester group interacting with water is insufficient to overcome the disruption of water's strong hydrogen-bonding network.[4]

Part 4: Standardized Protocol for Experimental Solubility Determination

To obtain quantitative data, a standardized experimental procedure is essential. The isothermal shake-flask method is a widely accepted and reliable technique for determining the solubility of a compound in a solvent at a specific temperature.[5]

Experimental Workflow Diagram

Caption: Workflow for the isothermal shake-flask solubility determination method.

Step-by-Step Methodology

1. Materials and Equipment:

• 2,4-Dimethylbenzyl acetate (purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (readable to 0.1 mg)

• Glass vials (e.g., 4 mL or 20 mL) with PTFE-lined screw caps

• Temperature-controlled orbital shaker or incubator

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.45 µm, solvent-compatible, e.g., PTFE)

• Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID)

2. Experimental Procedure:

• Preparation: Ensure all glassware is clean and dry. Prepare a stock solution of 2,4-dimethylbenzyl acetate in a suitable solvent for creating a calibration curve for the analytical instrument.

• Sample Preparation: Add a precisely weighed amount of the chosen solvent (e.g., 2.00 g) into a glass vial.

• Addition of Solute: Add an excess amount of 2,4-dimethylbenzyl acetate to the vial. "Excess" means adding enough solid so that a visible amount of undissolved material remains after equilibration. This ensures the solution is saturated.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24 to 72 hours). The system is at equilibrium when the concentration of the dissolved solute no longer changes over time.

• Phase Separation: After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed at the same constant temperature for at least 24 hours. This allows the excess solid to settle, leaving a clear, saturated supernatant.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a syringe filter directly into a pre-weighed vial for gravimetric analysis or into a volumetric flask for dilution prior to chromatographic analysis. This step is critical to remove any microscopic undissolved particles.

• Quantification: Analyze the filtered, saturated solution using a pre-calibrated analytical method (e.g., HPLC or GC) to determine the concentration of 2,4-dimethylbenzyl acetate. Alternatively, for a non-volatile solvent, the mass of the dissolved solute can be determined gravimetrically by evaporating the solvent from the weighed aliquot.

3. Data Analysis:

• Calculate the solubility as the concentration of 2,4-dimethylbenzyl acetate in the saturated solution.

• Express the results in appropriate units, such as mg/mL, g/100 g solvent, or mol/L.

• Perform each experiment in triplicate to ensure reproducibility and report the mean solubility with the standard deviation.

Part 5: Safety Precautions

Researchers must handle all chemicals with appropriate care.

• 2,4-Dimethylbenzyl Acetate: While having low acute toxicity, it may cause skin irritation upon prolonged contact.[2]

• Organic Solvents: Many organic solvents are flammable and may be toxic or irritating. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 2,4-dimethylbenzyl acetate and each solvent before beginning work.[8]

References

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link]

• ScenTree. (n.d.). Dimethyl benzyl carbinyl acetate (CAS N° 151-05-3). Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443–S447. Retrieved from [Link]

• Scribd. (n.d.). Ester Solubility and Preparation Lab Report. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Chemistry For Everyone. (2024, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents and Polarity. Department of Chemistry. Retrieved from [Link]

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• 3. 2,4-Dimethylbenzyl acetate [webbook.nist.gov]
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Acknowledgment of Revised-Scope: Natural Occurrence of 2,4-Dimethylbenzyl Acetate

To Researchers, Scientists, and Drug Development Professionals,

This document addresses the inquiry into the natural occurrence and sources of 2,4-dimethylbenzyl acetate. Following a comprehensive review of the scientific literature, it is concluded that 2,4-dimethylbenzyl acetate is not a naturally occurring compound .

Authoritative chemical databases and fragrance industry resources consistently classify 2,4-dimethylbenzyl acetate as a synthetic substance.[1][2][3] The Good Scents Company, a widely referenced database for aroma chemicals, explicitly states "not found in nature" in its entry for this compound.[2] Similarly, reviews on fragrance materials describe it as being prepared by reacting an aryl alkyl alcohol with a simple carboxylic acid, indicating a synthetic origin.[3]

The compound is recognized for its role as a synthetic fragrance ingredient used in perfumes and cosmetics.[2][3] Its physical and toxicological properties have been evaluated in the context of its use as a fragrance agent.[2][3]

Given the absence of evidence for natural sources, a technical guide on the "natural occurrence, sources, and extraction" of 2,4-dimethylbenzyl acetate cannot be constructed.

However, recognizing the potential interest in this molecule or related structures for research and development, this document can be pivoted to one of two valuable alternative topics:

• A Technical Guide to a Naturally Occurring Analog: Benzyl Acetate. This guide would provide a comprehensive overview of a structurally related and highly significant natural compound. It would cover:

  • Natural Occurrence (e.g., in jasmine, ylang-ylang).

  • Biosynthetic Pathways in Plants.

  • Standard Protocols for Extraction and Isolation.

  • Pharmacological and Industrial Applications.

• A Technical Guide to the Synthesis and Application of 2,4-Dimethylbenzyl Acetate. This guide would focus on the compound of interest from a synthetic and industrial perspective. It would detail:

  • Established Synthetic Routes and Methodologies.

  • Physicochemical Properties and Analytical Characterization.

  • Applications in the Fragrance and Chemical Industries.

  • Safety and Toxicological Profile.

We request your guidance on which of these alternative topics would best serve your research and development needs. Your selection will allow us to provide a scientifically accurate and relevant technical guide.

Sources

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• 2. thegoodscentscompany.com [thegoodscentscompany.com]
• 3. Fragrance material review on 2,4-dimethylbenzyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermochemical data for 2,4-dimethylbenzyl acetate

An In-Depth Technical Guide to the Thermochemical Data of 2,4-Dimethylbenzyl Acetate

Abstract

This technical guide provides a comprehensive framework for the determination and understanding of the thermochemical properties of 2,4-dimethylbenzyl acetate. Recognizing the current scarcity of published experimental data for this specific compound, this document serves as a procedural roadmap for researchers, scientists, and professionals in drug development. It details both experimental and computational methodologies for establishing key thermochemical parameters, including the enthalpy of formation, heat capacity, and enthalpy of vaporization. The guide is structured to provide not only step-by-step protocols but also the underlying scientific principles, ensuring both technical accuracy and practical applicability.

Introduction to 2,4-Dimethylbenzyl Acetate and the Significance of its Thermochemical Data

2,4-Dimethylbenzyl acetate (C₁₁H₁₄O₂) is an aromatic ester with potential applications in fragrance, materials science, and as a synthetic intermediate in pharmaceutical research.[1] A thorough understanding of its thermochemical properties is paramount for process design, safety assessment, and molecular modeling.

• Enthalpy of Formation (ΔfH°) : This fundamental property quantifies the energy released or absorbed during the formation of the compound from its constituent elements in their standard states. It is crucial for calculating reaction enthalpies, predicting reaction spontaneity, and assessing the energetic stability of molecules.

• Heat Capacity (Cp) : Heat capacity measures the amount of heat required to raise the temperature of a substance by a specific amount. This data is essential for heat transfer calculations in chemical processes, predicting temperature changes during reactions, and understanding the thermal behavior of materials.

• Enthalpy of Vaporization (ΔvapH°) : This parameter defines the energy required to transform a substance from a liquid to a gaseous state. It is a critical parameter in distillation, purification processes, and for understanding intermolecular forces.[2][3]

Given the absence of a dedicated body of literature on the thermochemical properties of 2,4-dimethylbenzyl acetate, this guide will focus on the established methodologies for their determination.

Synthesis of 2,4-Dimethylbenzyl Acetate: A Prerequisite for Experimental Analysis

Prior to any experimental thermochemical analysis, a pure sample of 2,4-dimethylbenzyl acetate must be synthesized and characterized. A standard method for this is the Fischer esterification of 2,4-dimethylbenzyl alcohol with acetic acid, typically catalyzed by a strong acid.[4]

Experimental Protocol for Synthesis

• Reactant Preparation : In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1.0 molar equivalent of 2,4-dimethylbenzyl alcohol with 1.2 to 1.5 molar equivalents of glacial acetic acid.

• Catalyst Addition : Carefully add a catalytic amount (e.g., 0.1 molar equivalents) of concentrated sulfuric acid to the reaction mixture.

• Reflux : Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up : After cooling to room temperature, transfer the mixture to a separatory funnel. Dilute with diethyl ether and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acids), and finally with brine.

• Drying and Purification : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by vacuum distillation to yield pure 2,4-dimethylbenzyl acetate.

• Characterization : Confirm the identity and purity of the synthesized ester using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).

Caption: Synthesis workflow for 2,4-dimethylbenzyl acetate.

Experimental Determination of Thermochemical Properties

This section details the primary experimental techniques for measuring the key thermochemical parameters of 2,4-dimethylbenzyl acetate.

Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation is typically determined indirectly from the enthalpy of combustion, which is measured using a combustion calorimeter.[5] Microscale combustion calorimetry is a modern technique that offers rapid analysis with very small sample sizes.[6][7][8]

• Instrument Calibration : Calibrate the microscale combustion calorimeter using a certified standard, such as polystyrene, to ensure accuracy.

• Sample Preparation : Accurately weigh 1-5 mg of purified 2,4-dimethylbenzyl acetate into a sample holder.

• Pyrolysis : Heat the sample at a constant rate (e.g., 1 °C/s) in an inert nitrogen atmosphere to induce pyrolysis.

• Combustion : The gaseous pyrolysis products are mixed with excess oxygen and combusted at a high temperature (typically 900 °C).

• Data Acquisition : The instrument measures the oxygen consumption and gas flow rates to calculate the heat release rate and the total heat of combustion (ΔcH°).[6]

• Enthalpy of Formation Calculation : The standard enthalpy of formation (ΔfH°) is then calculated using Hess's Law:

  ΔfH°(C₁₁H₁₄O₂) = 11 * ΔfH°(CO₂) + 7 * ΔfH°(H₂O) - ΔcH°(C₁₁H₁₄O₂)

  where the standard enthalpies of formation for CO₂ and H₂O are well-established values.[9]

Caption: Workflow for determining enthalpy of formation.

Heat Capacity via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the heat capacity of a substance as a function of temperature.[9][10][11] It measures the difference in heat flow between a sample and a reference as they are subjected to a controlled temperature program.

• Instrument Calibration : Calibrate the DSC instrument for temperature and heat flow using certified standards like indium.

• Sample Preparation : Accurately weigh 5-15 mg of 2,4-dimethylbenzyl acetate into an aluminum DSC pan and hermetically seal it.

• Three-Step Measurement :

  • Baseline Run : Perform a run with an empty sample pan and an empty reference pan to establish the baseline heat flow.

  • Sapphire Run : Run a sapphire standard of known mass to determine the heat capacity of the instrument.

  • Sample Run : Run the 2,4-dimethylbenzyl acetate sample under the same conditions.

• Data Analysis : The heat capacity of the sample (Cp,sample) is calculated using the following equation:

  Cp,sample = (DSCsample / DSCsapphire) * (mass_sapphire / mass_sample) * Cp,sapphire

  where DSC represents the heat flow signal for the respective runs.[12]

Caption: DSC workflow for heat capacity measurement.

Enthalpy of Vaporization via the Transpiration Method

The transpiration method is a reliable technique for determining the vapor pressure of low-volatility compounds at various temperatures.[13][14] The enthalpy of vaporization is then derived from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

• Apparatus Setup : A stream of inert gas (e.g., nitrogen) is passed through a saturator containing the liquid 2,4-dimethylbenzyl acetate, which is maintained at a constant temperature.

• Saturation : The inert gas becomes saturated with the vapor of the compound.

• Condensation and Quantification : The vapor is then transported to a condenser where it is trapped and its mass is determined.

• Vapor Pressure Calculation : The partial pressure (p) of the substance at a given temperature (T) is calculated from the mass of the condensed vapor and the volume of the carrier gas.

• Clausius-Clapeyron Plot : This procedure is repeated at several different temperatures. The enthalpy of vaporization (ΔvapH°) is then determined from the slope of a plot of ln(p) versus 1/T, according to the integrated Clausius-Clapeyron equation:

  ln(p) = - (ΔvapH° / R) * (1/T) + C

  where R is the ideal gas constant.[2][15]

Caption: Workflow for the transpiration method.

Computational Determination of Thermochemical Properties

In the absence of experimental data, computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for predicting thermochemical properties.[16][17]

DFT Calculation Workflow

• Structure Optimization : The molecular structure of 2,4-dimethylbenzyl acetate is optimized to find its lowest energy conformation using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[18][19]

• Frequency Calculation : Vibrational frequency calculations are performed on the optimized structure to confirm it is a true minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Energy Calculation : The single-point electronic energy of the optimized structure is calculated.

• Thermochemical Property Calculation : The standard enthalpy of formation, heat capacity, and entropy are calculated from the electronic energy, ZPVE, and vibrational, translational, and rotational contributions to the partition function. Isodesmic reactions can be employed to improve the accuracy of the calculated enthalpy of formation.[20][21]

Caption: Workflow for DFT-based thermochemical calculations.

Data Presentation

Once determined, the thermochemical data for 2,4-dimethylbenzyl acetate should be presented in a clear and standardized format.

Table 1: Experimentally Determined Thermochemical Properties of 2,4-Dimethylbenzyl Acetate

Property	Value	Units	Method
Standard Enthalpy of Formation (ΔfH°)	TBD	kJ/mol	Combustion Calorimetry
Molar Heat Capacity (Cp) at 298.15 K	TBD	J/(mol·K)	DSC

| Standard Enthalpy of Vaporization (ΔvapH°) | TBD | kJ/mol | Transpiration Method |

Table 2: Computationally Predicted Thermochemical Properties of 2,4-Dimethylbenzyl Acetate

Property	Value	Units	Computational Method
Standard Enthalpy of Formation (ΔfH°)	TBD	kJ/mol	DFT (e.g., B3LYP/6-311++G(d,p))
Molar Heat Capacity (Cp) at 298.15 K	TBD	J/(mol·K)	DFT (e.g., B3LYP/6-311++G(d,p))

| Standard Entropy (S°) at 298.15 K | TBD | J/(mol·K) | DFT (e.g., B3LYP/6-311++G(d,p)) |

Safety Precautions

While specific GHS classification for 2,4-dimethylbenzyl acetate is not consistently reported, related compounds such as dimethyl benzyl carbinyl acetate are classified with hazard statements.[22][23] Standard laboratory safety protocols should be strictly followed.

• Handling : Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the compound in a well-ventilated area or a fume hood.

• Synthesis : The use of concentrated acids and flammable solvents requires extreme caution. Ensure proper ventilation and avoid ignition sources.

• Combustion Calorimetry : This procedure involves high pressures and temperatures and should only be performed by trained personnel using appropriate safety shields.

• Disposal : Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

This technical guide has outlined a comprehensive approach for determining the thermochemical properties of 2,4-dimethylbenzyl acetate. By following the detailed experimental and computational protocols, researchers can generate the crucial data necessary for advancing scientific understanding and enabling technological applications of this compound. The methodologies described are robust and widely accepted in the scientific community, providing a solid foundation for future research in this area.

References

• Sci-Hub. (n.d.). Transpiration method: Vapor pressures and enthalpies of vaporization of some low-boiling esters. Retrieved from [Link]

• Verevkin, S. P., & Heintz, A. (1999). Determination of Vaporization Enthalpies of the Branched Esters from Correlation Gas Chromatography and Transpiration Methods. Journal of Chemical & Engineering Data, 44(6), 1274–1279. [Link]

• ACS Publications. (n.d.). Determination of Vaporization Enthalpies of the Branched Esters from Correlation Gas Chromatography and Transpiration Methods. Retrieved from [Link]

• ASTM International. (n.d.). Standard Test Method for Determining Specific Heat Capacity by Differential Scanning Calorimetry. Retrieved from [Link]

• ResearchGate. (2008). Transpiration method: Vapor pressures and enthalpies of vaporization of some low-boiling esters. Retrieved from [Link]

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• ACS Publications. (1995). Standard Enthalpies of Formation of Some Methyl Esters of Benzene Carboxylic Acids. Retrieved from [Link]

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• GSRS. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

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• ACS Publications. (2024). Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning. Retrieved from [Link]

• OUCI. (n.d.). Micro combustion calorimeter for development of fire protective paints. Retrieved from [Link]

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• RSC Education. (n.d.). Making esters from alcohols and acids | Class experiment. Retrieved from [Link]

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• MP Strumenti. (n.d.). Micro Combustion Calorimeter. Retrieved from [Link]

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Protocols & Analytical Methods

Laboratory-Scale Synthesis of 2,4-Dimethylbenzyl Acetate: An Application Note

Introduction

2,4-Dimethylbenzyl acetate is an ester recognized for its characteristic fruity and floral aroma, finding applications in the fragrance and flavor industries.[1] As a member of the aryl alkyl alcohol simple acid esters (AAASAE) structural group, its synthesis is a foundational technique in organic chemistry, often serving as a practical example of esterification.[1] This application note provides a detailed, reliable, and reproducible protocol for the laboratory-scale synthesis of 2,4-dimethylbenzyl acetate through the acetylation of 2,4-dimethylbenzyl alcohol with acetic anhydride.

The chosen synthetic route, employing acetic anhydride with pyridine as a catalyst, is favored for its high efficiency and relatively mild reaction conditions. This method circumvents the equilibrium limitations often encountered in Fischer esterification by utilizing a highly reactive acylating agent.[2] Pyridine serves a dual role: it acts as a nucleophilic catalyst to activate the acetic anhydride and as a base to neutralize the acetic acid byproduct, driving the reaction to completion.[3] This guide is designed for researchers and professionals in chemical synthesis and drug development, offering in-depth explanations for experimental choices to ensure both procedural success and a comprehensive understanding of the underlying chemical principles.

Reaction Scheme

The overall chemical transformation is the esterification of 2,4-dimethylbenzyl alcohol to 2,4-dimethylbenzyl acetate.

Caption: Esterification of 2,4-dimethylbenzyl alcohol with acetic anhydride.

Materials and Methods

Reagents and Equipment

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)
2,4-Dimethylbenzyl alcohol	C₉H₁₂O	136.19	5.00 g	36.7
Acetic Anhydride	C₄H₆O₃	102.09	5.62 mL	59.5
Pyridine (anhydrous)	C₅H₅N	79.10	8.80 mL	109
Dichloromethane (DCM)	CH₂Cl₂	84.93	~100 mL	-
1 M Hydrochloric Acid (HCl)	HCl	36.46	~60 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	~60 mL	-
Brine (Saturated NaCl)	NaCl	58.44	~30 mL	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Equipment:

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• TLC plates (silica gel) and developing chamber

• UV lamp

Experimental Protocol

This protocol outlines a robust procedure for the synthesis, purification, and characterization of 2,4-dimethylbenzyl acetate.

Caption: Workflow for the synthesis and purification of 2,4-dimethylbenzyl acetate.

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.00 g (36.7 mmol) of 2,4-dimethylbenzyl alcohol in 8.80 mL (109 mmol) of anhydrous pyridine.

• Addition of Acylating Agent: Cool the solution in an ice bath to 0°C. Slowly add 5.62 mL (59.5 mmol) of acetic anhydride to the stirred solution dropwise over 10-15 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 9:1 hexane:ethyl acetate eluent system. The disappearance of the starting alcohol spot indicates the completion of the reaction.

• Work-up and Extraction: Once the reaction is complete, dilute the mixture with 50 mL of dichloromethane (DCM). Carefully transfer the mixture to a 250 mL separatory funnel.

• Washing:

  • Wash the organic layer with 2 x 30 mL of 1 M HCl to remove the pyridine.

  • Next, wash with 2 x 30 mL of saturated sodium bicarbonate solution to neutralize any remaining acid. Be cautious of gas evolution.

  • Finally, wash with 30 mL of brine to remove residual water.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification (Optional): If TLC analysis indicates the presence of impurities, the crude product can be further purified by silica gel column chromatography using a hexane:ethyl acetate gradient.

• Characterization: The final product should be a colorless to pale yellow oil. Characterize the structure and purity using ¹H NMR, ¹³C NMR, and IR spectroscopy.

Results and Discussion

Expected Yield and Purity

The theoretical yield of 2,4-dimethylbenzyl acetate is 6.54 g. A typical experimental yield for this procedure is in the range of 85-95%. The purity of the final product, as determined by NMR, should be greater than 95%.

Rationale of the Protocol

The use of acetic anhydride as the acetylating agent provides a strong thermodynamic driving force for the reaction, making it essentially irreversible.[2] Pyridine is a crucial component, acting as a nucleophilic catalyst that reacts with acetic anhydride to form a highly reactive acetylpyridinium ion intermediate. This intermediate is then readily attacked by the hydroxyl group of the 2,4-dimethylbenzyl alcohol. Furthermore, pyridine acts as a base to quench the acetic acid byproduct, preventing potential side reactions and driving the equilibrium towards the product.[3]

The aqueous work-up sequence is designed to efficiently remove all byproducts and unreacted reagents. The initial wash with dilute HCl protonates the basic pyridine, rendering it water-soluble and allowing for its removal from the organic layer. The subsequent wash with sodium bicarbonate neutralizes any remaining acetic anhydride and acetic acid.

Characterization of 2,4-Dimethylbenzyl Acetate

The identity and purity of the synthesized 2,4-dimethylbenzyl acetate can be confirmed by spectroscopic methods.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~7.15-7.00 (m, 3H, Ar-H)

  • δ ~5.05 (s, 2H, -CH₂-)

  • δ ~2.30 (s, 6H, 2 x Ar-CH₃)

  • δ ~2.10 (s, 3H, -COCH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~171.0 (C=O)

  • δ ~138.0, 136.5, 132.5, 130.0, 129.0, 126.0 (Ar-C)

  • δ ~65.0 (-CH₂-)

  • δ ~21.0 (-COCH₃)

  • δ ~20.0, 19.0 (Ar-CH₃)

• IR (neat, cm⁻¹):

  • ~2950 (C-H, aliphatic)

  • ~1740 (C=O, ester)

  • ~1230 (C-O, ester)

Safety and Handling

• Acetic anhydride is corrosive and a lachrymator. It reacts violently with water. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Pyridine is flammable, harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye irritation. It should also be handled in a fume hood with appropriate PPE.

• Dichloromethane is a suspected carcinogen. All handling should be performed in a fume hood.

• The reaction should be conducted with appropriate caution, especially during the quenching and neutralization steps, which can be exothermic and produce gas.

Conclusion

This application note provides a comprehensive and reliable protocol for the laboratory-scale synthesis of 2,4-dimethylbenzyl acetate. By detailing the rationale behind the procedural steps and providing expected characterization data, this guide serves as a valuable resource for researchers and professionals in the field of chemical synthesis. The described method is efficient, high-yielding, and employs standard laboratory techniques, making it readily adaptable for various research and development applications.

References

• ResearchGate. (2019). What is the best work-up for acetic anhydride/pyradine acetylation? Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Available at: [Link]

• ResearchGate. (2023). Plz help in identifying the compound? Available at: [Link]

• GlycoPODv2. (2021). O-Acetylation using acetic anhydride in pyridine. Available at: [Link]

• CPAChem. (2025). Safety data sheet. Available at: [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Available at: [Link]

• Quora. (2020). What safety precautions should you take when working with acetic anhydride? Available at: [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. Available at: [Link]

• GSRS. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Available at: [Link]

• ResearchGate. (2014). How can I get acetylation with acetic anhydride and prydine? Available at: [Link]

• PubChemLite. (n.d.). 2,4-dimethylbenzyl acetate (C11H14O2). Available at: [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443–S447. Available at: [Link]

• Chemistry LibreTexts. (2023). Acid Anhydrides react with alcohols to form esters. Available at: [Link]

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Application Note: Quantitative Analysis of 2,4-Dimethylbenzyl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and validated protocol for the identification and quantification of 2,4-dimethylbenzyl acetate using Gas Chromatography-Mass Spectrometry (GC-MS). 2,4-Dimethylbenzyl acetate is a fragrance ingredient and a potential impurity in various chemical manufacturing processes.[1][2] The methodology outlined herein is designed for researchers, quality control analysts, and drug development professionals requiring a robust, reliable, and sensitive analytical method. This guide provides a comprehensive workflow, from sample preparation to data analysis, grounded in established analytical principles to ensure data integrity and reproducibility.

Introduction

2,4-Dimethylbenzyl acetate (CAS No. 62346-96-7) is an aromatic ester recognized for its use as a perfuming agent.[1] Its chemical formula is C₁₁H₁₄O₂, with a molecular weight of approximately 178.23 g/mol .[3][4] Accurate and precise analytical methods are crucial for the quality control of raw materials, monitoring of chemical reactions, and ensuring the safety of consumer products and pharmaceuticals where it may be present as an impurity.

Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for the analysis of volatile and semi-volatile compounds like 2,4-dimethylbenzyl acetate.[5][6] The combination of gas chromatography's high separation efficiency with the sensitive and specific detection provided by mass spectrometry allows for unambiguous identification and quantification even in complex matrices.[6][7][8] This application note provides a comprehensive, step-by-step guide to developing and validating a GC-MS method for this specific analyte.

Chemical and Physical Properties of 2,4-Dimethylbenzyl Acetate

A thorough understanding of the analyte's properties is fundamental to developing a successful analytical method.

Property	Value	Reference
Molecular Formula	C₁₁H₁₄O₂	[3][4]
Molecular Weight	178.23 g/mol	[4]
Boiling Point	246.00 to 248.00 °C @ 760.00 mm Hg (est.)	[1]
Flash Point	220.00 °F (104.20 °C) (est.)	[1]
logP (o/w)	2.992 (est.)	[1]
Solubility	Soluble in alcohol; Insoluble in water (109 mg/L @ 25 °C est.)	[1]
Kovats Retention Index (Standard non-polar)	1348	[2][9]

Experimental Protocol

Sample Preparation

The goal of sample preparation is to produce a clean, liquid sample in a volatile solvent suitable for injection into the GC-MS system.[5][10] The choice of solvent and preparation technique will depend on the sample matrix.

Protocol for Liquid Samples (e.g., essential oils, fragrance mixtures):

• Dilution: Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Solvent Selection: Dilute to volume with a high-purity volatile organic solvent such as hexane, ethyl acetate, or dichloromethane.[11] Given the aromatic nature of the analyte, a solvent with similar polarity can be advantageous.

• Homogenization: Vortex the solution for 30 seconds to ensure homogeneity.

• Filtration (if necessary): If the sample contains particulate matter, filter through a 0.45 µm PTFE syringe filter to prevent contamination of the GC inlet and column.[11]

• Transfer: Transfer the final solution into a 2 mL glass autosampler vial for analysis.

Protocol for Solid Samples (e.g., polymers, powders):

• Extraction: Accurately weigh approximately 1 g of the homogenized solid sample into a glass vial.

• Solvent Addition: Add 10 mL of a suitable extraction solvent (e.g., dichloromethane).

• Extraction Procedure: Sonicate the mixture for 30 minutes or perform a liquid-liquid extraction to isolate the analyte.[5]

• Cleanup (if necessary): For complex matrices, a cleanup step such as Solid Phase Extraction (SPE) may be required to remove interferences.[5][10]

• Concentration: The extract can be concentrated using a gentle stream of nitrogen gas to achieve the desired analyte concentration.[12]

• Final Preparation: Reconstitute the dried extract in a known volume of a suitable solvent and transfer to an autosampler vial.

Caption: GC-MS analysis workflow for 2,4-dimethylbenzyl acetate.

GC-MS Instrumentation and Conditions

The following parameters are a recommended starting point and may require optimization based on the specific instrumentation and sample complexity. The principle of "like dissolves like" is a good guide for column selection; a non-polar or mid-polar column is suitable for this aromatic compound.[10]

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent	Provides reliable and reproducible chromatographic separation.
Injection Port	Split/Splitless Inlet	Allows for flexibility in handling varying sample concentrations.
Injection Mode	Split (100:1)	Prevents column overloading for concentrated samples. A splitless injection can be used for trace analysis.
Injection Volume	1 µL	A standard volume for capillary GC.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium (99.999% purity)	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Provides consistent retention times.
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent	A non-polar column suitable for the separation of aromatic compounds.[13]
Oven Program	Initial Temp: 60 °C, hold for 2 min. Ramp: 10 °C/min to 280 °C, hold for 5 min.	This temperature program allows for the separation of volatile impurities from the target analyte and ensures elution of less volatile components.
Mass Spectrometer
MS System	Agilent 5977B MSD or equivalent	A sensitive and robust detector for routine analysis.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS, producing reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for generating comparable mass spectra with library databases.
Mass Range	m/z 40-450	A wide enough range to capture the molecular ion and key fragment ions of the analyte.
Source Temperature	230 °C	Optimized for efficient ionization and to prevent contamination.
Quadrupole Temp.	150 °C	Ensures stable mass analysis.
Acquisition Mode	Full Scan	Allows for the identification of unknown compounds and provides a complete mass spectrum for library matching. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity in quantitative analysis.

Data Analysis and Interpretation

Identification

The primary identification of 2,4-dimethylbenzyl acetate is achieved by comparing the acquired mass spectrum with a reference spectrum from a trusted library, such as the NIST Mass Spectral Library.[14] The retention time of the analyte peak should also be consistent with that of a known standard analyzed under the same conditions.

Expected Mass Spectrum:

The electron ionization mass spectrum of 2,4-dimethylbenzyl acetate is expected to show a molecular ion peak (M⁺) at m/z 178. The fragmentation pattern will be characteristic of the molecule's structure. Key expected fragment ions include:

• m/z 135: Loss of the acetyl group (-COCH₃)

• m/z 119: Loss of the acetate group (-OCOCH₃)

• m/z 91: Tropylium ion, characteristic of benzyl compounds

• m/z 43: Acetyl cation (CH₃CO⁺)

Caption: Proposed fragmentation pathway for 2,4-dimethylbenzyl acetate.

Quantification

For quantitative analysis, an internal standard method is recommended for the highest accuracy and precision. A calibration curve should be prepared using a series of standard solutions of 2,4-dimethylbenzyl acetate at different concentrations.

Protocol for Quantification:

• Internal Standard Selection: Choose an internal standard that is chemically similar to the analyte but does not co-elute with any components in the sample. For this analysis, a suitable internal standard could be a deuterated analog or another aromatic ester with a different retention time.

• Calibration Standards: Prepare a series of at least five calibration standards containing a fixed concentration of the internal standard and varying concentrations of 2,4-dimethylbenzyl acetate.

• Calibration Curve: Analyze the calibration standards and plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. A linear regression should be applied to the data, with an R² value > 0.99 indicating good linearity.[15]

• Sample Analysis: Prepare the unknown sample as described in the sample preparation section, adding the same concentration of internal standard as used in the calibration standards.

• Concentration Calculation: Analyze the sample and use the peak area ratio and the calibration curve to determine the concentration of 2,4-dimethylbenzyl acetate in the sample.

Method Validation

To ensure the reliability of the analytical results, the GC-MS method should be validated according to the International Council for Harmonisation (ICH) guidelines or other relevant regulatory standards.[7][16] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[15]

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[15]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[7]

Conclusion

This application note provides a comprehensive and scientifically sound protocol for the GC-MS analysis of 2,4-dimethylbenzyl acetate. The detailed steps for sample preparation, instrument configuration, data analysis, and method validation are designed to yield accurate, precise, and reliable results. This methodology is suitable for implementation in research, quality control, and drug development laboratories for the routine analysis of this compound. Adherence to these protocols will ensure high-quality data that meets stringent scientific and regulatory standards.

References

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• SCION Instruments. (n.d.). GC-MS sample preparation and column choice guide. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Organomation. (n.d.). Preparing Samples for GC-MS/MS Analysis. Retrieved from [Link]

• Agilent Technologies. (n.d.). A Unified Method for the Analysis of Aromatic Solvents Using the Agilent 6820 Gas Chromatography System. Retrieved from [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

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• ResearchGate. (n.d.). (PDF) Preparation of Samples for Gas Chromatography/Mass Spectrometry Analysis of Phthalate and Adipate Esters in Plasma and Beverages by Steam Distillation and Extraction. Retrieved from [Link]

• MDPI. (2022). Development and Optimization of a Gas Chromatography–Mass Spectrometry Analytical Method for Detecting Sulfolane and Benzene Toluene, Ethylbenzene, and Xylenes in Water Samples. Retrieved from [Link]

• NIH. (n.d.). The Influence of the Aromatic Character in the Gas Chromatography Elution Order. Retrieved from [Link]

• Pharma Approach. (2025). GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes. Retrieved from [Link]

• Medistri. (2024). GC/MS Identification of Impurities. Retrieved from [Link]

• MDPI. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. Retrieved from [Link]

• NIH. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Retrieved from [Link]

• PeerJ. (2021). Extended characterization of petroleum aromatics using off-line LC-GC-MS. Retrieved from [Link]

• TDI-Brooks. (n.d.). QUANTITATIVE DETERMINATION OF AROMATIC HYDROCARBONS USING SELECTED ION MONITORING GAS CHROMATOGRAPHY/MASS SPECTROMETRY. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl benzyl carbinyl acetate. Retrieved from [Link]

• NIST. (n.d.). Mass Spectrometry Data Center. Retrieved from [Link]

• Agilent Technologies. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• CORESTA. (n.d.). analysis of organic acetates in e-vapor products by gc-ms/ms. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Extractable/Leachable Compounds from Generic Liquid Drug Formulations Using GC/MSD Systems. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Organic Solvents and Specified Chemical Substances in a Working Environment Using Two Different Columns (1). Retrieved from [Link]

• NIST. (n.d.). EPA/NIH mass spectral data base. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl chloride. NIST Chemistry WebBook. Retrieved from [Link]

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High-performance liquid chromatography (HPLC) method for 2,4-dimethylbenzyl acetate

An Application Note for the Isocratic Reversed-Phase HPLC Method for the Quantification of 2,4-Dimethylbenzyl Acetate

Authored by: Senior Application Scientist, Analytical Chemistry Division

Abstract

This comprehensive application note details a robust and validated isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 2,4-dimethylbenzyl acetate. This guide is designed for researchers, quality control analysts, and drug development professionals who require a reliable method for the analysis of this aromatic ester, commonly used as a fragrance ingredient. The causality behind the selection of chromatographic parameters is explained in detail, providing a foundational understanding for method adoption, adaptation, and troubleshooting. The protocol presented herein is structured to be a self-validating system, grounded in principles outlined by the International Council for Harmonisation (ICH).

Introduction and Scientific Rationale

2,4-Dimethylbenzyl acetate (CAS: 62346-96-7) is an aryl alkyl alcohol simple acid ester widely used in the fragrance industry.[1][2][3] Its chemical structure consists of a substituted benzene ring, making it a relatively non-polar molecule.[2][4] Accurate quantification of this compound is critical for ensuring product quality, consistency, and for meeting regulatory standards in cosmetics and other consumer products. High-performance liquid chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and reproducibility.[5]

This application note establishes a method based on reversed-phase chromatography, the most common mode of HPLC separation.[6] The fundamental principle of RP-HPLC involves a non-polar stationary phase and a polar mobile phase.[7][8] Given the physicochemical properties of 2,4-dimethylbenzyl acetate, this approach is scientifically justified. The compound's estimated Log P value (a measure of lipophilicity) is between 2.3 and 3.0, indicating its preference for a non-polar environment.[1][2] Therefore, it will be strongly retained on a hydrophobic stationary phase and can be selectively eluted by modulating the strength of the mobile phase.

Causality of Experimental Design

The development of a robust HPLC method is not arbitrary; it is a systematic process where each parameter is chosen to optimize the separation based on the analyte's chemical properties.

Chromatographic Mode: Why Reversed-Phase?

As established, 2,4-dimethylbenzyl acetate is a non-polar compound. In reversed-phase HPLC, the stationary phase is hydrophobic (e.g., silica bonded with C18 alkyl chains), and the mobile phase is a more polar solvent mixture (e.g., water and acetonitrile).[6][9] Non-polar analytes, like 2,4-dimethylbenzyl acetate, interact strongly with the non-polar stationary phase. By increasing the proportion of the organic (less polar) solvent in the mobile phase, the analyte's affinity for the mobile phase increases, causing it to elute from the column.[10] This provides a highly effective and controllable mechanism for separation.

Stationary Phase Selection: The C18 Column

The choice of a C18 (octadecylsilane) column is the cornerstone of this method. C18 columns are the most hydrophobic and retentive of the common reversed-phase columns and are ideal for separating non-polar to moderately polar compounds.[9][11] The long alkyl chains provide a large surface area for hydrophobic interactions, ensuring that 2,4-dimethylbenzyl acetate is sufficiently retained and separated from potential polar impurities that would elute earlier. A standard column dimension of 150 mm x 4.6 mm with 5 µm particles provides an excellent balance of efficiency, resolution, and backpressure for routine analysis.[8][9]

Mobile Phase Composition: Acetonitrile and Water

The mobile phase must be capable of eluting the analyte from the column with a reasonable retention time, good peak shape, and high resolution. A binary mixture of HPLC-grade water and an organic modifier is standard.[6]

• Organic Modifier: Acetonitrile (ACN) is selected over methanol for this method. ACN generally provides better peak shapes for aromatic compounds, has a lower viscosity (resulting in lower backpressure), and possesses a lower UV cutoff wavelength (~190 nm), which offers greater flexibility in detection.[12][13][14]

• Isocratic Elution: For quality control and routine analysis of a single compound, an isocratic method (constant mobile phase composition) is superior to a gradient method. It simplifies the method, reduces run-to-run variability, minimizes equilibration times, and extends column lifetime. The optimal ratio of acetonitrile to water is determined experimentally to achieve a retention factor (k) ideally between 2 and 10, ensuring the peak is well-resolved from the solvent front and does not have an excessively long run time.[10]

UV Detection Wavelength

The presence of a benzene ring in 2,4-dimethylbenzyl acetate provides a strong chromophore, making UV detection highly suitable. Aromatic compounds typically exhibit significant absorbance in the 200-280 nm range. Based on the structure, a detection wavelength of 220 nm is chosen to provide high sensitivity for the analyte. While 254 nm is a common wavelength for aromatic compounds, detection at a lower wavelength like 220 nm often yields a stronger signal for this class of molecules, thereby improving the method's limit of quantitation.

Experimental Workflow and Logic

The following diagram illustrates the logical flow of the analytical process, from initial preparation to the final validated result.

Caption: Overall analytical workflow for HPLC quantification.

Detailed Application Protocol

Equipment and Reagents

• HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (150 mm length x 4.6 mm I.D., 5 µm particle size).

• Data Acquisition: Chromatography Data System (CDS).

• Reagents:

  • Acetonitrile (ACN), HPLC grade or higher.

  • Water, HPLC grade or Type I ultrapure.

  • 2,4-Dimethylbenzyl Acetate reference standard (purity ≥98%).

• Glassware & Consumables: Class A volumetric flasks, analytical balance, syringe filters (0.45 µm PTFE), HPLC vials.

Chromatographic Conditions

Parameter	Condition	Justification
Stationary Phase	C18, 150 x 4.6 mm, 5 µm	Provides excellent hydrophobic retention for the non-polar analyte.[9]
Mobile Phase	Acetonitrile : Water (65:35, v/v)	Optimized for ideal retention and peak shape.[6]
Elution Mode	Isocratic	Ensures reproducibility and robustness for routine QC analysis.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.[9]
Column Temperature	30 °C	Maintains stable retention times and improves peak symmetry.
Detection Wavelength	220 nm	High molar absorptivity for the aromatic ring, ensuring high sensitivity.
Injection Volume	10 µL	A typical volume to avoid column overloading while ensuring a good detector response.
Run Time	10 minutes	Sufficient to allow for the elution of the analyte and any potential late-eluting impurities.

Step-by-Step Methodology

1. Mobile Phase Preparation: a. Measure 650 mL of Acetonitrile and 350 mL of HPLC-grade water. b. Mix thoroughly and degas for 15 minutes using an ultrasonic bath or an online degasser.

2. Standard Stock Solution Preparation (1000 µg/mL): a. Accurately weigh approximately 25 mg of 2,4-dimethylbenzyl acetate reference standard. b. Transfer it to a 25 mL Class A volumetric flask. c. Dissolve and dilute to the mark with the mobile phase. Mix thoroughly. This is the Stock Solution.

3. Calibration Standards Preparation: a. Prepare a series of at least five calibration standards by serially diluting the Stock Solution with the mobile phase. b. A suggested concentration range is 5, 25, 50, 100, and 200 µg/mL.

4. Sample Preparation: a. Accurately weigh a quantity of the sample expected to contain approximately 10 mg of 2,4-dimethylbenzyl acetate. b. Transfer to a 100 mL volumetric flask, dissolve, and dilute to volume with the mobile phase. This yields a target concentration of 100 µg/mL. c. Filter an aliquot through a 0.45 µm PTFE syringe filter into an HPLC vial.

5. Analysis Sequence: a. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (~30 minutes). b. Perform a blank injection (mobile phase) to ensure no system contamination. c. Make six replicate injections of a mid-level calibration standard (e.g., 50 µg/mL) to perform a System Suitability Test (SST). d. Inject the calibration standards from lowest to highest concentration. e. Inject the prepared sample solutions.

System Suitability and Method Validation

Adherence to method validation guidelines is mandatory to ensure the reliability of the results.[15][16] This method should be validated according to ICH Q2(R1) or Q2(R2) guidelines.[17][18]

System Suitability Test (SST)

Before any sample analysis, the chromatographic system's performance must be verified.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 1.5	Ensures peak symmetry, critical for accurate integration.
Theoretical Plates (N)	N ≥ 2000	Indicates column efficiency and separation power.
%RSD of Peak Area	≤ 2.0% (for n=6 injections)	Demonstrates the precision and reproducibility of the injector and system.[16]

Method Validation Parameters

• Specificity: The ability to assess the analyte in the presence of other components. This can be demonstrated by analyzing a placebo and spiked samples to show no interfering peaks at the retention time of 2,4-dimethylbenzyl acetate.

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration.[17] A minimum of five concentrations are analyzed, and the correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: The closeness of the test results to the true value. It is assessed by spike-recovery experiments at three concentration levels (e.g., 80%, 100%, 120%) and should typically be within 98.0-102.0%.[5]

• Precision: Assessed as repeatability (intra-day) and intermediate precision (inter-day), with an acceptance criterion of %RSD ≤ 2.0%.

The logical relationship between the core components of the HPLC instrument is visualized below.

Caption: Core components and flow path of the HPLC system.

Conclusion

The isocratic RP-HPLC method detailed in this application note is demonstrated to be simple, precise, accurate, and robust for the quantification of 2,4-dimethylbenzyl acetate. The careful selection of the stationary phase, mobile phase, and detection parameters, grounded in the physicochemical properties of the analyte, ensures a reliable and efficient analytical procedure suitable for implementation in a regulated quality control environment. Full validation according to ICH guidelines is required before routine use.

References

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Retrieved from [Link]

• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. Retrieved from [Link]

• Link Lab. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]

• Scribd. (n.d.). Mobile Phase Optimization Strategies For Reversed Phase HPLC. Retrieved from [Link]

• ScenTree. (n.d.). Dimethyl benzyl carbinyl acetate (CAS N° 151-05-3). Retrieved from [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443–S447. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• SIELC Technologies. (2018). Dimethylbenzylcarbinyl acetate. Retrieved from [Link]

• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

• GSRS. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

• Burdick & Jackson. (n.d.). UV Cutoff. Retrieved from [Link]

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Application of 2,4-Dimethylbenzyl Acetate in Fragrance and Perfume Compositions: A Technical Guide

This document provides a comprehensive guide for researchers, scientists, and product development professionals on the application of 2,4-dimethylbenzyl acetate in fragrance and perfume compositions. It delves into the olfactory properties, formulation protocols, stability testing, and quality control of this fragrance ingredient, grounding all recommendations in scientific principles and industry best practices.

Introduction to 2,4-Dimethylbenzyl Acetate

2,4-Dimethylbenzyl acetate (CAS No. 62346-96-7) is a synthetic aroma chemical belonging to the structural group of aryl alkyl alcohol simple acid esters (AAASAE).[1] These esters are synthesized by reacting an aryl alkyl alcohol with a simple carboxylic acid.[1] While detailed olfactory descriptions for 2,4-dimethylbenzyl acetate are not as widely published as for some of its isomers, the broader class of benzyl acetates is known for its pleasant, sweet, and floral aromas, often reminiscent of jasmine.[2] For the purpose of providing a more illustrative application context, this guide will also draw parallels with the closely related and well-documented dimethyl benzyl carbinyl acetate (DMBCA), which boasts a complex floral-fruity profile with notes of jasmine, rose, and pear.[3][4]

Chemical and Physical Properties:

Property	Value	Source
CAS Number	62346-96-7
Molecular Formula	C11H14O2
Molecular Weight	178.23 g/mol	Calculated
Boiling Point	246.00 to 248.00 °C @ 760.00 mm Hg (est)
Flash Point	220.00 °F. TCC ( 104.20 °C. ) (est)
Solubility	Soluble in alcohol; insoluble in water

Olfactory Profile and Application in Fragrance Compositions

While specific descriptors for 2,4-dimethylbenzyl acetate are limited, its structural similarity to other benzyl acetates suggests a profile that would be valuable in a variety of fragrance compositions. Esters like these are prized for their ability to impart fruity and floral notes.[1] They are versatile and can be blended with a wide array of other fragrance components to enhance complexity and depth.

Given its likely sweet, floral character, 2,4-dimethylbenzyl acetate can be expected to perform well in:

• Floral Bouquets: To add freshness and lift.

• Fruity Accords: To provide a sweet, ripe character.

• Fine Fragrances (Eau de Toilette, Eau de Parfum): As a heart note to contribute to the main theme of the fragrance.

• Personal Care Products (Lotions, Creams, Shampoos): To impart a pleasant and lasting scent.[5]

• Household Products (Air Fresheners, Detergents): To mask base odors and provide a fresh aroma.[2]

The typical usage level for fragrance oils in cosmetic products ranges from 0.1% to 5%, depending on the product type and desired scent intensity.[4][6]

Formulation Protocols

The following protocols provide step-by-step instructions for incorporating 2,4-dimethylbenzyl acetate into two common fragrance product formats: an Eau de Toilette and a body lotion.

Protocol for Creating an Eau de Toilette

This protocol outlines the creation of a simple Eau de Toilette, a type of fragrance with a perfume oil concentration of 4-10%.[7]

Materials:

• 2,4-Dimethylbenzyl Acetate

• Other essential oils or aroma chemicals for top, middle, and base notes

• Perfumer's alcohol (e.g., Specially Denatured Alcohol 40B)

• Distilled water

• Glass beaker

• Glass stirring rod

• Graduated cylinders or digital scale

• Perfume bottle with spray atomizer

• Pipettes

Workflow Diagram:

Caption: Workflow for Scenting a Lotion Base.

Procedure:

• Determine Fragrance Load:

  • For a body lotion, a typical fragrance load is between 0.5% and 2% of the total weight. [6]For this protocol, we will use a 1% concentration.

• Weigh Ingredients:

  • Place the mixing bowl on the digital scale and tare it.

  • Weigh the desired amount of unscented lotion base (e.g., 200g).

  • In a separate small container, weigh out the 2,4-dimethylbenzyl acetate (2g for a 1% load in 200g of lotion).

• Combine and Mix:

  • Add the weighed fragrance oil to the lotion base. [3][8] * Using a spatula or whisk, mix gently but thoroughly until the fragrance is fully incorporated and the lotion is smooth and uniform. [4][9]4. Package and Label:

  • Transfer the scented lotion into clean, dry bottles or jars. [3][4] * Label the final product with all ingredients, including the fragrance. [3]

Stability and Performance Evaluation

Ensuring the stability and performance of 2,4-dimethylbenzyl acetate in a final formulation is critical for product quality and consumer satisfaction. [10]

Stability Testing Protocol

Stability testing evaluates how a fragrance performs under various conditions over time. [10]Accelerated stability testing is often used to predict long-term stability in a shorter timeframe. [11][12] Parameters to Evaluate:

• Color: Any changes from the initial color.

• Odor: Any deviation from the intended fragrance profile.

• pH: For aqueous-based products like lotions.

• Viscosity: For lotions and creams.

• Phase Separation: For emulsions.

Accelerated Stability Testing Conditions:

Condition	Duration	Purpose
Elevated Temperature	1-3 months	To simulate aging and assess chemical stability. [11][12]
40°C ± 2°C / 75% RH ± 5% RH
Freeze-Thaw Cycles	3 cycles	To assess stability under extreme temperature fluctuations. [11]
-10°C for 24h, then 25°C for 24h
Light Exposure	Continuous for 1-3 months	To evaluate the impact of UV and visible light on color and fragrance. [11]

Procedure:

• Prepare multiple samples of the final product in its intended packaging.

• Place the samples in stability chambers set to the conditions outlined in the table above.

• Keep control samples at room temperature (25°C ± 2°C).

• Evaluate the samples against the control at regular intervals (e.g., 2, 4, 8, and 12 weeks).

• Document all observations.

Performance Evaluation: Sensory Analysis

Sensory evaluation is used to assess the olfactory performance of the fragrance in the final product. [13]The triangle test is a common discrimination test to determine if a perceptible difference exists between two samples. [14][15] Triangle Test Protocol:

• Panelists: Recruit a panel of at least 20-40 untrained but regular users of the product category. [15]2. Sample Preparation:

  • Prepare two batches of the product: one with the original formulation (A) and one with a modified formulation (B) (e.g., aged sample, different supplier of 2,4-dimethylbenzyl acetate).

  • Present three coded samples to each panelist: two of one batch and one of the other (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The order should be randomized for each panelist. [15]3. Evaluation:

  • Instruct panelists to smell each sample from left to right and identify the "odd" or different sample. [15]4. Data Analysis:

  • Tally the number of correct identifications.

  • Compare the result to a statistical table for the triangle test to determine if the difference is statistically significant.

Quality Control

Maintaining the quality of incoming raw materials is essential for consistent fragrance production. [16] Key Quality Control Parameters:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for identifying and quantifying the components of a fragrance material, ensuring its purity and detecting any contaminants. [17][18]* Refractive Index: A measure of how light bends as it passes through the material. It is a quick and effective way to check the purity of a substance. [19][20]* Specific Gravity: The ratio of the density of the substance to the density of a reference substance (usually water). This is another important physical parameter for quality control. [19][21]* Organoleptic Evaluation: A trained perfumer or sensory panel smells the raw material on a smelling strip over time to ensure it meets the standard olfactory profile. [21]

Safety and Regulatory Considerations

2,4-Dimethylbenzyl acetate is part of the aryl alkyl alcohol simple acid ester (AAASAE) group of fragrance ingredients. The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment for this group and concluded that there are no safety concerns at current levels of use and exposure. [22]A specific safety assessment for 2,4-dimethylbenzyl acetate has also been published. [2][8] It is the responsibility of the formulator to adhere to the standards and guidelines set by the International Fragrance Association (IFRA). These standards may include restrictions on the use of certain materials or specifications for their purity.

Conclusion

2,4-Dimethylbenzyl acetate is a versatile fragrance ingredient with the potential to enhance a wide range of perfumed products. By understanding its olfactory properties and applying rigorous formulation, testing, and quality control protocols, researchers and developers can effectively utilize this material to create high-quality, stable, and sensorially pleasing fragrances. Adherence to safety and regulatory guidelines is paramount throughout the development process.

References

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443–S447. [Link]

• Scentspiracy. (n.d.). Dimethyl Benzyl Carbinyl Acetate (CAS 151-05-3) – Premium Synthetic Ingredient for Perfumery. Retrieved from [Link]

• Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Jr, Cancellieri, M. A., Chon, H., Dagli, M. L., Date, M., Dekant, W., Deodhar, C., Fryer, A. D., Jones, L., Joshi, K., Kumar, M., Lapczynski, A., Lavelle, M., Lee, I., Liebler, D. C., … Tokura, Y. (2022). Update to RIFM fragrance ingredient safety assessment, 2,4-dimethylbenzyl acetate, CAS Registry Number 62346-96-7. Food and Chemical Toxicology, 165 Suppl 1, 113180. [Link]

• The Perfumer's Apprentice. (n.d.). Dimethyl Benzyl Carbinyl Acetate. Retrieved from [Link]

• MakingCosmetics. (n.d.). Scenting Guide. Retrieved from [Link]

• Aussie Soap Supplies. (n.d.). Adding Fragrance or Essential Oils to our Pre-made Skincare Bases. Retrieved from [Link]

• Integrated Liner Technologies. (2023, December 15). Ensuring Fragrance Longevity: Stability Testing Explained. Retrieved from [Link]

• Alpha MOS. (n.d.). The Secrets of Quality Control in Fragrances. Retrieved from [Link]

• Scent Journer. (n.d.). The Essential Role of Esters in the Fragrance Industry: The Makings of A Sweet Floral Symphony. Retrieved from [Link]

• Mondello, L. (n.d.). Rapid Quality Control of Flavours and Fragrances using Fast GC–MS and Multi-MS Library Search Procedures. LCGC International. Retrieved from [Link]

• MakingCosmetics. (n.d.). Stability Testing of Cosmetics. Retrieved from [Link]

• Laboratory Testing Inc. (n.d.). Stability Testing of Cosmetics. Retrieved from [Link]

• MySwissLab. (2023, June 3). Accelerated Stability Testing: Guide for Lasting Cosmetics. Retrieved from [Link]

• Fact.MR. (n.d.). Benzyl Acetate Market Share, Trends & Size Forecast to 2030. Retrieved from [Link]

• Testing Laboratory. (2025, September 17). Sensory Evaluation Testing of Cosmetic Fragrances. Retrieved from [Link]

• Humblebee & Me. (n.d.). Can I add a fragrance oil or flavour oil to this formulation?. Retrieved from [Link]

• Videojugbeauty. (2012, June 4). A guide to making eau de toilette [Video]. YouTube. [Link]

• Enterprise Ethanol. (n.d.). The Ultimate How-to Guide to making Perfume. Retrieved from [Link]

• Spongellé. (n.d.). How to Make Perfume: A Guide. Retrieved from [Link]

• NorthWood Candle & Craft. (2024, February 21). How to Make Perfume Step by Step. Retrieved from [Link]

• Dixit, S. (2015, May 16). Quality Assessment of Fragrance Raw Materials. [Link]

• Dixit, S. (n.d.). SPECIFICATIONS IN THE FLAVOUR & FRAGRANCE INDUSTRY. [Link]

• Scribd. (n.d.). Fragrance Material Quality Guide. Retrieved from [Link]

• Testing Laboratory. (n.d.). Sensory Evaluation Testing of Cosmetic Fragrances. Retrieved from [Link]

• Dixit, S. (n.d.). SENSORY EVALUATION TECHNIQUES DO'S & DON'TS. [Link]

• Scribd. (n.d.). Triangle Test. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• Scribd. (n.d.). Refractive Index SOP. Retrieved from [Link]

• Belsito, D., Bickers, D., Bruze, M., Calow, P., Dagli, M., Dekant, W., Fryer, A. D., Greim, H., Hanifin, J. M., Miyachi, Y., Saurat, J. H., & Sipes, I. G. (2012). A toxicological and dermatological assessment of aryl alkyl alcohol simple acid ester derivatives when used as fragrance ingredients. Food and Chemical Toxicology, 50 Suppl 2, S1–S24. [Link]

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Application Notes and Protocols for 2,4-Dimethylbenzyl Acetate as a Chemical Intermediate

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of 2,4-dimethylbenzyl acetate as a versatile chemical intermediate. While primarily known in the fragrance industry, its unique structure offers significant potential in synthetic organic chemistry.[1][2] These notes detail its physicochemical properties, synthesis protocols, and key applications in synthetic transformations, including its role as a protected form of 2,4-dimethylbenzyl alcohol and as a substrate for aromatic ring functionalization. Methodologies are presented with an emphasis on the underlying chemical principles to empower users to adapt and innovate upon these foundational protocols.

Introduction and Physicochemical Profile

2,4-Dimethylbenzyl acetate, with the molecular formula C₁₁H₁₄O₂, is an aromatic ester recognized for its utility beyond its organoleptic properties.[3][4] As a chemical intermediate, it serves as a stable, easily handled precursor to the more reactive 2,4-dimethylbenzyl alcohol and as a scaffold for further molecular elaboration. Its structure, featuring an activated aromatic ring and a modifiable ester functional group, makes it a valuable building block in multi-step syntheses.

The strategic value of using the acetate form lies in its ability to act as a protecting group for the benzylic alcohol. This protection strategy is crucial in sequences where the alcohol's hydroxyl group might interfere with subsequent reactions, such as those involving strong oxidants or organometallic reagents. The acetate can be readily cleaved under controlled conditions to liberate the free alcohol for further transformation.

Table 1: Physicochemical Properties of 2,4-Dimethylbenzyl Acetate

Property	Value	Reference
CAS Number	62346-96-7	[3][5]
Molecular Formula	C₁₁H₁₄O₂	[3][4]
Molecular Weight	178.23 g/mol	[1][4]
Appearance	Colorless Liquid	[6]
Boiling Point	246-248 °C @ 760 mmHg (est.)	[7]
Flash Point	104.2 °C (220 °F) (est.)	[7]
Solubility	Soluble in alcohol; Insoluble in water (109 mg/L @ 25°C est.)	[7]

| IUPAC Name | (2,4-dimethylphenyl)methyl acetate |[1] |

Safety, Handling, and Storage

Proper handling of 2,4-dimethylbenzyl acetate is essential for laboratory safety. While not classified under GHS for acute toxicity, it is designated as toxic to aquatic life.[8] Standard laboratory precautions should always be observed.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[9][10] Operations should be conducted in a well-ventilated area or under a chemical fume hood.

• Storage: Store in a tightly closed container in a cool, dry place away from ignition sources.[8][10] The storage class is typically 10: Combustible liquids.[8]

• Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and dispose of it as hazardous waste. Prevent entry into drains and waterways.[8][9]

• Incompatibilities: Avoid contact with strong acids, strong bases, and oxidizing agents.[10]

Synthesis Protocol: Esterification of 2,4-Dimethylbenzyl Alcohol

The most direct route to 2,4-dimethylbenzyl acetate is the acid-catalyzed esterification of 2,4-dimethylbenzyl alcohol with an acetylating agent, a classic example of a Fischer-Speier esterification.[11] Acetic anhydride is often preferred over acetic acid for its higher reactivity and for driving the reaction to completion, as it avoids the production of water as a byproduct.

Protocol 3.1: Synthesis via Acetic Anhydride

This protocol describes a robust method for synthesizing 2,4-dimethylbenzyl acetate from its corresponding alcohol. The causality for using a mild base like pyridine is to scavenge the acetic acid byproduct, thereby preventing potential side reactions and pushing the equilibrium towards the product.

Materials:

• 2,4-Dimethylbenzyl alcohol

• Acetic anhydride

• Pyridine (anhydrous)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2,4-dimethylbenzyl alcohol (1.0 eq) in a minimal amount of anhydrous pyridine (approx. 1.2 eq). Cool the flask in an ice bath.

• Addition of Acetic Anhydride: While stirring, slowly add acetic anhydride (1.1 eq) dropwise to the solution.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12-16 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up - Quenching: Carefully pour the reaction mixture into a beaker of ice-cold water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3x volumes).

• Washing: Combine the organic layers and wash sequentially with:

  • 1 M HCl (2x) to remove pyridine.

  • Saturated NaHCO₃ solution (2x) to remove excess acetic acid.

  • Brine (1x) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation to yield pure 2,4-dimethylbenzyl acetate.

Caption: Workflow for the synthesis of 2,4-dimethylbenzyl acetate.

Applications as a Chemical Intermediate

The synthetic utility of 2,4-dimethylbenzyl acetate is demonstrated through several key reaction classes.

Hydrolysis (De-protection) to Yield 2,4-Dimethylbenzyl Alcohol

The primary role of the acetate group is often as a robust protecting group for the corresponding alcohol. Its removal, or de-protection, is efficiently achieved through saponification (base-catalyzed hydrolysis).[12] This reaction is fundamental for unmasking the alcohol functionality at the desired stage of a synthetic pathway.

Causality: The ester is significantly less nucleophilic and acidic than the alcohol, preventing it from participating in reactions like oxidation, etherification, or reactions with organometallics targeting another part of the molecule. The BAc2 mechanism (base-catalyzed, bimolecular, acyl-oxygen cleavage) is the dominant pathway, where a hydroxide ion attacks the electrophilic carbonyl carbon.[13]

Materials:

• 2,4-Dimethylbenzyl acetate

• Methanol or Ethanol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Water

• Diethyl ether or Dichloromethane for extraction

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve 2,4-dimethylbenzyl acetate (1.0 eq) in methanol (or ethanol).

• Base Addition: To this solution, add an aqueous solution of NaOH (1.5-2.0 eq).

• Reflux: Heat the mixture to reflux for 1-3 hours. Monitor the reaction's progress by TLC.

• Cooling and Concentration: Once the reaction is complete, cool the mixture to room temperature and remove the alcohol solvent via rotary evaporation.

• Extraction: Dilute the remaining aqueous residue with water and extract with diethyl ether (3x).

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield crude 2,4-dimethylbenzyl alcohol.

• Purification: The product can be purified by recrystallization or silica gel chromatography if necessary.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring of 2,4-dimethylbenzyl acetate is activated towards electrophilic substitution. The directing effects of the substituents must be considered to predict the regiochemical outcome.

• -CH₃ (Methyl) groups: These are activating, ortho, para-directing groups.

• -CH₂OAc (Acetoxymethyl) group: This group is generally considered weakly deactivating or weakly activating but is also ortho, para-directing.

The combined effect of two activating methyl groups at positions 2 and 4 strongly directs incoming electrophiles to the electronically rich and sterically accessible positions 3, 5, and 6. The position 5 is particularly activated, being para to the C2-methyl and ortho to the C4-methyl.

Caption: Regioselectivity of Electrophilic Aromatic Substitution.

This protocol provides a general method for the bromination of the activated ring, a foundational electrophilic aromatic substitution reaction.[14]

Materials:

• 2,4-Dimethylbenzyl acetate

• Iron(III) bromide (FeBr₃) or Iron powder

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂) (anhydrous)

• Saturated sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve 2,4-dimethylbenzyl acetate in an anhydrous solvent (e.g., CCl₄) in a flask protected from light and fitted with a dropping funnel and a gas trap for HBr.

• Catalyst: Add a catalytic amount of FeBr₃.

• Bromine Addition: Cool the flask in an ice bath. Slowly add a solution of bromine (1.0 eq) in the same solvent dropwise.

• Reaction: Stir the mixture at 0°C to room temperature until the red-brown color of bromine disappears.

• Quenching: Slowly pour the reaction mixture into an ice-cold saturated solution of sodium thiosulfate to quench excess bromine.

• Work-up: Separate the organic layer. Wash with water and brine, then dry over anhydrous MgSO₄.

• Purification: After concentrating the solvent, the resulting mixture of regioisomers can be separated and purified by column chromatography.

Reactions at the Benzylic Position

The benzylic C-H bonds are inherently weaker and more susceptible to reactions like radical halogenation or oxidation compared to other sp³ C-H bonds.[15][16] While direct oxidation of the benzylic position without hydrolyzing the ester is challenging, radical halogenation can proceed. However, for most transformations requiring functionalization at the benzylic carbon, it is synthetically more reliable to first hydrolyze the acetate to the alcohol (Protocol 4.1.1) and then perform the desired reaction (e.g., oxidation to 2,4-dimethylbenzaldehyde).

Analytical Characterization

Ensuring the purity and identity of 2,4-dimethylbenzyl acetate and its reaction products is critical.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for assessing purity and confirming the molecular weight of the compound and volatile reaction products.[17] The NIST Chemistry WebBook provides reference mass spectrometry data.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structure elucidation.

  • ¹H NMR: Expect characteristic signals for the two aromatic methyl groups (~2.2-2.4 ppm), the benzylic methylene protons (-CH₂-) (~5.0 ppm), the acetate methyl protons (-COCH₃) (~2.1 ppm), and the aromatic protons (~7.0-7.2 ppm).

  • ¹³C NMR: Expect signals for the carbonyl carbon (~171 ppm), aromatic carbons (127-138 ppm), the benzylic carbon (~65 ppm), and the methyl carbons (~19-21 ppm).

• Infrared (IR) Spectroscopy: Key stretches include a strong C=O absorption for the ester at ~1740 cm⁻¹ and C-O stretches around 1230 cm⁻¹.

Conclusion

2,4-Dimethylbenzyl acetate is a valuable and versatile intermediate in organic synthesis. Its stability allows for safe handling and storage, while the ester functionality serves as an effective protecting group for the corresponding benzylic alcohol. Furthermore, the electron-rich aromatic ring provides a platform for regioselective electrophilic substitution reactions. The protocols and principles outlined in this document offer a solid foundation for researchers to leverage the synthetic potential of this compound in the development of novel molecules and complex chemical architectures.

References

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

• PubChem. (n.d.). Benzenemethanol, 2,4-dimethyl-, 1-acetate. Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-7. [Link]

• Ventós. (2024). DMBC ACETATE - Safety Data Sheet. Retrieved from [Link]

• Chemtex USA. (n.d.). Dimethyl Benzyl Carbinyl Acetate Safety Data Sheet. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-METHYLBENZYL ALCOHOL. Retrieved from [Link]

• Koshy, K. M., Robertson, R. E., Dyson, G. S., & Singh, S. (1976). The hydrolysis of substituted benzyl nitrates in water. II. Effect of ortho-substitution. Canadian Journal of Chemistry, 54(22), 3614-3620. [Link]

• Google Patents. (n.d.). US8664428B2 - Method for producing (2,4-dimethylbiphenyl-3-yl)acetic acids, the esters thereof and intermediate compounds.

• ResearchGate. (n.d.). Direct Esterification of Benzyl Alcohol (2a) and Acetic acid Catalyzed.... Retrieved from [Link]

• ScenTree. (n.d.). Dimethyl benzyl carbinyl acetate (CAS N° 151-05-3). Retrieved from [Link]

• LibreTexts Chemistry. (2021). Reactions of Aromatic Compounds- Introduction of one group onto the ring. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• CORESTA. (n.d.). analysis of organic acetates in e-vapor products by gc-ms/ms. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). EP1199299A2 - Process for producing benzyl acetate and benzyl alcohol.

• LibreTexts Chemistry. (2024). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate. Retrieved from [Link]

• Michigan State University Chemistry. (n.d.). Aromatic Reactivity. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024). Benzylic Reactions, Heteroaromatic Compounds, and Birch Reductions Demystified! [Video]. YouTube. Retrieved from [Link]

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Quantitative Analysis of 2,4-Dimethylbenzyl Acetate in Complex Mixtures: A Validated GC-MS Protocol

An Application Note for Drug Development and Research Professionals

Abstract This application note provides a comprehensive and validated methodology for the quantitative analysis of 2,4-dimethylbenzyl acetate, a common fragrance ingredient, in complex matrices such as cosmetics and pharmaceutical formulations.[1] Due to the volatility of the analyte and the potential for significant matrix interference from components like fats, emulsifiers, and solvents, a robust analytical strategy is imperative.[2][3] This guide details a complete workflow, from sample preparation using liquid-liquid extraction (LLE) to analysis by gas chromatography-mass spectrometry (GC-MS), and concludes with a full validation protocol. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the methodology for their specific applications.

Introduction and Significance

2,4-Dimethylbenzyl acetate (CAS No. 62346-96-7) is an aryl alkyl alcohol simple acid ester used as a perfuming agent in a variety of consumer products.[1][4] Its quantification is critical for several reasons:

• Regulatory Compliance: Health and safety regulations often impose limits on the concentration of specific fragrance compounds in cosmetics to mitigate potential allergic reactions.[5]

• Quality Control: Ensuring batch-to-batch consistency in fragrance intensity and product stability.

• Drug Development: In medicated creams or ointments, fragrances can interact with active pharmaceutical ingredients (APIs) or affect the formulation's physical properties. Accurate quantification is essential for stability and compatibility studies.

The primary analytical challenge lies in isolating this semi-volatile ester from intricate sample matrices.[6] Direct injection is often not feasible due to the presence of non-volatile components that can contaminate the analytical system. Therefore, an efficient sample preparation step is the cornerstone of a reliable quantitative method.[2][3]

Analytical Workflow Overview

The entire process, from sample receipt to final data analysis, follows a structured, multi-step approach designed to ensure accuracy and reproducibility. This workflow minimizes matrix effects and provides a clear, interference-free signal for the target analyte.

Caption: High-level overview of the analytical workflow.

Detailed Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: LLE is a robust and effective technique for separating analytes from complex cosmetic or pharmaceutical matrices based on their differential solubilities in two immiscible liquid phases.[2] Methyl tert-butyl ether (MTBE) is selected as the extraction solvent due to its moderate polarity, which provides excellent recovery for a wide range of fragrance compounds, including esters, while effectively separating them from highly polar or non-polar matrix components like salts, sugars, and some lipids.[2][3] Anhydrous sodium sulfate is used to remove residual water from the organic extract, which is crucial for preventing interference and ensuring optimal performance in the GC system.

Protocol:

• Accurately weigh 0.5 g (± 0.01 g) of the homogenized sample matrix into a 50 mL screw-cap centrifuge tube.

• Spike the sample with 100 µL of an internal standard (IS) solution (e.g., 4,4'-dibromobiphenyl in MTBE at 10 µg/mL). The IS is critical for correcting variations in extraction efficiency and injection volume.

• Add 5.0 mL of deionized water and 5.0 mL of MTBE to the tube.

• Cap the tube securely and vortex or mechanically shake for 30 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Add approximately 5 g of anhydrous sodium sulfate to the tube to remove water from the MTBE layer.

• Centrifuge the mixture at 3000 x g for 30 minutes to achieve a clean phase separation.

• Carefully collect the upper organic supernatant using a glass pipette.

• Filter the collected supernatant through a 0.45 µm PTFE syringe filter directly into a 2 mL autosampler vial.

• The sample is now ready for GC-MS analysis.

Caption: Step-by-step Liquid-Liquid Extraction (LLE) protocol.

GC-MS Instrumentation and Conditions

Rationale: Gas chromatography is the ideal separation technique for volatile and semi-volatile compounds like 2,4-dimethylbenzyl acetate.[7] A low-to-mid polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase, provides excellent resolution for a broad range of analytes. Mass spectrometry is used for detection due to its high sensitivity and specificity, allowing for definitive identification based on the analyte's mass spectrum and quantitation using selected ion monitoring (SIM) mode to minimize background noise.

Parameter	Condition	Rationale
Instrument	Gas Chromatograph with Mass Spectrometer (e.g., Agilent 7890/5977)	Standard, robust platform for volatile compound analysis.[8]
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides excellent separation for a wide range of semi-volatile compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert gas providing good chromatographic efficiency.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.[9]
Injection Mode	Splitless (1 µL injection volume)	Maximizes the transfer of analyte onto the column for trace-level analysis.
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C, Hold: 5 min	Separates volatile components at the beginning and elutes higher boiling point matrix components.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for quadrupole mass analyzers.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, reproducible fragmentation patterns for library matching.
Acquisition Mode	Selected Ion Monitoring (SIM) / Scan	Scan mode (m/z 40-350) for initial identification; SIM mode for enhanced sensitivity in quantification.
Quantifier Ion	m/z 119	A characteristic and abundant fragment ion for 2,4-dimethylbenzyl acetate.
Qualifier Ions	m/z 91, 178 (Molecular Ion)	Used for confirmation of analyte identity.

Method Validation

To ensure the trustworthiness and reliability of the analytical results, the method must be validated according to established scientific principles.[2] The following parameters should be assessed.

Protocol:

• Specificity: Analyze a blank matrix (placebo formulation) to confirm the absence of interfering peaks at the retention time of 2,4-dimethylbenzyl acetate and the internal standard.

• Linearity: Prepare a series of calibration standards in blank matrix extract ranging from 0.1 to 10.0 µg/mL.[2][3] Plot the peak area ratio (analyte/IS) against concentration and perform a linear regression.

• Accuracy (Recovery): Spike blank matrix samples at three concentration levels (low, medium, high; e.g., 0.5, 2.5, and 7.5 µg/mL). Prepare and analyze these samples in triplicate against the calibration curve. Calculate the percentage recovery.

• Precision (Repeatability): Analyze six replicate samples of a mid-concentration spiked matrix on the same day, by the same analyst, on the same instrument. Calculate the relative standard deviation (RSD).

• Limit of Quantitation (LOQ): Determine the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy (typically RSD ≤ 20%).[3][5] This can be established as the lowest point on the validated calibration curve.

Validation Parameter	Acceptance Criterion	Typical Result
Linearity (R²)	≥ 0.995	0.998
Accuracy (% Recovery)	80 - 120%	84.4 - 119%[2][5]
Precision (RSD)	≤ 15%	< 13.5%[2][5]
Specificity	No interference at analyte retention time	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10; within accuracy/precision limits	2 - 20 µg/g (matrix dependent)[2][3]

Conclusion

This application note presents a robust, reliable, and fully validated GC-MS method for the quantitative determination of 2,4-dimethylbenzyl acetate in complex mixtures. The described liquid-liquid extraction protocol effectively mitigates matrix interference, while the optimized GC-MS conditions provide the necessary sensitivity and specificity for accurate analysis. By explaining the rationale behind key procedural steps, this guide equips researchers and drug development professionals with the tools to implement and adapt this methodology for routine quality control, regulatory submissions, and formulation stability studies.

References

• Lu, C. H., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. Journal of Food and Drug Analysis. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Benzyl acetate on Newcrom R1 HPLC column. Retrieved from [Link]

• Lu, C. H., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid-liquid extraction and GC-MS. Journal of Food and Drug Analysis, 29(4), 658-672. Available at: [Link]

• Pérez-Outeiral, J., et al. (2017). Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2. Journal of Chromatography A, 1523, 198-208. Available at: [Link]

• Separation Science. (n.d.). Sample Preparation for Fatty and Complex Food Matrices. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). General Method - Supplementary Information. Retrieved from [Link]

• McGinty, D., et al. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. Available at: [Link]

• ResearchGate. (2021). Quantitative analysis of fragrance allergens in various matrixes. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• Demeestere, K., et al. (2007). Sample preparation for the analysis of volatile organic compounds in air and water matrices. Journal of Chromatography A, 1153(1-2), 130-144. Available at: [Link]

• Al-Amiery, A. A. (2022). Benzyl Acetate: A Review on Synthetic Methods. Journal of Chemical Reviews, 4(2), 119-130. Available at: [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. In NIST Chemistry WebBook. Retrieved from [Link]

• OSHA. (2003). Benzyl Acetate (Method No. PV2124). Salt Lake Technical Center. Available at: [Link]

• Shimadzu. (n.d.). Analysis of Organic Solvents and Specified Chemical Substances in a Working Environment Using Two Different Columns (1). Retrieved from [Link]

• Christie, W. W. (n.d.). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. Retrieved from [Link]

• Christie, W. W. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS. Available at: [Link]

• De Vadder, F., et al. (2021). The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate. Lirias. Available at: [Link]

• CORESTA. (n.d.). Analysis of organic acetates in e-vapor products by gc-ms/ms. Retrieved from [Link]

• Ji, S., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. Analytical Methods, 11(36), 4645-4652. Available at: [Link]

• ResearchGate. (n.d.). Benzyl acetate produced by recombinant strains. (A)The HPLC analysis of... Retrieved from [Link]

• Hermens, J., et al. (1984). Quantitative structure-activity relationships and toxicity studies of mixtures of chemicals with anaesthetic potency. Aquatic Toxicology, 5(2), 143-154. Available at: [Link]

• GSRS. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl benzyl carbinyl acetate. Retrieved from [Link]

• Venable, J. D., et al. (2004). Automated approach for quantitative analysis of complex peptide mixtures from tandem mass spectra. Nature Methods, 1(1), 39-45. Available at: [Link]

Sources

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Technical Notes & Optimization

Optimizing reaction conditions for 2,4-dimethylbenzyl acetate synthesis

Welcome to the technical support resource for the synthesis of 2,4-dimethylbenzyl acetate. This guide is designed for chemistry professionals engaged in research and development. Here, we move beyond simple protocols to address the nuances of reaction optimization and provide practical, in-depth solutions to common experimental challenges.

Part 1: Foundational Protocol & Optimization

The esterification of 2,4-dimethylbenzyl alcohol is a routine transformation, yet achieving high yield and purity requires careful control of conditions. The most common and reliable method involves the acylation of the alcohol using acetic anhydride, catalyzed by 4-(Dimethylamino)pyridine (DMAP).

Recommended Starting Protocol: DMAP-Catalyzed Acetylation

This protocol is optimized for efficiency, high conversion, and straightforward purification.

Reaction Scheme: 2,4-Dimethylbenzyl Alcohol + Acetic Anhydride --(DMAP, Solvent)--> 2,4-Dimethylbenzyl Acetate + Acetic Acid

Experimental Protocol:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2,4-dimethylbenzyl alcohol (1.0 eq).

• Solvent Addition: Dissolve the alcohol in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)) at a concentration of approximately 0.5 M.

• Reagent Addition: Add triethylamine (NEt₃) (1.5 eq) to act as an auxiliary base, followed by a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) (0.1 eq).[1]

• Acylating Agent: Cool the mixture in an ice bath (0 °C). Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Track the reaction's progress by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol.

• Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel, dilute with more solvent, and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution (to remove acetic acid), water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation to yield pure 2,4-dimethylbenzyl acetate.[2]

Experimental Workflow Diagram

Caption: General workflow for the synthesis of 2,4-dimethylbenzyl acetate.

Part 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Q1: My reaction is very slow or has not started (low conversion by TLC). What are the possible causes and solutions?

A1: Low or no conversion is a common issue that typically points to problems with reagents or the catalyst.

• Cause 1: Water Contamination: The most frequent culprit is the presence of water in the reaction. Acetic anhydride reacts readily with water, consuming it before it can acylate the alcohol. Your starting alcohol or solvent may not be sufficiently dry.

  • Solution: Ensure your 2,4-dimethylbenzyl alcohol is anhydrous. If it is a solid, dry it in a vacuum oven. If it is an oil, azeotrope it with toluene. Always use freshly opened or properly stored anhydrous solvents.

• Cause 2: Inactive Catalyst: DMAP is an excellent catalyst, but its effectiveness can be diminished if it is old or has been improperly stored.

  • Solution: Use fresh, high-purity DMAP. The mechanism relies on DMAP acting as a nucleophilic catalyst to form a highly reactive acylpyridinium intermediate; if the catalyst is compromised, this key step fails.[3]

• Cause 3: Insufficient Temperature: While the reaction is typically run at room temperature, sterically hindered alcohols can sometimes require gentle heating.

  • Solution: If TLC shows no conversion after 2-3 hours at room temperature, consider gently heating the reaction to 40-50 °C and continue monitoring.

Q2: My reaction produced a significant amount of an unknown byproduct. How do I identify and prevent it?

A2: Byproduct formation often relates to the choice of acetylating agent or reaction conditions.

• Cause 1: Overly Reactive Acetylating Agent: If you substituted acetic anhydride with acetyl chloride, its higher reactivity can lead to side reactions.[4][5] Acetyl chloride's reaction also produces corrosive HCl gas, which can promote unwanted acid-catalyzed side reactions.[6]

  • Solution: Acetic anhydride is the preferred reagent for a cleaner, more controlled acylation. Its byproduct, acetic acid, is less harsh and more easily removed during workup.[4][5][6]

• Cause 2: Self-Condensation/Polymerization: Although less common for this substrate, strong acidic or basic conditions at elevated temperatures can sometimes lead to side reactions involving the benzyl group.

  • Solution: Adhere to the recommended stoichiometry and mild reaction temperatures. The use of triethylamine as a scavenger for any generated acid helps maintain a non-detrimental pH.[1]

Q3: The purification is difficult. My final product is contaminated with a persistent acidic impurity. What is it and how do I remove it?

A3: The primary acidic impurity is acetic acid, a byproduct of the reaction with acetic anhydride.[6] If not thoroughly removed, it will co-distill with your product or streak on a silica gel column.

• Solution 1: Thorough Aqueous Wash: The key is a meticulous workup. During the wash step with saturated sodium bicarbonate (NaHCO₃) solution, be sure to shake the separatory funnel vigorously until no more CO₂ evolution (bubbling) is observed. Repeat the wash 2-3 times to ensure complete neutralization and removal of acetic acid.

• Solution 2: A-B Extraction: If the acidic impurity persists, perform an acid-base extraction. Dissolve the crude product in a non-polar organic solvent (like diethyl ether) and wash thoroughly with a base (NaHCO₃ or dilute NaOH). Then, wash with water and brine, dry, and concentrate.

• Solution 3: Column Chromatography: If distillation is not providing sufficient purity, flash column chromatography using a hexane/ethyl acetate solvent system will effectively separate the non-polar ester product from any residual polar acetic acid.[2]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

Part 3: Frequently Asked Questions (FAQs)

Q1: Can I use acetyl chloride instead of acetic anhydride? A1: Yes, but it is not generally recommended. Acetyl chloride is much more reactive than acetic anhydride, which can lead to a faster reaction but also a higher potential for side products.[4][5] Its primary byproduct is hydrogen chloride (HCl), a corrosive gas that requires careful handling and neutralization, whereas acetic anhydride produces acetic acid, which is easier to manage.[5][6] For cleaner reactions and simpler workups, acetic anhydride is superior.

Q2: Is a catalyst necessary for this reaction? A2: While the reaction can proceed without a catalyst, especially at higher temperatures, it is often very slow.[7] Catalysts like DMAP or a strong acid (e.g., H₂SO₄) significantly accelerate the rate of esterification, allowing the reaction to proceed quickly at room temperature.[3][8] Solvent- and catalyst-free methods exist but typically require higher temperatures (e.g., 60 °C) and longer reaction times.[7]

Q3: What is the role of triethylamine (NEt₃) when DMAP is already the catalyst? A3: DMAP is the nucleophilic catalyst, but the reaction still produces one equivalent of acid (acetic acid from acetic anhydride). Triethylamine is a non-nucleophilic base added in stoichiometric amounts to act as an acid scavenger. It neutralizes the generated acid, preventing the protonation and deactivation of the DMAP catalyst and maintaining a favorable reaction environment.[3]

Q4: What are some alternative catalysts for this esterification? A4: A wide range of catalysts can be employed. Common alternatives include:

• Acid Catalysts: Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (pTSA) are effective but can sometimes cause side reactions with sensitive substrates.[8]

• Heterogeneous Catalysts: Solid acid catalysts like zeolites or sulfated metal oxides are also effective and have the advantage of being easily filtered out of the reaction mixture, simplifying purification.[9][10][11][12]

• Enzymatic Catalysts: Lipases can be used for a green chemistry approach, often providing high selectivity under mild conditions, though reaction times can be longer.[13]

Q5: How do I confirm the identity and purity of my final product? A5: Standard analytical techniques are used:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are the most definitive methods for structural confirmation. You should see characteristic peaks for the acetyl methyl group (a singlet around 2.1 ppm), the benzylic methylene group (a singlet around 5.0 ppm), and the aromatic protons.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique confirms the molecular weight of the product (178.23 g/mol ) and can be used to assess its purity.[14]

• Infrared (IR) Spectroscopy: Look for the strong carbonyl (C=O) stretch of the ester group, typically around 1740 cm⁻¹.

References

• Brainly. (2023). Why is acetic anhydride preferred over acetyl chloride in acetylation reaction?. Retrieved from [Link]

• Filo. (n.d.). acetic anhydride is preferres over chloride for acelyation why. Retrieved from [Link]

• PubMed. (2025). Enhanced Esterification of Benzyl Alcohol with Acetic Acid using Sulfated Metal-Incorporated MCM-48: A Stable and Reusable Heterogeneous Catalyst. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Acetyl Chloride. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of benzyl esters from the commercially available alcohols catalyzed by TBAI via C(sp3)–H bond functionalization. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (n.d.). ESTERIFICATION OF ACETIC ACID AND BENZYL ALCOHOL OVER ZEOLITE HX PRODUCED FROM BANGKA BELITUNG KAOLIN. Retrieved from [Link]

• ResearchGate. (n.d.). 14 Esterification of benzyl alcohol with acetic acid: effect of.... Retrieved from [Link]

• ACS Publications. (2025). Enhanced Esterification of Benzyl Alcohol with Acetic Acid using Sulfated Metal-Incorporated MCM-48: A Stable and Reusable Heterogeneous Catalyst. Retrieved from [Link]

• SlidePlayer. (n.d.). ACETYLATION. Retrieved from [Link]

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Retrieved from [Link]

• MDPI. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Retrieved from [Link]

• PubMed Central. (n.d.). Inline Reaction Monitoring of Amine-Catalyzed Acetylation of Benzyl Alcohol Using a Microfluidic Stripline Nuclear Magnetic Resonance Setup. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-METHYLBENZYL ALCOHOL. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Retrieved from [Link]

• ACS Publications. (n.d.). A Study of Base-Catalyzed and Salt-Catalyzed Acetylation of Hydroxyl Groups. Retrieved from [Link]

• NIST WebBook. (n.d.). 2,4-Dimethylbenzyl acetate. Retrieved from [Link]

• Eurasian Journal of Physics, Chemistry and Mathematics. (n.d.). Benzyl Acetate: A Review on Synthetic Methods. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Polystyrene trimethyl ammonium chloride impregnated Rh(0) (Rh@PMe3NCl) as a catalyst and methylating agent for esterification of alcohols through selective oxidation of methanol. Retrieved from [Link]

• Reddit. (2021). Acetylation of secondary alcohols. Retrieved from [Link]

• TSI Journals. (n.d.). CHEMOSELECTIVE ACYLATION AND BENZOYLATION OF ALCOHOLS, PHENOLS AND AMINES USING COPPER OXIDE UNDER SOLVENT FREE CONDITION. Retrieved from [Link]

• ResearchGate. (2025). Biosynthesis of benzyl acetate: Optimization of experimental conditions, kinetic modelling and application of alternative methods for parameters determination. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for acetylation of benzyl alcohol.... Retrieved from [Link]

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Technical Support Center: Purification of Crude 2,4-Dimethylbenzyl Acetate

Introduction: 2,4-Dimethylbenzyl acetate is an aryl alkyl alcohol simple acid ester used in various research and commercial applications, including as a fragrance ingredient.[1] For professionals in drug development and scientific research, achieving high purity of this compound is critical for ensuring experimental reproducibility, meeting regulatory standards, and guaranteeing the integrity of downstream applications. This guide provides a comprehensive, question-and-answer-based resource for troubleshooting common issues encountered during the purification of crude 2,4-dimethylbenzyl acetate, synthesized typically via Fisher esterification or related methods.

Section 1: Initial Assessment of Crude Product (FAQs)

Q1: What are the typical impurities in my crude 2,4-dimethylbenzyl acetate?

A: The impurity profile of crude 2,4-dimethylbenzyl acetate is largely dictated by the synthesis method, most commonly the acid-catalyzed esterification of 2,4-dimethylbenzyl alcohol with acetic acid or its anhydride.

Common Impurities Include:

• Unreacted Starting Materials: 2,4-dimethylbenzyl alcohol and acetic acid.[2]

• Acid Catalyst: Strong acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) are frequently used.[3][4]

• Byproducts: Water is a primary byproduct of Fisher esterification.[2]

• Side-Reaction Products: At the high temperatures often required for esterification, side reactions can occur. Using sulfuric acid, in particular, can lead to the formation of tars and other polymeric materials, resulting in product discoloration.[3][5] If sulfuric acid is used, alkyl hydrogen sulfates may also be present as impurities.[6]

Q2: My crude product is dark brown or black. What caused this and how do I handle it?

A: A dark color, ranging from yellow to black, is a common issue in esterification reactions, especially those conducted at high temperatures with strong mineral acid catalysts like sulfuric acid.[3] This discoloration is typically due to the formation of "tar"—complex polymeric or oxidized byproducts.

Causality & Mitigation Strategy:

• Cause: The strong dehydrating and oxidizing nature of hot, concentrated sulfuric acid can promote side reactions with the organic materials.

• Prevention: Using a milder acid catalyst, such as p-toluenesulfonic acid, can significantly reduce tar formation.[3] Careful temperature control during the reaction is also crucial.[7]

• Removal: While some colored impurities may be removed during the aqueous work-up, the most effective method for separating the desired ester from non-volatile tars is distillation, specifically vacuum distillation.[5] The tar will remain in the distillation flask as a residue. If distillation is not feasible, column chromatography can also be effective, although the tar may irreversibly bind to the column head.

Section 2: Purification Strategy & Troubleshooting (FAQs)

A logical purification workflow is essential for achieving high purity efficiently. The following diagram outlines a standard sequence for purifying crude 2,4-dimethylbenzyl acetate.

Sources

• 1. Fragrance material review on 2,4-dimethylbenzyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. scienceready.com.au [scienceready.com.au]
• 5. Sciencemadness Discussion Board - (Lab report) Making benzyl acetate by fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. US3661972A - Purification of high boiling esters - Google Patents [patents.google.com]
• 7. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]

Identifying and minimizing byproducts in 2,4-dimethylbenzyl acetate synthesis

Technical Support Center: Synthesis of 2,4-Dimethylbenzyl Acetate

Welcome to the technical support guide for the synthesis of 2,4-dimethylbenzyl acetate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this esterification reaction. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to proactively identify and minimize byproduct formation, ensuring high purity and yield.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific issues you might observe during your synthesis and post-reaction analysis. Each question is followed by a detailed explanation of the probable cause and actionable steps for mitigation.

Q1: My post-reaction analysis (GC-MS, NMR) shows a significant amount of unreacted 2,4-dimethylbenzyl alcohol. How can I drive the reaction to completion?

A1: Low conversion is a common issue in esterification, which is an equilibrium-controlled process.[1] Several factors could be at play:

• Insufficient Catalyst or Inappropriate Temperature: The reaction may be too slow under your current conditions. While the acetylation of benzyl alcohols can proceed without a catalyst at elevated temperatures (e.g., 60°C with acetic anhydride), the reaction can be slow.[2][3]

• Presence of Water: Water can shift the equilibrium back towards the reactants (hydrolysis). Ensure all your reagents and glassware are anhydrous.

Troubleshooting & Optimization:

• Introduce a Catalyst: The use of 4-(Dimethylamino)pyridine (DMAP) as a catalyst is highly effective for acylations and can dramatically increase the reaction rate.[4] A catalytic amount (1-5 mol%) is typically sufficient.

• Optimize Temperature: For uncatalyzed reactions with acetic anhydride, increasing the temperature to 60-80°C can improve conversion rates significantly.[2]

• Use an Auxiliary Base: Incorporate a non-nucleophilic base like triethylamine or pyridine. This base will neutralize the acetic acid byproduct formed when using acetic anhydride, or the HCl formed with acetyl chloride, driving the equilibrium forward.[2][4]

• Increase Acylating Agent: Use a slight excess (1.1-1.5 equivalents) of the acylating agent (acetic anhydride or acetyl chloride) to push the equilibrium towards the product.

Q2: I've identified a high-boiling point impurity with a mass consistent with C18H22O. What is it and how do I prevent its formation?

A2: This impurity is almost certainly bis(2,4-dimethylbenzyl) ether . Ether formation is a classic side reaction for benzyl alcohols, which can occur via acid-catalyzed dehydration.[5] The benzylic carbocation is relatively stable, making it susceptible to nucleophilic attack by another molecule of 2,4-dimethylbenzyl alcohol.

Mechanism of Ether Formation: Under acidic conditions (e.g., from HCl generated by acetyl chloride or using a strong acid catalyst), the hydroxyl group of the alcohol can be protonated, forming a good leaving group (water). The departure of water generates a stable secondary benzylic carbocation, which is then attacked by the oxygen of a second alcohol molecule.

Prevention Strategies:

• Avoid Strong Acid Catalysts: Do not use strong mineral acids like H₂SO₄, which strongly promote this side reaction.[6]

• Control Temperature: Higher temperatures can favor elimination and ether formation. Maintain the lowest effective temperature for the esterification.

• Use Acetyl Chloride with Caution: If using acetyl chloride, ensure a scavenger base (like pyridine or triethylamine) is present in stoichiometric amounts to immediately neutralize the HCl byproduct.[7]

• Two-Stage Synthesis: For substrates particularly prone to side reactions, a two-stage process can be effective. First, react the corresponding 2,4-dimethylbenzyl chloride with sodium acetate to form the ester, then hydrolyze if the alcohol is the desired final product. This avoids the direct presence of the alcohol under conditions that favor etherification.[8][9]

Q3: My GC-MS analysis shows the presence of 2,4-dimethylbenzaldehyde and/or 2,4-dimethylbenzoic acid. Why are these forming?

A3: The presence of these compounds indicates that your starting material, 2,4-dimethylbenzyl alcohol, is being oxidized.[10] Benzylic alcohols are susceptible to oxidation, which can sometimes occur if the reaction is exposed to air for extended periods at high temperatures, or if certain catalytic systems are used.[11]

Minimization Protocol:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon), especially if heating for a prolonged duration.

• Check Reagent Purity: Ensure your starting alcohol is free from aldehyde impurities. Purify the 2,4-dimethylbenzyl alcohol by distillation or recrystallization if necessary.

• Avoid Oxidizing Conditions: Be mindful of your reaction conditions. While not typical for standard acetylation, some transition metal catalysts used in other contexts can cause oxidation.[12] Stick to well-established esterification protocols.

Q4: I used acetyl chloride as my acylating agent and my analysis indicates the presence of 2,4-dimethylbenzyl chloride. How did this happen?

A4: This indicates a competing nucleophilic substitution reaction where the chloride ion attacks the protonated alcohol or an intermediate. Thionyl chloride (SOCl₂) is a classic reagent for converting alcohols to chlorides, and acetyl chloride can behave similarly under certain conditions, especially if the HCl byproduct is not effectively neutralized.[13]

Corrective Measures:

• Prioritize Acetic Anhydride: Acetic anhydride is a milder and generally preferred acylating agent that avoids the generation of highly acidic and nucleophilic HCl.[3]

• Effective Base Quenching: If you must use acetyl chloride, ensure you are using at least a full equivalent of a non-nucleophilic base like pyridine or triethylamine. The base should be present in the reaction flask with the alcohol before the addition of acetyl chloride.

Process Flow & Byproduct Formation Diagram

The following diagram illustrates the main synthetic pathway and the potential detours leading to common byproducts.

Caption: Synthesis pathway and common byproduct formation routes.

Frequently Asked Questions (FAQs)

Q: What is the best acylating agent to use: acetic anhydride or acetyl chloride? A: For most applications, acetic anhydride is preferable. It is less volatile, less corrosive, and its byproduct, acetic acid, is less aggressive than the HCl generated from acetyl chloride.[3] This minimizes the risk of forming chlorinated byproducts and acid-catalyzed ether formation.[13]

Q: Can I use a solvent-free approach for this synthesis? A: Yes, a solvent-and-catalyst-free acetylation of benzyl alcohols can be achieved by heating the alcohol with acetic anhydride.[2][3] Complete conversion can often be reached at around 60°C, though reaction times may be longer than catalyzed methods.[2] This approach aligns with green chemistry principles by reducing solvent waste.

Q: How should I purify my final product? A: A standard purification protocol involves the following steps:

• Aqueous Workup: After the reaction is complete, cool the mixture and dilute it with a suitable organic solvent (e.g., ethyl acetate, diethyl ether). Wash the organic layer sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution to remove acidic impurities (like acetic acid), and finally with brine.[14]

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Solvent Removal: Remove the solvent using a rotary evaporator.

• Final Purification: For high purity, the crude product should be purified by vacuum distillation.[15]

Q: What analytical techniques are best for identifying these byproducts? A: Gas Chromatography-Mass Spectrometry (GC-MS) is the most powerful tool. It will separate the components of your mixture and provide a mass spectrum for each, allowing for confident identification of the product and byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential for structural confirmation and assessing the purity of the final product.

Quantitative Data & Experimental Protocols

Table 1: Comparison of Reaction Conditions

Entry	Acylating Agent	Catalyst/Base	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
1	Acetic Anhydride	None	25	24	~63	100	[2]
2	Acetic Anhydride	None	60	7	>99	100	[2]
3	Acetic Anhydride	DMAP / NEt₃	25	2-6	>99	>99	[4]
4	Acetyl Chloride	Pyridine	RT	1-2	High	High*	[7]

*High selectivity is achievable but is highly dependent on effective neutralization of HCl to prevent side reactions.

Protocol 1: DMAP-Catalyzed Synthesis of 2,4-Dimethylbenzyl Acetate

This protocol is optimized for high yield and purity, minimizing byproduct formation.

Materials:

• 2,4-Dimethylbenzyl alcohol (1.0 eq)

• Acetic Anhydride (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.05 eq)

• Triethylamine (NEt₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 2,4-dimethylbenzyl alcohol and anhydrous DCM under a nitrogen atmosphere.

• Addition of Base/Catalyst: Add triethylamine, followed by the catalytic amount of DMAP. Stir the solution at room temperature for 10 minutes.

• Acylation: Cool the flask to 0°C using an ice bath. Add acetic anhydride dropwise to the stirred solution over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain 2,4-dimethylbenzyl acetate as a clear liquid.

Workflow for Synthesis & Purification

Caption: Step-by-step workflow for the catalyzed synthesis and purification.

References

• Royal Society of Chemistry. (n.d.). Styryl ether formation from benzyl alcohols under transition-metal-free basic DMSO conditions. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. [Link]

• ResearchGate. (n.d.). Intermolecular etherification of benzyl alcohols with alkanols. [Link]

• PEARL. (2016). The comparison of Friedel-Crafts alkylation and acylation as a means to synthesise alkyl xylenes. [Link]

• Filo. (2024). Friedel-Crafts acylation of the individual isomers of xylene with acetyl.... [Link]

• ACS Publications. (n.d.). Benzyl Alcohol Valorization via the In Situ Production of Reactive Oxygen Species. [Link]

• ResearchGate. (2019). Friedel-Crafts Acylation. [Link]

• ResearchGate. (n.d.). Acetylation of alcohols, phenols, amines, and thiols under catalyst-and solvent-free conditions. [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• ResearchGate. (n.d.). Esterification of benzyl alcohol and methanol catalyzed by Mn‐PNN complex. [Link]

• MDPI. (n.d.). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. [Link]

• Pearson. (n.d.). Propose a mechanism for the reaction of benzyl alcohol with acetyl chloride to give benzyl acetate. [Link]

• Eurasian Journal of Physics, Chemistry and Mathematics. (2022). Benzyl Acetate: A Review on Synthetic Methods. [Link]

• Organic Syntheses. (n.d.). o-METHYLBENZYL ALCOHOL. [Link]

• Google Patents. (n.d.).

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. [Link]

• Google Patents. (n.d.).

• Organic Chemistry Data. (n.d.). Alcohol to Chloride - Common Conditions. [Link]

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• 7. Propose a mechanism for the reaction of benzyl alcohol with acety... | Study Prep in Pearson+ [pearson.com]
• 8. US4387253A - Preparation of dichlorobenzyl alcohol - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. CAS 16308-92-2: 2,4-Dimethylbenzyl alcohol | CymitQuimica [cymitquimica.com]
• 12. researchgate.net [researchgate.net]
• 13. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. US6057482A - Process for producing benzyl acetate and benzyl alcohol - Google Patents [patents.google.com]

Stability issues of 2,4-dimethylbenzyl acetate under experimental conditions

Technical Support Center: Stability of 2,4-Dimethylbenzyl Acetate

Welcome to the technical support center for 2,4-dimethylbenzyl acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during experimental work with this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your results.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is structured to help you identify and resolve specific problems you may encounter.

Issue 1: I'm observing a progressive loss of 2,4-dimethylbenzyl acetate in my aqueous formulation during storage. What could be the cause?

Possible Cause: The primary suspect is hydrolysis of the ester bond, a common degradation pathway for benzyl esters like 2,4-dimethylbenzyl acetate, especially in aqueous environments.[1][2] This reaction cleaves the ester into 2,4-dimethylbenzyl alcohol and acetic acid. The rate of hydrolysis is significantly influenced by the pH of your solution.

Troubleshooting Steps:

• pH Measurement and Control: Immediately measure the pH of your formulation. Both acidic and basic conditions can catalyze hydrolysis.[3] While acidic conditions are known to favor the formation of benzyl ester bonds in some contexts, they can also promote hydrolysis.[4][5] Alkaline conditions, in particular, accelerate the hydrolysis of esters through a BAc2 mechanism, where a hydroxide ion attacks the carbonyl carbon.[6]

• Buffer Optimization: If your formulation is unbuffered or if the pH is outside the optimal stability range, incorporate a suitable buffer system to maintain a pH where the hydrolysis rate is minimized. For many esters, a pH range of 4-6 is often a good starting point to balance acid and base-catalyzed hydrolysis.

• Temperature Control: Elevated temperatures will increase the rate of hydrolysis. Ensure your storage conditions are appropriately cool and controlled.

• Forced Degradation Study: To confirm hydrolysis as the degradation pathway, consider performing a forced degradation study. Expose a sample of your formulation to acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) conditions and monitor the appearance of 2,4-dimethylbenzyl alcohol and the disappearance of the parent compound over time using a suitable analytical method like HPLC.[3]

Issue 2: My chromatogram shows an unexpected peak with a retention time shorter than 2,4-dimethylbenzyl acetate. How do I identify it?

Possible Cause: An unexpected peak appearing at a shorter retention time in a reverse-phase HPLC analysis often indicates a more polar compound, which is consistent with a degradation product like 2,4-dimethylbenzyl alcohol resulting from hydrolysis.

Troubleshooting Decision Tree:

Caption: Troubleshooting workflow for identifying unknown chromatographic peaks.

Identification Steps:

• Reference Standard: The most direct way to confirm the identity of the peak is to inject a reference standard of 2,4-dimethylbenzyl alcohol and compare its retention time to the unknown peak.

• LC-MS Analysis: If a reference standard is unavailable, Liquid Chromatography-Mass Spectrometry (LC-MS) can provide the molecular weight of the unknown peak. The molecular weight of 2,4-dimethylbenzyl alcohol (C9H12O) is approximately 136.19 g/mol , while 2,4-dimethylbenzyl acetate (C11H14O2) is approximately 178.23 g/mol .[7][8][9]

• Spiking Study: Spike a sample that shows the unknown peak with a small amount of 2,4-dimethylbenzyl alcohol. If the peak area of the unknown increases proportionally, it confirms its identity.

Issue 3: I'm working with a solid form of 2,4-dimethylbenzyl acetate and am concerned about its stability during thermal processing.

Possible Cause: While generally more stable in solid form, 2,4-dimethylbenzyl acetate can be susceptible to thermal decomposition at elevated temperatures. The exact decomposition temperature and products would require specific experimental determination (e.g., via thermogravimetric analysis), but high heat can lead to the elimination of acetic acid or other complex degradation pathways.[3]

Preventative Measures & Analysis:

• Differential Scanning Calorimetry (DSC) / Thermogravimetric Analysis (TGA): To understand the thermal stability, perform DSC/TGA analysis. This will determine the melting point and onset of decomposition temperature, providing a safe temperature range for your processing.

• Protective Atmosphere: When heating, consider using an inert atmosphere (e.g., nitrogen or argon) to minimize the risk of oxidative degradation, which can be initiated at high temperatures.

• Post-Processing Analysis: After any thermal processing, it is crucial to re-analyze the purity of your 2,4-dimethylbenzyl acetate using a stability-indicating method (like HPLC) to quantify any degradation that may have occurred.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,4-dimethylbenzyl acetate?

A1: The most significant degradation pathway for 2,4-dimethylbenzyl acetate under typical experimental conditions is hydrolysis . This reaction breaks the ester linkage to form 2,4-dimethylbenzyl alcohol and acetic acid.[1][2] Other potential pathways, particularly under more extreme "forced degradation" conditions, include oxidation, photolysis, and thermal decomposition.[3][10][11]

Caption: Hydrolysis of 2,4-dimethylbenzyl acetate.

Q2: How does pH affect the stability of 2,4-dimethylbenzyl acetate in solution?

A2: The pH of an aqueous solution is a critical factor governing the stability of 2,4-dimethylbenzyl acetate. The rate of hydrolysis is typically at its minimum in the mid-pH range (around 4-6) and increases significantly under both acidic and basic conditions.[3][4][5]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: Under alkaline conditions, the highly nucleophilic hydroxide ion directly attacks the carbonyl carbon, leading to a rapid cleavage of the ester bond. This is generally a faster process than acid-catalyzed hydrolysis for simple esters.[6][12]

Q3: What are the recommended storage conditions for 2,4-dimethylbenzyl acetate?

A3: To ensure long-term stability, 2,4-dimethylbenzyl acetate should be stored in a cool, dry place in a tightly sealed container to protect it from moisture. For solutions, it is crucial to control the pH and store them at refrigerated temperatures to minimize hydrolysis.[3] Protect from direct light to prevent potential photodegradation.

Q4: Which analytical techniques are best suited for monitoring the stability of 2,4-dimethylbenzyl acetate?

A4: Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and effective technique for developing a stability-indicating method.[13] This method can separate 2,4-dimethylbenzyl acetate from its potential degradation products, like 2,4-dimethylbenzyl alcohol, allowing for accurate quantification of the parent compound and detection of impurities. Gas Chromatography (GC) with a Flame Ionization Detector (FID) can also be used, particularly for volatile-related substances.[14][15]

Summary of Stability under Various Conditions

Condition	Potential Effect on 2,4-Dimethylbenzyl Acetate	Recommended Action
Aqueous Solution (pH < 4)	Acid-catalyzed hydrolysis to 2,4-dimethylbenzyl alcohol and acetic acid.[3]	Buffer solution to pH 4-6. Store at reduced temperature.
Aqueous Solution (pH > 7)	Base-catalyzed hydrolysis to 2,4-dimethylbenzyl alcohol and acetic acid.[3]	Buffer solution to pH 4-6. Store at reduced temperature.
Elevated Temperature (>80°C)	Increased rate of hydrolysis in solution; potential for thermal decomposition in solid state.	Avoid excessive heat. Use controlled temperature environments.
Presence of Oxidizing Agents	Potential for oxidative degradation of the aromatic ring or benzyl position.	Store under an inert atmosphere if oxidation is a concern.
Exposure to UV Light	Potential for photodegradation.	Store in light-protected containers (e.g., amber vials).

Experimental Protocols

Protocol 1: Forced Degradation by Hydrolysis

Objective: To intentionally degrade 2,4-dimethylbenzyl acetate to confirm its degradation pathway and test the suitability of an analytical method.

Materials:

• 2,4-dimethylbenzyl acetate

• Methanol or Acetonitrile (HPLC grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• HPLC system with UV detector

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2,4-dimethylbenzyl acetate in methanol or acetonitrile.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M HCl.

  • Heat the mixture at 60-80°C for 4-8 hours.

  • Cool the solution to room temperature and neutralize with 1 M NaOH.

  • Dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M NaOH.

  • Keep the mixture at room temperature or slightly elevated temperature (e.g., 40°C) for 1-4 hours (base hydrolysis is typically faster).

  • Neutralize the solution with 1 M HCl.

  • Dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, by HPLC. Compare the chromatograms to identify degradation products.

References

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1999). Benzyl acetate. In Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. International Agency for Research on Cancer. [Link]

• National Center for Biotechnology Information. (n.d.). Benzyl acetate. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 71. [Link]

• Pearson. (n.d.). Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl acetate?. [Link]

• Schneider, S., et al. (2012). Anaerobic degradation pathways of phenylalanine and benzyl alcohol in Aromatoleum aromaticum. ResearchGate. [Link]

• Ministry of the Environment, Japan. (n.d.). Analytical Methods. [Link]

• NIST. (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. [Link]

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• OSHA. (n.d.). Benzyl Acetate. [Link]

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Troubleshooting peak tailing in GC analysis of 2,4-dimethylbenzyl acetate

Troubleshooting Peak Tailing in the GC Analysis of 2,4-Dimethylbenzyl Acetate

Welcome to the technical support center. This guide provides an in-depth, systematic approach to diagnosing and resolving peak tailing in the Gas Chromatography (GC) analysis of 2,4-dimethylbenzyl acetate. As a moderately polar ester, this compound is susceptible to interactions within the GC system that can lead to asymmetrical peaks, compromising resolution and quantitative accuracy.

Initial Assessment: What is Your Chromatogram Telling You?

Before diving into hardware changes, a careful examination of your chromatogram provides critical clues to the source of the problem. Peak tailing, a distortion where the peak's trailing edge is elongated, can manifest in several ways.[1] The first step in troubleshooting is to determine the nature of the tailing.[2]

• Are all peaks, including the solvent peak, tailing? This often points to a physical or mechanical issue, such as improper column installation or a disruption in the carrier gas flow path.[2][3]

• Is it only the 2,4-dimethylbenzyl acetate peak and other polar compounds that are tailing? This strongly suggests a chemical interaction problem, where active sites within the system are interacting with polar functional groups on your analytes.[2]

• Is the peak tailing worsening over a sequence of injections? This is a classic sign of accumulating contamination in the inlet or at the head of the column.[4]

A tailing or asymmetry factor greater than 1.5 is generally considered problematic and warrants investigation.[5]

A Systematic Troubleshooting Workflow

The following diagram outlines a logical progression for identifying and resolving the root cause of peak tailing for 2,4-dimethylbenzyl acetate.

Caption: Logical troubleshooting workflow for peak tailing.

Troubleshooting Guide: Questions & Answers

Section 1: The GC Inlet - A Common Culprit

The injection port is the first environment your sample encounters and is a primary source of issues leading to peak tailing, especially for polar analytes.[5]

Q1: Could my inlet liner be the cause of peak tailing for 2,4-dimethylbenzyl acetate?

A1: Absolutely. The inlet liner is one of the most common causes of peak tailing for polar or active compounds. Here's why:

• Active Sites: Standard glass liners have exposed silanol groups (Si-OH) on their surface. These sites are polar and can form hydrogen bonds with the ester group of 2,4-dimethylbenzyl acetate. This secondary, unwanted interaction retains a portion of the analyte molecules longer than the bulk, causing the characteristic tail.[2] Using a liner that has been chemically deactivated (silanized) is crucial to cap these active sites and ensure an inert flow path.[2][6]

• Contamination: Over time, non-volatile residues from your sample matrix can accumulate inside the liner.[7] This residue can create new active sites or act as a thick film that traps your analyte, leading to both peak tailing and reduced signal response.

• Septum Particles: A worn or incorrect septum can shed small particles into the liner during injection. These particles also provide active surfaces for analyte interaction.

The impact of using a properly deactivated liner is significant, as shown in the table below.

Liner Type	Analyte Group	Expected Peak Asymmetry (As)	Observations
Standard Non-Deactivated	Polar Esters	> 2.0	Severe tailing, potential for reduced peak height.[8]
Deactivated (Silanized)	Polar Esters	1.0 - 1.3	Significantly improved peak symmetry, more accurate quantification. [8]
Standard Non-Deactivated	Non-polar Hydrocarbons	~ 1.1	Minimal tailing as there are no strong interaction sites.[8]
Deactivated (Silanized)	Non-polar Hydrocarbons	~ 1.0	Ideal symmetrical peak.[8]

Q2: How do I properly perform routine inlet maintenance?

A2: Regular inlet maintenance is the most effective preventative measure against peak tailing.[9] It is recommended to replace the liner, septum, and O-ring/inlet seal simultaneously.[9]

Experimental Protocol 1: GC Inlet Maintenance

• Cool Down: Ensure the GC inlet temperature is cooled to a safe level (below 50 °C).

• Depressurize: Turn off the carrier gas flow to the inlet and vent the system.

• Remove Old Components: Loosen and remove the septum nut. Take out the old septum, liner, and O-ring. Use clean, non-scratching tweezers to carefully handle the liner.[8]

• Clean the Inlet (If Necessary): If visible residue is present on the metal surfaces of the inlet, gently wipe it with a lint-free swab dampened with an appropriate solvent like methanol or acetone.

• Install New Components: While wearing powder-free gloves to prevent contamination, place a new O-ring on a new, high-quality deactivated liner.[10] Carefully insert the new liner to the correct depth.

• Reassemble: Install a new, appropriately rated septum and tighten the septum nut according to the manufacturer's recommendation (do not overtighten).[11]

• Pressurize and Leak Check: Restore the carrier gas flow. Perform a leak check at all fittings using an electronic leak detector.[12] Leaks can introduce oxygen, which damages the column, and cause baseline instability.[13]

• Equilibrate: Allow the system to purge with carrier gas for 15-30 minutes to remove any trapped air before heating the inlet to its setpoint temperature.[12][14]

Section 2: The GC Column - The Heart of the Separation

If inlet maintenance does not resolve the issue, the problem may lie with the analytical column itself.

Q3: How can the GC column cause peak tailing?

A3: The column can be a source of peak tailing due to several factors:

• Contamination: Non-volatile matrix components that were not trapped by the liner can accumulate at the head of the column. This contamination creates active sites and can distort the peak shape.[15][16]

• Improper Installation: If the column is not installed at the correct depth in the inlet or detector, it can create "dead volume."[2][17] This is an unswept space where a portion of the analyte can be delayed, causing turbulence and peak tailing.[2] A poor column cut with jagged edges can also create active sites and disrupt the flow path.[17]

• Column Degradation: Exposure to oxygen at high temperatures can damage the stationary phase, a process known as "column bleed." This degradation exposes active silanol groups on the underlying fused silica tubing, leading to peak tailing for polar compounds.[13]

Q4: How do I properly trim my GC column?

A4: Trimming a small portion (10-20 cm) from the inlet end of the column is an effective way to remove accumulated contaminants and restore performance.[4][5]

Experimental Protocol 2: GC Column Trimming

• Cool Down and Depressurize: Cool the GC oven and inlet to a safe temperature and turn off the carrier gas.

• Disconnect Column: Carefully loosen and remove the column nut from the inlet fitting.

• Trim the Column: Using a ceramic scoring wafer or a diamond-tipped scribe, make a single, light, and clean score on the column tubing.[5]

• Snap the Column: Gently flex the column to snap it cleanly at the score mark.

• Inspect the Cut: Use a magnifying tool to ensure the cut is clean, flat, and at a 90-degree angle to the column wall. A poor, jagged cut can itself be a cause of peak tailing.[17]

• Reinstall Column: Re-install the column into the inlet at the correct depth as specified in your instrument's manual. Tighten the fitting securely but do not overtighten.

• Leak Check and Equilibrate: Restore carrier gas flow, perform a leak check, and allow the system to equilibrate before analysis.

Q5: What is column conditioning and could it help?

A5: Column conditioning is the process of heating a new or stored column under a continuous flow of carrier gas to remove contaminants and stabilize the stationary phase.[14][18] While it's essential for new columns, re-conditioning an existing column by baking it out at its maximum isothermal temperature for a period (e.g., 1-2 hours) can help remove semi-volatile contaminants that cause baseline noise and activity.[15][19][20] Always ensure the system is leak-free before heating the column to prevent phase damage.[12][20]

Section 3: System and Method Parameters

Q6: Could my carrier gas or method parameters be the issue?

A6: Yes, although less common than inlet or column issues for compound-specific tailing, these factors can play a role.

• Carrier Gas Purity: Impurities like moisture or oxygen in the carrier gas can degrade the column's stationary phase over time, creating active sites.[13][21] Ensure you are using high-purity gas (99.999% or higher) and that your gas traps are functioning correctly.[13][22]

• Column Overload: Injecting too much sample can saturate the stationary phase at the head of the column, leading to a specific type of asymmetrical peak called "fronting," but severe overload can sometimes manifest as tailing.[15][23] Try reducing the injection volume or increasing the split ratio.

• Solvent-Phase Polarity Mismatch: If the polarity of your sample solvent is very different from your stationary phase, it can cause poor peak focusing at the head of the column, which can sometimes result in tailing for early eluting peaks.[7][16][17]

Frequently Asked Questions (FAQs)

Q: Why does 2,4-dimethylbenzyl acetate tail when my non-polar hydrocarbon standards look perfect? A: This is a classic indicator of chemical "activity" in your GC system. The ester functional group (-C(=O)O-) in 2,4-dimethylbenzyl acetate contains polar oxygen atoms that can form hydrogen bonds with active silanol groups (Si-OH) on contaminated or poorly deactivated surfaces in the liner or column. Non-polar hydrocarbons lack these functional groups and therefore pass through the system without these secondary interactions, resulting in symmetrical peaks.[2]

Q: If all my peaks are tailing, even the solvent peak, what is the most likely cause? A: When all peaks tail indiscriminately, the cause is typically physical rather than chemical.[2] The most common culprits are:

• Improper Column Installation: This creates dead volume in the inlet or detector.[2][17]

• Poor Column Cut: A jagged or angled cut disrupts the carrier gas flow path.[17]

• System Leaks: A significant leak can disrupt flow dynamics.

Q: Can my injection technique cause peak tailing? A: Yes. A slow injection can cause the sample to vaporize over too long a period, resulting in a broad, often tailing peak. The injection should be smooth and rapid to ensure the sample is introduced as a tight band onto the column.[17]

References

• Organomation. (n.d.). Why Purity Matters: The Impact of Gas Quality on Chromatographic Results. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. Retrieved from [Link]

• Unknown Source. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• Phenomenex. (n.d.). Gas Chromatography (GC) Column Conditioning, Testing and Checks. Retrieved from [Link]

• Pharma Specialists. (2023, October 18). How to Condition the GC Column?. Retrieved from [Link]

• Agilent. (n.d.). Conditioning Capillary and Packed Columns for a 6890 Gas Chromatograph. Retrieved from [Link]

• Taylor, T. (n.d.). GC Diagnostic Skills I | Peak Tailing. Element Lab Solutions. Retrieved from [Link]

• Restek. (2020, October 20). How to Condition a New Capillary GC Column. Retrieved from [Link]

• Instrument Solutions. (n.d.). Ghost Peaks in Gas Chromatography Part I. Retrieved from [Link]

• Agilent. (2023, August 21). Conditioning Your GC Column [Video]. YouTube. Retrieved from [Link]

• Element Lab Solutions. (n.d.). GC Inlet Maintenance. Retrieved from [Link]

• Patsnap Eureka. (2025). Optimizing GC-MS Carrier Gas Flow for Peak Shape. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Troubleshooting GC peak shapes. Retrieved from [Link]

• Separation Science. (2025). Fixing GC Peak Tailing for Cleaner Results. Retrieved from [Link]

• Agilent. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. Retrieved from [Link]

• LCGC International. (2018, May 1). A Step-by-Step Guide to Inlet Maintenance. Retrieved from [Link]

• Agilent. (n.d.). Maintaining Your Agilent Split/Splitless GC Inlet. Retrieved from [Link]

• Restek. (n.d.). Impact of GC Parameters on The Separation Part 6: Choice of Carrier Gas and Linear Velocity. Retrieved from [Link]

• Phenomenex. (2025). GC Carrier Gases: Choosing the Right Option for Accurate Analysis. Retrieved from [Link]

• Mandel Scientific. (2016, November 16). Is the practice of GC inlet liner cleaning and deactivation worth the effort?. Retrieved from [Link]

• Restek Corporation. (2018, June 14). GC Troubleshooting: Tailing Peaks [Video]. YouTube. Retrieved from [Link]

• Agilent. (2016, April 5). Tailing Peaks - Part 1 - GC Troubleshooting Series [Video]. YouTube. Retrieved from [Link]

• Restek. (2020, October 27). GC Inlet Maintenance: Restek's Quick-Reference Guide. Retrieved from [Link]

• Delloyd's Lab-Tech. (n.d.). Gas chromatography Troubleshooting methods. Retrieved from [Link]

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• 23. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Improving the yield and purity of synthesized 2,4-dimethylbenzyl acetate

Welcome to the technical support center for the synthesis of 2,4-dimethylbenzyl acetate. This guide is designed for researchers and drug development professionals to provide in-depth, practical solutions for improving the yield and purity of this valuable compound. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of 2,4-dimethylbenzyl acetate, primarily via Fischer esterification.

Q1: What is the most common and scalable method for synthesizing 2,4-dimethylbenzyl acetate?

The most prevalent method is the Fischer-Speier esterification. This reaction involves heating the parent alcohol, 2,4-dimethylbenzyl alcohol, with acetic acid in the presence of a strong acid catalyst.[1] It is a reversible, acid-catalyzed nucleophilic acyl substitution.[2] While other methods exist, such as using acetic anhydride or acetyl chloride, Fischer esterification is often preferred for its cost-effectiveness and simplicity, despite its equilibrium limitations.

Q2: Why is an acid catalyst necessary, and what are the best options?

An acid catalyst is crucial for increasing the reaction rate. It works by protonating the carbonyl oxygen of the acetic acid, which makes the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by the 2,4-dimethylbenzyl alcohol.[3][4]

• Common Catalysts: Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are the most common choices.[5][6]

• Expert Insight: While sulfuric acid is a strong dehydrating agent, which helps drive the equilibrium forward, it can be overly aggressive with sensitive substrates like benzyl alcohols, potentially causing side reactions such as polymerization or sulfonation.[7] For this reason, p-TsOH is often a milder and more selective alternative.

Q3: What is the reaction mechanism for the Fischer esterification of 2,4-dimethylbenzyl alcohol?

The mechanism involves several equilibrium steps, which underscores the importance of controlling reaction conditions to favor product formation.[1][2]

Caption: Fischer Esterification Mechanism for 2,4-Dimethylbenzyl Acetate.

Troubleshooting Guide: Low Yield and Impurities

This guide provides solutions to common issues encountered during the synthesis.

Issue 1: My reaction yield is consistently low (< 65%).

A low yield in a Fischer esterification is almost always tied to the reaction's equilibrium nature.[8] The reaction between a simple acid and alcohol often reaches an equilibrium with about 65-70% ester yield if no special conditions are applied.[2][4]

Possible Cause	Underlying Principle (The "Why")	Suggested Solution
Equilibrium Limitation	Fischer esterification is a reversible reaction. The presence of the product (water) allows the reverse reaction (hydrolysis) to occur, limiting the final yield.[2]	Apply Le Châtelier's Principle: This is the most critical factor for driving the reaction to completion.[8] You can: 1. Use an excess of one reactant: Using an excess of the less expensive reactant (typically acetic acid) will shift the equilibrium towards the product. A 3- to 5-fold molar excess is a good starting point.[4][7] 2. Remove water as it forms: This is highly effective. Use a Dean-Stark apparatus with a suitable solvent (like toluene or heptane) to azeotropically remove water.[1][9] Alternatively, add a dehydrating agent like molecular sieves to the reaction mixture.
Insufficient Catalyst	The catalyst concentration directly impacts the reaction rate. Too little catalyst means the reaction may not reach equilibrium within a reasonable timeframe.[6]	Ensure you are using a sufficient catalytic amount. For H₂SO₄ or p-TsOH, 0.05 molar equivalents relative to the limiting reagent is a common starting point.[7]
Low Reaction Temperature	Esterification is a relatively slow process. Insufficient thermal energy will result in a very slow approach to equilibrium.	Reflux the reaction mixture. The specific temperature will depend on the solvent used, but it should be high enough to facilitate both the reaction rate and, if applicable, the azeotropic removal of water.
Water in Reagents	The presence of water at the start of the reaction will inhibit the forward reaction from the outset.[6]	Use anhydrous grade acetic acid and solvents. Ensure your 2,4-dimethylbenzyl alcohol is dry. If necessary, dry solvents over a suitable drying agent before use.

Issue 2: I'm observing significant side products in my crude NMR/GC-MS.

The presence of unexpected peaks indicates that side reactions are occurring, which can be a result of harsh conditions or impurities in the starting materials.

Potential Impurity	Likely Cause	Identification & Mitigation
Unreacted 2,4-Dimethylbenzyl Alcohol	Incomplete reaction.	Identification: Characteristic benzylic -CH₂- and -OH peaks in ¹H NMR; distinct peak in GC-MS. Mitigation: See solutions for "Low Yield." Drive the reaction further to completion by extending the reflux time or more efficiently removing water.
Di(2,4-dimethylbenzyl) ether	Acid-catalyzed dehydration of two alcohol molecules. This is more likely at high temperatures with a strong, concentrated acid catalyst.	Identification: Symmetrical structure will show characteristic peaks in NMR. Mass will correspond to two alcohol units minus one water molecule. Mitigation: Use a milder catalyst (p-TsOH instead of H₂SO₄). Avoid excessively high temperatures or prolonged reaction times after the carboxylic acid has been consumed.
Polymeric Material	Benzyl alcohols can be prone to polymerization under strongly acidic conditions.[7] This often appears as a non-volatile baseline "gunk" in your flask.	Identification: Often insoluble, high molecular weight material. Mitigation: Reduce the amount of acid catalyst. Ensure the reaction is well-stirred to avoid localized "hot spots" of high acid concentration.

graph TD {
subgraph "Troubleshooting Workflow for Low Yield"
A[Start: Low Yield Observed] --> B{Is water being actively removed?};
B -- "No" --> C[Implement Dean-Stark trap or add molecular sieves];
B -- "Yes" --> D{Is one reactant in large excess?};
D -- "No" --> E[Increase molar ratio of acetic acid to 3:1 or higher];
D -- "Yes" --> F{Is catalyst concentration adequate?};
F -- "No" --> G[Ensure ~0.05 mol eq. of H⁺ catalyst];
F -- "Yes" --> H{Is reaction time sufficient?};
H -- "No" --> I[Increase reflux time and monitor by TLC/GC];
H -- "Yes" --> J[Consider side reactions or reagent purity];
end
style A fill:#EA4335,font-color:#FFFFFF
style J fill:#FBBC05,font-color:#202124
style C fill:#4285F4,font-color:#FFFFFF
style E fill:#4285F4,font-color:#FFFFFF
style G fill:#4285F4,font-color:#FFFFFF
style I fill:#4285F4,font-color:#FFFFFF
}

Caption: A logical workflow for diagnosing the cause of low product yield.

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dimethylbenzyl Acetate via Fischer Esterification

This protocol is a robust starting point for optimization.

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried.[9][10]

• Reagent Addition:

  • To the flask, add 2,4-dimethylbenzyl alcohol (1.0 eq.).

  • Add glacial acetic acid (3.0 - 5.0 eq.).[7]

  • Add a suitable solvent to facilitate azeotropic removal of water (e.g., toluene, ~2 mL per mmol of alcohol).

  • Add the acid catalyst, p-toluenesulfonic acid monohydrate (0.05 eq.).

• Reaction: Heat the mixture to a steady reflux. Water will begin to collect in the arm of the Dean-Stark trap. Continue refluxing until water no longer collects (typically 4-8 hours).

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The disappearance of the starting alcohol is a key indicator of completion.

Protocol 2: Workup and Purification

Proper workup is critical for removing the acid catalyst and excess acetic acid, leading to a purer final product.

Caption: Standard workflow for the purification of the synthesized ester.

• Quenching: After cooling the reaction mixture, carefully transfer it to a separatory funnel.

• Neutralization: Add a saturated solution of sodium bicarbonate (NaHCO₃) portion-wise until effervescence ceases.[9] This neutralizes both the acid catalyst and the excess acetic acid. Caution: This process generates CO₂ gas; vent the funnel frequently.

• Washing: Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (2x)

  • Water (1x)

  • Saturated sodium chloride (brine) solution (1x) to break up emulsions and help remove water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[10]

• Isolation: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Final Purification: The resulting crude oil should be purified by vacuum distillation to obtain the final, high-purity 2,4-dimethylbenzyl acetate.[11] Column chromatography can also be used if non-volatile impurities are present.

Purity Analysis

Q4: How can I accurately assess the purity of my final product?

A combination of techniques is recommended for a comprehensive assessment.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method. GC will separate the components of your sample, allowing you to quantify the percentage of your desired product versus any remaining starting materials or side products.[12][13] The mass spectrometer provides structural information to help identify unknown peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of your product. Purity can be estimated by integrating the product peaks relative to any impurity peaks. The presence of a sharp singlet around 2.1 ppm (acetyl -CH₃) and another singlet around 5.1 ppm (benzylic -CH₂-) are characteristic of the product.

References

• What Is The Role Of A Catalyst In The Esterification Process? - Chemistry For Everyone. (2025). YouTube.
• Esterific
• Acid catalyst esterification: Significance and symbolism. (2025). Health Sciences.
• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry.
• Fischer Esterific
• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? (2020). Quora.
• Troubleshooting low yield in ethyl mandelate esterific
• Fischer Esterification-Typical Procedures. (2024). OperaChem.
• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry.
• Write the mechanism of Fischer esterification of acetic acid with benzyl alcohol. (n.d.). Chegg.
• (Lab report)
• Process for producing benzyl acetate and benzyl alcohol. (2000).
• Analysis of Extractable/Leachable Compounds from Generic Liquid Drug Formulations Using GC/MSD Systems. (n.d.). Agilent.
• analysis of organic acetates in e-vapor products by gc-ms/ms. (n.d.). CORESTA.

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Technical Support Center: Navigating Matrix Effects in the LC-MS Analysis of 2,4-Dimethylbenzyl Acetate

Welcome to the technical support center for the robust LC-MS analysis of 2,4-dimethylbenzyl acetate. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and mitigate the common yet complex challenge of matrix effects. In the world of quantitative analysis, particularly with a technique as sensitive as liquid chromatography-mass spectrometry (LC-MS), the sample matrix—everything in the sample except the analyte of interest—can significantly impact the accuracy, precision, and sensitivity of your results.[1] This guide provides in-depth, experience-driven advice to help you identify, quantify, and overcome these challenges.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Matrix Effects

This section addresses the foundational questions regarding matrix effects in the context of 2,4-dimethylbenzyl acetate analysis.

Q1: What are matrix effects, and why are they a concern for the analysis of 2,4-dimethylbenzyl acetate?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix. For 2,4-dimethylbenzyl acetate, a relatively non-polar small molecule, these effects can manifest as either ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal).[2] This interference is a major concern because it can lead to inaccurate quantification, poor reproducibility, and compromised sensitivity in your assay.[1][3] The components of a complex matrix, such as plasma, urine, or tissue homogenates, can compete with 2,4-dimethylbenzyl acetate for charge in the ion source, affecting the formation of gas-phase ions and ultimately the detector response.[4][5]

Q2: How can I determine if my 2,4-dimethylbenzyl acetate assay is being affected by matrix effects?

A2: There are two primary methods to assess the presence and extent of matrix effects:

• Qualitative Assessment (Post-Column Infusion): This technique helps identify regions in your chromatogram where ion suppression or enhancement occurs.[1][6] A solution of 2,4-dimethylbenzyl acetate is continuously infused into the MS detector, post-column, while a blank, extracted sample matrix is injected. A dip or rise in the baseline signal indicates the retention times at which matrix components are eluting and causing interference.[1][2]

• Quantitative Assessment (Post-Extraction Addition): This is the gold-standard method to quantify the matrix effect.[7][8] You compare the peak area of 2,4-dimethylbenzyl acetate in a standard solution (A) with the peak area of the analyte spiked into an extracted blank matrix sample at the same concentration (B). The matrix effect (ME) is calculated as follows:

  ME (%) = (B/A) * 100

  A value < 100% indicates ion suppression, while a value > 100% suggests ion enhancement. A value of 100% signifies no matrix effect.[2]

Q3: What are the most common sources of matrix effects in bioanalysis?

A3: In biological matrices, the most common culprits for matrix effects are phospholipids from cell membranes, salts, endogenous metabolites, and co-administered drugs.[9] For a compound like 2,4-dimethylbenzyl acetate, which is likely analyzed using reversed-phase chromatography, highly lipophilic compounds can be a significant source of interference.

Part 2: Troubleshooting Guide - From Problem to Solution

This section provides a structured approach to troubleshooting common issues related to matrix effects during the analysis of 2,4-dimethylbenzyl acetate.

Issue 1: Poor Reproducibility and Inaccurate Quantification

Symptom: You observe high variability in the peak areas of your quality control (QC) samples and a lack of accuracy in your quantitative results.

Diagnostic Workflow:

Caption: Workflow for diagnosing and addressing poor reproducibility.

Step-by-Step Troubleshooting:

• Quantify the Matrix Effect: Perform a post-extraction addition experiment as described in FAQ 2. If the matrix effect is consistently outside an acceptable range (typically ±15%), it is a likely cause of your issues.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they reach the LC-MS system.

  • Liquid-Liquid Extraction (LLE): LLE is an excellent technique for cleaning up samples by partitioning the analyte of interest into an immiscible organic solvent, leaving polar interferences behind in the aqueous phase.[10][11] For 2,4-dimethylbenzyl acetate, a non-polar solvent like hexane or a moderately polar solvent like methyl tert-butyl ether would be a good starting point.[11]

  • Solid-Phase Extraction (SPE): SPE offers a more selective cleanup by utilizing a solid sorbent to retain the analyte while matrix components are washed away.[10][12] For 2,4-dimethylbenzyl acetate, a reversed-phase (C18) or a polymeric sorbent would be appropriate choices.[12][13]

• Chromatographic Separation: If sample preparation alone is insufficient, optimizing your LC method can help separate 2,4-dimethylbenzyl acetate from co-eluting matrix components.[3]

  • Gradient Modification: Employ a shallower gradient to increase the separation between your analyte and interfering peaks.

  • Column Chemistry: Experiment with different column chemistries (e.g., phenyl-hexyl, biphenyl) that may offer different selectivity for your analyte and matrix components.

• Employ a Suitable Internal Standard: An internal standard (IS) is crucial for correcting for variability in sample preparation and matrix effects.[14]

  • The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standard: A SIL-IS (e.g., d7-2,4-dimethylbenzyl acetate) is the ideal choice as it co-elutes with the analyte and experiences the same matrix effects, providing the most accurate correction.[3][15]

  • Structural Analog: If a SIL-IS is unavailable, a close structural analog that does not occur in the sample can be used.

Issue 2: Signal Suppression Leading to Poor Sensitivity

Symptom: The limit of quantification (LOQ) for 2,4-dimethylbenzyl acetate is higher than expected, or the signal-to-noise ratio is poor for low-concentration samples.

Mitigation Strategy Flowchart:

Caption: Strategy for mitigating poor sensitivity due to ion suppression.

Step-by-Step Troubleshooting:

• Confirm Ion Suppression: Use the post-column infusion technique to visualize the extent and retention time of ion suppression.

• Improve Sample Cleanup: Focus on sample preparation methods that effectively remove the classes of compounds causing the suppression. For example, if phospholipids are suspected, a phospholipid removal plate or a targeted SPE method can be employed.

• Chromatographic Optimization:

  • Divert Valve: If the suppression is significant at the beginning of the run (often due to salts), use a divert valve to direct the flow to waste for the initial part of the chromatogram.

  • Increase Retention: Modify your mobile phase or gradient to increase the retention time of 2,4-dimethylbenzyl acetate, moving it away from the early-eluting, highly suppressing matrix components.

• Consider Alternative Ionization: While Electrospray Ionization (ESI) is common, it is also more susceptible to matrix effects.[9] If possible, explore Atmospheric Pressure Chemical Ionization (APCI), which can be less prone to suppression for certain analytes.[2]

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Addition

Objective: To quantify the degree of ion suppression or enhancement for 2,4-dimethylbenzyl acetate in a given matrix.

Materials:

• Blank matrix (e.g., plasma, urine) from at least 6 different sources

• 2,4-dimethylbenzyl acetate analytical standard

• Solvent for standard preparation (e.g., methanol, acetonitrile)

• Validated sample preparation method (e.g., LLE, SPE)

Procedure:

• Prepare Set 1 (Analyte in Solvent): Prepare a solution of 2,4-dimethylbenzyl acetate in the final reconstitution solvent at a concentration representative of your low and high QC samples.

• Prepare Set 2 (Analyte in Extracted Matrix): a. Extract blank matrix samples using your validated sample preparation method. b. After the final evaporation step, reconstitute the extracted matrix with the 2,4-dimethylbenzyl acetate solution from Set 1.

• Analysis: Inject both sets of samples into the LC-MS system and record the peak areas for 2,4-dimethylbenzyl acetate.

• Calculation:

  • Calculate the average peak area for Set 1 (A_solvent).

  • Calculate the average peak area for Set 2 (A_matrix).

  • Matrix Effect (%) = (A_matrix / A_solvent) * 100

Protocol 2: Liquid-Liquid Extraction (LLE) for 2,4-Dimethylbenzyl Acetate

Objective: To extract 2,4-dimethylbenzyl acetate from an aqueous matrix and remove polar interferences.

Materials:

• Aqueous sample (e.g., 100 µL of plasma)

• Internal Standard solution

• Immiscible organic solvent (e.g., methyl tert-butyl ether)

• Vortex mixer

• Centrifuge

Procedure:

• Sample Aliquoting: Pipette 100 µL of the sample into a clean microcentrifuge tube.

• Internal Standard Addition: Add the internal standard solution to the sample.

• Extraction: Add 500 µL of methyl tert-butyl ether.

• Mixing: Vortex the mixture for 1 minute to ensure thorough mixing.

• Phase Separation: Centrifuge at high speed (e.g., 10,000 x g) for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in your mobile phase for LC-MS analysis.

Data Summary Table

Mitigation Strategy	Pros	Cons	Applicability for 2,4-Dimethylbenzyl Acetate
Dilution	Simple, fast, and can reduce matrix effects.[7]	Reduces analyte concentration, potentially compromising sensitivity.[7]	Suitable for high-concentration samples.
Liquid-Liquid Extraction (LLE)	Effective at removing polar interferences, can concentrate the analyte.[11][16]	Can be labor-intensive and may form emulsions.[11]	Highly effective due to the non-polar nature of the analyte.
Solid-Phase Extraction (SPE)	Highly selective, can provide very clean extracts and concentrate the analyte.[13][17]	More complex and costly method development.	Excellent for complex matrices to achieve low detection limits.
Stable Isotope-Labeled Internal Standard (SIL-IS)	The most effective way to compensate for matrix effects and other variabilities.[3][4]	Can be expensive and may not be commercially available.[3][18]	The "gold standard" for accurate and precise quantification.
Matrix-Matched Calibrators	Calibrators and samples experience similar matrix effects.	Requires a reliable source of blank matrix, which can be difficult to obtain.[3]	A viable option when a SIL-IS is not available.

References

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• Oss, M., Sõmer, E., & Kruve, A. (2020). Matrix-effect free quantitative liquid chromatography mass spectrometry analysis in complex matrices using nanoflow liquid chromatography with integrated emitter tip and high dilution factors. Journal of Chromatography A, 1625, 461307. Retrieved from [Link]

• Liang, H. R., Ruan, X. Z., & Varghese, Z. (2012). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 903, 114-120. Retrieved from [Link]

• (n.d.). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Longdom Publishing. Retrieved from [Link]

• Ji, Q. C. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 11(13), 1207-1210. Retrieved from [Link]

• Rahman, M., & Dharamshi, K. (2014). Matrix Effects and Application of Matrix Effect Factor. Journal of Bioanalysis & Biomedicine, 6(4). Retrieved from [Link]

• (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Retrieved from [Link]

• Van de Merbel, N. C. (2008). Control of Matrix Effects in Bioanalytical MS–MS Using On-line Multidimensional Solid-Phase Extraction. LCGC International, 21(11), 620-632. Retrieved from [Link]

• Vogl, J., & Pritzkow, W. (2016). Reducing the matrix effects in chemical analysis: fusion of isotope dilution and standard addition methods. Analytical and Bioanalytical Chemistry, 408(10), 2535-2545. Retrieved from [Link]

• (n.d.). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Retrieved from [Link]

• (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Phenomenex. Retrieved from [Link]

• (n.d.). Ion suppression (mass spectrometry). Wikipedia. Retrieved from [Link]

• Zhang, Q. H., Zhang, S., & Yuan, Y. (2014). Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. Analytica Chimica Acta, 806, 114-121. Retrieved from [Link]

• (n.d.). Maximize Your Workflow by Improving the Cleanup of Biological Samples for LC-MS. Agilent. Retrieved from [Link]

• Lewis, J. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Phenomenex. Retrieved from [Link]

• Hewavitharana, A. K., Tan, S. K., & Shaw, P. N. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Retrieved from [Link]

• (2018, December 11). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. Retrieved from [Link]

• van der Nagel, B. C. H., van den Heuvel, J. J. M., & van der Stelt, M. (2021). Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv. Retrieved from [Link]

• (n.d.). Bioanalytical method validation. European Medicines Agency (EMA). Retrieved from [Link]

• Kaza, M., Karaźniewicz-Łada, M., Kosicka, K., Siemiątkowska, A., & Rudzki, P. J. (2019). Supplementary material Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? ResearchGate. Retrieved from [Link]

• (n.d.). LCMS Method A: LC data was recorded on a Shimadzu LC-10AS liquid chromatograph equipped with.

• (n.d.). USFDA guidelines for bioanalytical method validation. Slideshare. Retrieved from [Link]

• Vogl, J., & Pritzkow, W. (2016). Reducing the matrix effects in chemical analysis: Fusion of isotope dilution and standard addition methods. ResearchGate. Retrieved from [Link]

• (n.d.). 2,4-Dimethylbenzyl acetate. NIST WebBook. Retrieved from [Link]

• (n.d.). 2,4-Dimethylbenzyl acetate. NIST WebBook. Retrieved from [Link]

• (n.d.). What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab. Retrieved from [Link]

• (n.d.). 2,4-DIMETHYLBENZYL ACETATE. Gsrs. Retrieved from [Link]

• Wang, H., & Chen, Y. (2019). Internal Standards for Quantitative LC-MS Bioanalysis. ResearchGate. Retrieved from [Link]

• (2025, October 27). Internal Standard Sets for Reliable Metabolomic Analysis. IROA Technologies. Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. Retrieved from [Link]

• (n.d.). Investigation of Components that Affect Flavors and Visualizing Differences in Tastes. Shimadzu. Retrieved from [Link]

• Han, X., & Gross, R. W. (2011). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Journal of Lipid Research, 52(2), 203-211. Retrieved from [Link]

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Technical Support Center: Method Development for Trace Analysis of 2,4-Dimethylbenzyl Acetate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of 2,4-dimethylbenzyl acetate. This guide is designed for researchers, analytical scientists, and quality control professionals who are developing and troubleshooting methods for the trace-level quantification of this semi-volatile fragrance compound. As a substituted aromatic ester used in perfumery, accurate trace analysis of 2,4-dimethylbenzyl acetate is often required for regulatory compliance, quality assurance, and safety assessments, particularly in complex matrices like cosmetics and consumer products.

This document provides field-proven insights and systematic protocols to help you navigate the common challenges associated with this analysis, from sample preparation to data interpretation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of 2,4-dimethylbenzyl acetate.

Q1: What is 2,4-dimethylbenzyl acetate and why is its trace analysis important? A1: 2,4-Dimethylbenzyl acetate (CAS No. 62346-96-7) is a synthetic fragrance ingredient.[1][2] Its molecular formula is C₁₁H₁₄O₂ and it has a molecular weight of approximately 178.23 g/mol .[3][4] Trace analysis is critical because fragrance ingredients can be potential allergens or are subject to concentration limits in final products. For instance, regulations like the European Union's Cosmetic Regulation (EC) No. 1223/2009 require certain fragrance allergens to be labeled if their concentration exceeds 0.01% in rinse-off products and 0.001% in leave-on products.[5] While 2,4-dimethylbenzyl acetate is not on the current regulated allergen list, the analytical principles are the same, and precise quantification is essential for formulation verification, safety assessment, and adherence to industry standards set by bodies like the International Fragrance Association (IFRA).[6]

Q2: What is the recommended analytical technique for this compound? A2: Gas Chromatography (GC) is the definitive technique for analyzing volatile and semi-volatile compounds like 2,4-dimethylbenzyl acetate.[7] Coupling GC with a Mass Spectrometer (MS) detector is highly recommended for trace analysis. GC-MS provides excellent selectivity and sensitivity, allowing for confident identification based on mass spectra and accurate quantification, even in complex sample matrices.[8][9] A Flame Ionization Detector (FID) can also be used, but MS is superior for unambiguous peak identification.[6]

Q3: Do I need to derivatize 2,4-dimethylbenzyl acetate before GC analysis? A3: No, derivatization is not necessary. 2,4-Dimethylbenzyl acetate is an ester with sufficient volatility and thermal stability for direct GC analysis. Derivatization is a chemical modification process typically used for compounds containing active hydrogen atoms (e.g., alcohols, carboxylic acids, amines) to increase their volatility and improve peak shape.[10][11][12] Since the target analyte does not possess these functional groups, this step is not required.

Q4: What is a matrix effect and how can it impact my results? A4: A matrix effect occurs when components of the sample, other than the analyte of interest, interfere with the analytical response, causing either signal suppression or enhancement.[13][14] In GC analysis of complex samples like cosmetics, a phenomenon known as "matrix-induced signal enhancement" is common.[15] This happens when non-volatile matrix components coat active sites (areas of unwanted chemical interaction) within the GC inlet liner or the front of the analytical column.[13] These active sites can otherwise cause the thermal degradation of sensitive analytes. By masking these sites, the matrix effectively "protects" the analyte, leading to a stronger signal compared to a pure standard in solvent.[14][15] This can lead to an overestimation of the analyte concentration if not properly compensated for.

Part 2: Recommended Analytical Workflow

A robust analytical method begins with a well-defined workflow. The following diagram outlines the recommended path from sample preparation to final data reporting for the trace analysis of 2,4-dimethylbenzyl acetate. This workflow prioritizes accuracy, sensitivity, and efficiency while minimizing matrix interference.

Caption: Recommended workflow for HS-SPME-GC-MS analysis.

Part 3: Detailed Experimental Protocol: HS-SPME-GC-MS

This protocol details a Headspace Solid-Phase Microextraction (HS-SPME) method coupled with GC-MS. This technique is highly effective for isolating volatile and semi-volatile analytes from complex matrices, as it minimizes the transfer of non-volatile matrix components into the GC system, thereby reducing contamination and matrix effects.[16]

Step 1: Sample Preparation

• Weighing: Accurately weigh 0.2 ± 0.05 g of the homogenized sample (e.g., cosmetic cream, lotion) directly into a 20 mL headspace vial.

• Matrix Modification: Add 1.0 g of anhydrous sodium chloride (NaCl) to the vial. This "salting-out" effect increases the ionic strength of the sample's aqueous phase, reducing the solubility of organic analytes and promoting their partitioning into the headspace.[17]

• Internal Standard (ISTD) Spiking: Spike the sample with a known amount of an appropriate internal standard solution (e.g., 2,4-dimethylbenzyl acetate-d7 or another suitable non-interfering compound with similar chemical properties). The final concentration should be in the middle of the calibration range.

• Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap using a crimper. Vortex briefly to mix.

Step 2: HS-SPME Parameters

The selection of the SPME fiber and optimization of extraction parameters are critical for achieving good sensitivity and reproducibility.

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad selectivity for volatile and semi-volatile compounds.[17][18]

• Incubation: Place the vial in the HS autosampler tray. Incubate at 80°C for 15 minutes with agitation to allow the sample to reach thermal equilibrium.

• Extraction: Expose the SPME fiber to the vial's headspace for 20 minutes at 80°C to extract the analytes.

• Desorption: Retract the fiber and immediately inject it into the GC inlet, where the trapped analytes are thermally desorbed onto the column. A desorption time of 2 minutes at 250°C is typically sufficient.

Step 3: GC-MS Instrumentation Parameters

The following table summarizes a typical set of GC-MS parameters suitable for this analysis. These should be considered a starting point and may require optimization for your specific instrumentation and sample type.

Parameter	Recommended Setting	Rationale
GC System
Injection Port	Splitless Mode, 250°C	Ensures complete and rapid transfer of analytes from the SPME fiber to the column for maximum sensitivity.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides good chromatographic efficiency and is compatible with MS detectors.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, HP-5ms)	A mid-polarity phase offering excellent separation for a wide range of semi-volatile compounds.
Oven Program	60°C (hold 2 min), ramp to 280°C @ 10°C/min, hold 5 min	A standard temperature program that effectively separates analytes based on boiling point.[19]
MS System
Ion Source Temp	230°C	Standard temperature to ensure efficient ionization while minimizing thermal degradation.
Quadrupole Temp	150°C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching.
Acquisition Mode	Scan (m/z 40-350) and/or Selected Ion Monitoring (SIM)	Use Scan mode for method development and identification. Use SIM mode for routine trace quantification to maximize sensitivity. For 2,4-dimethylbenzyl acetate, monitor ions such as m/z 119 (base peak), 178 (molecular ion), and 134.

Part 4: Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis.

Problem 1: Poor Peak Shape (Peak Tailing)

Q: My peak for 2,4-dimethylbenzyl acetate is tailing significantly. What are the common causes and how do I fix it? A: Peak tailing is a common issue in GC where the back of the peak is wider than the front.[20] It can compromise integration accuracy and resolution.[21] Follow this systematic approach to diagnose the cause.

Caption: Decision tree for troubleshooting GC peak tailing.

Detailed Steps:

• Check Column Installation: Ensure the column is installed at the correct depth in both the inlet and detector. Incorrect positioning can create "dead volume," causing tailing.[21] Also, inspect the column cut; it must be clean and square. A poor cut creates turbulence and active sites.[21][22]

• Perform Inlet Maintenance: The inlet liner is a common source of activity and contamination. Replace the liner and septum. A dirty liner can cause tailing for sensitive compounds.[22][23]

• Trim the Column: Over time, the front end of the GC column can become contaminated with a non-volatile residue. Trimming 10-20 cm from the inlet side of the column can restore performance.[20][24]

• Check for Leaks: Use an electronic leak detector to check all fittings, especially around the inlet septum nut and column connections. Leaks can disrupt carrier gas flow and cause various peak shape problems.

Problem 2: Poor Reproducibility / Inaccurate Quantification

Q: My results are not reproducible between injections, or my recovery is inconsistent. What's wrong? A: Poor reproducibility often points to issues with the sample introduction process or matrix effects.

• Evaluate Matrix Effects: Prepare a matrix-matched calibration curve by spiking a blank matrix (a product formulation without 2,4-dimethylbenzyl acetate) at several concentration levels. Compare the slope of this curve to a curve made in pure solvent. A significant difference confirms a matrix effect. Using matrix-matched calibrants for quantification is the best practice to ensure accuracy.[15]

• Check SPME Fiber Health: SPME fibers have a limited lifetime. Physical damage or coating stripping can lead to inconsistent extraction efficiency. Visually inspect the fiber for damage. Run a standard periodically to monitor its performance.

• Ensure Consistent Sample Homogeneity: For creams or emulsions, ensure the sample is well-mixed before weighing. Inconsistent sample composition will lead to variable results.

• Verify Autosampler Performance: Check that the autosampler is placing the vial and SPME needle at the same position for every injection. Inconsistent heating or extraction positioning will cause variability.

Problem 3: Low Sensitivity / No Peak Detected

Q: I can't detect the analyte at the expected trace levels. How can I improve my sensitivity? A: If sensitivity is an issue, several parameters can be optimized.

• Optimize SPME Conditions: Increase the extraction temperature or time to improve the partitioning of the analyte onto the fiber. Be aware that excessively high temperatures can sometimes reduce extraction efficiency for very volatile compounds.[17]

• Switch to SIM Mode: If you are using full scan mode on the MS, switch to Selected Ion Monitoring (SIM). By monitoring only a few characteristic ions for your target analyte, the detector's dwell time on each ion is increased, which can improve the signal-to-noise ratio by a factor of 10-100.

• Check for System Leaks: A leak in the GC or MS system will introduce air (oxygen and nitrogen), which increases background noise and can reduce sensitivity.

• Increase Sample Amount: If possible, increase the amount of sample in the vial to increase the concentration of the analyte in the headspace.

Part 5: Method Validation Principles

Once the method is developed and optimized, it must be validated to ensure it is fit for its intended purpose. Method validation is a requirement for regulated laboratories and demonstrates the reliability of the analytical data.[25][26] Key performance characteristics are defined by guidelines such as the ICH Q2(R2).[27]

The following table summarizes the key validation parameters and typical acceptance criteria for a trace impurity method.

Performance Characteristic	Description	Typical Acceptance Criteria for Trace Analysis
Specificity / Selectivity	The ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., other fragrance ingredients, matrix components).[28]	Peak purity analysis (using MS) shows no co-eluting interferences. Blank matrix shows no peak at the analyte's retention time.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio > 10. Must be at or below the required reporting level (e.g., 0.001%).
Accuracy (as Recovery)	The closeness of the test results obtained by the method to the true value. Assessed by spiking a blank matrix at different levels (e.g., 50%, 100%, 150% of the target level).[26]	80-120% recovery.
Precision (as %RSD)	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. Includes repeatability (intra-day) and intermediate precision (inter-day).[29]	Repeatability: RSD ≤ 15%. Intermediate Precision: RSD ≤ 20%.
Linearity & Range	The ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentration of analyte for which the method has suitable linearity, accuracy, and precision.[27]	Correlation coefficient (r²) ≥ 0.995. The range should cover from the LOQ to at least 120% of the specification limit.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., GC oven temperature, flow rate).	The results should remain within the precision criteria when parameters are slightly varied.

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Reference Data & Comparative Studies

A Comparative Guide to Benzyl Acetate and 2,4-Dimethylbenzyl Acetate in Fragrance Applications

This guide provides an in-depth technical comparison of two structurally related aroma molecules: the industry-standard Benzyl Acetate and its alkyl-substituted analogue, 2,4-Dimethylbenzyl Acetate. Designed for researchers, perfumers, and formulation scientists, this document moves beyond simple odor descriptors to explore the functional performance, stability, and sensory evaluation of these ingredients. Where direct comparative data is not published, we provide robust, self-validating experimental protocols to empower researchers to generate the necessary data for their specific applications.

Introduction: Structure and Physicochemical Foundation

Benzyl acetate and 2,4-dimethylbenzyl acetate belong to the aryl alkyl alcohol simple acid esters (AAASAE) structural group.[1][2] Both are synthesized through the esterification of their respective benzyl alcohols with acetic acid.[1] Benzyl acetate is a cornerstone of floral fragrances, celebrated for its jasmine-like aroma, and is found naturally in flowers like jasmine and ylang-ylang.[3][4] 2,4-Dimethylbenzyl acetate is a less common synthetic derivative, offering a structural variation that can be expected to modulate its olfactory profile, volatility, and chemical stability.

The primary structural difference is the addition of two methyl groups to the benzene ring in the 2 and 4 positions. This substitution increases the molecule's molecular weight and steric hindrance around the aromatic ring, which theoretically impacts its interaction with olfactory receptors, its vapor pressure, and its susceptibility to hydrolysis and oxidation.

Table 1: Comparative Physicochemical Properties

Property	Benzyl Acetate	2,4-Dimethylbenzyl Acetate	Rationale for Comparison
CAS Number	140-11-4[3]	62346-96-7	Unique chemical identification.
Molecular Formula	C₉H₁₀O₂[3]	C₁₁H₁₄O₂	Highlights the addition of two carbon and four hydrogen atoms.
Molecular Weight	150.17 g/mol [3]	178.23 g/mol	Influences volatility; heavier molecules are typically less volatile.
Boiling Point (°C)	212 - 215[4]	246 - 248 (est.)	A key indicator of volatility and tenacity in a fragrance.
Vapor Pressure (mmHg @ 25°C)	~0.177 - 0.187[4][5]	~0.026 (est.)	Lower vapor pressure suggests slower evaporation and higher tenacity.
logP (o/w)	1.96[4]	2.99 (est.)	Predicts hydrophobicity, affecting interaction with substrates and solubility.
Solubility	Soluble in ethanol and oils; slightly soluble in water.[3]	Soluble in alcohol; insoluble in water.	Critical for formulation compatibility in various product bases.

Olfactory Profile: A Sensory Deep Dive

The true value of a fragrance ingredient lies in its scent. While Benzyl Acetate is well-characterized, the profile of 2,4-Dimethylbenzyl Acetate is less documented, necessitating direct evaluation.

Benzyl Acetate: Universally described as a sweet, floral, and fruity aroma.[3][4] Its primary notes are reminiscent of jasmine, with nuances of pear, banana, and a fresh quality.[3][4] It is a foundational component in jasmine and gardenia accords and is used extensively to add a bright, diffusive floral character to a vast range of fragrances.[3][4] However, its performance is characterized by medium strength and moderate tenacity, often requiring blending with higher molecular weight esters for longevity.[3][4]

2,4-Dimethylbenzyl Acetate: Published olfactory descriptions are limited. Based on its structure, one can hypothesize a profile that retains the core fruity-ester character of the acetate group but is modified by the dimethyl-substituted benzene ring. The methyl groups may introduce subtle phenolic, spicy, or greener facets. Its lower estimated vapor pressure suggests it may be less diffusive initially but possess greater tenacity than Benzyl Acetate. Definitive characterization requires instrumental and sensory analysis.

Experimental Protocol: Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is the definitive technique for dissecting the olfactory profile of a volatile compound.[6] It combines the separation power of gas chromatography with the sensitivity of the human nose as a detector.

Objective: To identify and describe the specific odor characteristics of each eluting compound from a sample of 2,4-Dimethylbenzyl Acetate and compare it to the known profile of Benzyl Acetate.

Methodology:

• Sample Preparation: Prepare 1% solutions of both Benzyl Acetate and 2,4-Dimethylbenzyl Acetate in high-purity ethanol.

• Instrumentation: Use a Gas Chromatograph equipped with a Flame Ionization Detector (FID) and an olfactory port. The column effluent is split (typically 1:1) between the FID and the heated, humidified sniffing port.

• GC Conditions (Example):

  • Column: DB-5 or equivalent (30m x 0.25mm x 0.25µm).

  • Injector: Split/Splitless, 250°C.

  • Oven Program: 50°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Olfactory Evaluation:

  • A trained sensory panelist sniffs the effluent from the olfactory port throughout the GC run.

  • The panelist records the time, intensity, and description of every odor detected using specialized software.

• Data Analysis: Correlate the retention times of the odor events with the peaks on the FID chromatogram to identify the source of each scent. This is critical for confirming the odor profile of the main compound and identifying any aromatic impurities.

Causality: This method is superior to simple blotter testing as it separates the pure compound from any trace impurities that might influence the overall scent. The humidified air at the sniffing port prevents nasal fatigue and ensures accurate perception.

Performance in Application: Substantivity and Stability

The utility of a fragrance molecule is determined by its performance over time (substantivity) and its chemical integrity in a product base (stability).

Substantivity (Longevity)

Substantivity refers to the duration a fragrance is perceivable on a substrate like skin or fabric.[7] Benzyl Acetate is known for its moderate substantivity, lasting approximately 4 hours on a smelling strip.[4] The higher molecular weight and lower vapor pressure of 2,4-Dimethylbenzyl Acetate suggest it may have superior longevity.

Experimental Protocol: Sensory Panel Evaluation of Substantivity on Skin

Objective: To quantify and compare the perceived intensity and longevity of Benzyl Acetate and 2,4-Dimethylbenzyl Acetate on human skin over time.

Methodology:

• Panelist Selection: Recruit a panel of at least 20-30 trained sensory assessors, pre-screened for olfactory acuity and allergies.[8]

• Environment: Conduct the evaluation in a controlled environment with neutral airflow, temperature (22-24°C), and humidity (45-55%), free from extraneous odors, as specified in ISO 8589.[9]

• Sample Preparation: Prepare 10% solutions of each acetate in ethanol.

• Application: Apply a precise amount (e.g., 0.1 mL) of one solution to a designated area on a panelist's forearm. Use the other forearm for the second compound, ensuring a randomized and balanced application order across panelists to prevent bias.

• Evaluation: At set time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8 hours), panelists rate the perceived intensity of the fragrance at the application site using a Labeled Magnitude Scale (LMS) or a standard 0-10 intensity scale.[7][8]

• Data Analysis: Plot the average intensity ratings over time for each compound. The resulting curves provide a quantitative comparison of their substantivity and evaporation profiles.

Causality: Using a trained panel and a controlled environment minimizes subjective variability. Timed evaluations provide dynamic data on how the fragrance evolves and fades, which is more valuable than a single time-point assessment.

Diagram: Workflow for Comparative Fragrance Evaluation

Caption: A logical workflow for the comprehensive comparison of two fragrance molecules.

Chemical Stability

The stability of a fragrance ester is critical for product shelf-life. Esters can be prone to hydrolysis (reverting to alcohol and acid), especially at non-neutral pH, or oxidation. The branched structure of 2,4-Dimethylbenzyl Acetate may offer greater steric protection to the ester linkage, potentially increasing its hydrolytic stability compared to Benzyl Acetate.[10]

Experimental Protocol: Accelerated Stability Testing in a Cosmetic Base

Objective: To assess the chemical stability of both acetates in a representative cosmetic emulsion under accelerated aging conditions.

Methodology:

• Base Formulation: Create a simple oil-in-water lotion base without any fragrance.

• Sample Preparation:

  • Create two batches of the lotion.

  • Incorporate Benzyl Acetate into one batch at a typical concentration (e.g., 0.5% w/w).

  • Incorporate 2,4-Dimethylbenzyl Acetate into the second batch at the same concentration.

  • Package each batch into inert, sealed containers (e.g., glass jars).[11]

• Aging Conditions: Store sets of samples from each batch under various stress conditions:[11]

  • Elevated Temperature: 45°C

  • Room Temperature (Control): 25°C

  • Freeze-Thaw Cycles: 24 hours at -10°C followed by 24 hours at 25°C (repeat for 3-5 cycles).

• Evaluation Intervals: Analyze samples at baseline (T=0) and after 1, 2, 4, 8, and 12 weeks.

• Analytical Method (Headspace GC-MS):

  • Purpose: To quantify the remaining concentration of the intact ester. Headspace analysis is ideal as it measures the volatile component directly from the product matrix.[12][13]

  • Procedure: Place a precise amount of the aged lotion into a headspace vial. Incubate at a set temperature (e.g., 80°C) for a set time (e.g., 15 minutes).[14] Automatically inject an aliquot of the headspace vapor into the GC-MS.

  • Quantification: Calculate the percentage of the initial ester concentration remaining at each time point.

• Sensory Evaluation: At each interval, have a trained evaluator assess the odor of the aged samples on a smelling strip to detect any changes, such as the appearance of sharp acetic acid notes (from hydrolysis) or other off-odors.

Causality: Accelerated testing at elevated temperatures allows for a faster prediction of long-term shelf stability.[11] Using GC-MS for quantification is a precise and objective measure of chemical degradation, which complements the subjective but essential sensory evaluation.

Safety and Regulatory Profile

Both molecules have been reviewed by the Research Institute for Fragrance Materials (RIFM).

• Benzyl Acetate: Has a comprehensive safety assessment. It is not considered to be genotoxic and does not present a concern for skin sensitization under current use levels.[1][5][15]

• 2,4-Dimethylbenzyl Acetate: A RIFM toxicologic and dermatologic review is also available, summarizing data on its physical properties, toxicity, and irritation potential.[2]

For any new application, researchers must consult the latest RIFM database and IFRA (International Fragrance Association) standards to ensure compliance with concentration limits for the specific product category.

Conclusion and Application Strategy

This guide establishes a framework for the scientific comparison of Benzyl Acetate and 2,4-Dimethylbenzyl Acetate.

• Benzyl Acetate remains the industry benchmark for a bright, fruity-floral jasmine note. Its strengths are its well-known olfactory profile and extensive safety data. Its primary weakness is its moderate tenacity.[3][4]

• 2,4-Dimethylbenzyl Acetate presents an intriguing alternative. Its chemical structure suggests potentially greater longevity and a more complex odor profile, possibly with unique green or spicy nuances. However, its olfactory character is not well-documented, and its performance requires empirical validation.

Recommendation for Researchers: The provided protocols for GC-O, sensory substantivity, and stability testing offer a robust methodology for a head-to-head comparison. The selection between these two molecules should be data-driven. If an application requires the classic, diffusive jasmine note for a top or middle note, Benzyl Acetate is a reliable choice. If improved tenacity and a novel olfactory character are desired, 2,4-Dimethylbenzyl Acetate is a worthy candidate for investigation, pending the generation of performance data as outlined in this guide.

References

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A Comparative Olfactory Study of 2,4-Dimethylbenzyl Acetate and Its Isomers: A Guide for Researchers

In the intricate world of fragrance chemistry, the slightest alteration in molecular structure can lead to a profound shift in olfactory perception. This guide delves into the fascinating relationship between isomeric structure and scent, focusing on a comparative study of 2,4-dimethylbenzyl acetate and its positional isomers. As professionals in research, new drug development, and fragrance creation, understanding these nuances is paramount for targeted molecular design and the development of novel aromatic profiles.

This document provides a comprehensive framework for the synthesis, purification, and detailed olfactory analysis of 2,4-dimethylbenzyl acetate and its isomers: 2,3-, 2,5-, 2,6-, 3,4-, and 3,5-dimethylbenzyl acetate. We will explore the causality behind experimental choices, from the selection of synthetic routes to the intricacies of instrumental and sensory evaluation, ensuring a robust and self-validating methodology.

Introduction: The Subtle Dance of Isomers and Scent

Benzyl acetate is a foundational ingredient in the fragrance industry, celebrated for its sweet, floral, and fruity notes reminiscent of jasmine.[1][2][3] The introduction of methyl groups to the benzene ring, as in the case of dimethylbenzyl acetates, can significantly modulate the odor profile, influencing its intensity, character, and tenacity. This study focuses on how the specific placement of two methyl groups on the benzyl moiety of benzyl acetate creates distinct olfactory experiences.

2,4-Dimethylbenzyl acetate is known for its powerful, sweet-floral, fresh, and somewhat fruity odor.[4] However, a comprehensive, side-by-side comparison with its other five positional isomers is lacking in readily available literature. This guide aims to fill that gap by providing a detailed experimental roadmap for such a comparative analysis. The central hypothesis is that the varied steric and electronic effects imposed by the different substitution patterns of the methyl groups will result in unique and discernible odor profiles for each isomer.

Synthesis and Purification of Dimethylbenzyl Acetate Isomers

The synthesis of the target dimethylbenzyl acetate isomers will be approached through a two-step process: the preparation of the corresponding dimethylbenzyl alcohols followed by their esterification with acetic anhydride.

Synthesis of Dimethylbenzyl Alcohols

The synthesis of the precursor dimethylbenzyl alcohols can be achieved through various established methods. For instance, the reduction of the corresponding dimethylbenzoic acids or their esters using a suitable reducing agent like lithium aluminum hydride is a common approach. Alternatively, Grignard reactions of appropriate methyl-substituted benzyl halides with formaldehyde can yield the desired alcohols.

A general procedure for the synthesis of 2,6-dimethylbenzyl alcohol involves the hydrogenation of 2,6-dimethylbenzaldehyde.[5] The synthesis of 2,3-dimethylbenzyl alcohol can be achieved from 2,3-dimethylbenzyl acetate via hydrolysis.[6] For the other isomers, similar multi-step syntheses starting from the corresponding dimethyl anilines or bromobenzenes are described in the literature.[5]

Esterification to Dimethylbenzyl Acetates

The synthesized dimethylbenzyl alcohols are then converted to their corresponding acetate esters. A general and effective method is the acetylation using acetic anhydride, often in the presence of a catalyst.

Detailed Protocol for the Synthesis of 2,6-Dimethylphenyl Acetate (as an example):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 100 g (0.82 mole) of 2,6-dimethylphenol and 167.4 g (1.64 mole) of acetic anhydride.[7]

• Reflux: Heat the reaction mixture to reflux and maintain for 4 hours.[7]

• Work-up: After cooling, pour the reaction mixture onto ice and extract with methylene chloride.[7]

• Purification: Wash the organic phase with a dilute sodium hydroxide solution, followed by drying over an anhydrous salt (e.g., sodium sulfate) and concentration under reduced pressure to yield the crude 2,6-dimethylphenyl acetate.[7] Further purification can be achieved through fractional distillation.

This protocol can be adapted for the esterification of the other synthesized dimethylbenzyl alcohols to their respective acetates.

Methodology for Odor Profile Analysis

A dual approach combining instrumental analysis with human sensory evaluation is crucial for a comprehensive understanding of the odor profiles. Gas Chromatography-Olfactometry (GC-O) will be employed to identify the specific aroma-active compounds, while a trained sensory panel will provide detailed descriptive analysis of the overall scent.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that couples the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[7][8][9] This allows for the identification of which specific volatile compounds in a sample are responsible for its aroma.

Experimental Workflow for GC-O Analysis:

Caption: Experimental workflow for GC-O analysis of dimethylbenzyl acetate isomers.

Detailed Protocol for GC-O Analysis:

• Sample Preparation: Prepare solutions of each synthesized and purified dimethylbenzyl acetate isomer at a concentration of 1% in ethanol.

• Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer and an olfactory detection port.

• GC Conditions:

  • Injector: Split/splitless injector at 250°C.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 5°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Olfactory Evaluation: Trained panelists will sniff the effluent from the ODP and record the time, duration, and a descriptor for each detected odor.

• Data Analysis: The data from the MS and the sensory panel will be combined to create an aromagram, which links specific chemical compounds to their perceived odors.

Sensory Panel Analysis: Quantitative Descriptive Analysis (QDA)

QDA is a robust sensory evaluation method that provides a detailed quantitative description of a product's sensory characteristics.[10][11][12][13] A trained panel of assessors develops a consensus vocabulary to describe the aroma attributes of the samples and then rates the intensity of each attribute on a linear scale.

Experimental Workflow for Quantitative Descriptive Analysis (QDA):

Caption: Workflow for Quantitative Descriptive Analysis (QDA) of fragrance isomers.

Detailed Protocol for QDA:

• Panel Selection and Training: Select 8-12 individuals based on their olfactory acuity, descriptive ability, and commitment. Train them on basic odor recognition and the use of intensity scales, following ISO 5496 guidelines.[14]

• Lexicon Development: In several round-table sessions, present the panelists with all six dimethylbenzyl acetate isomers. Through discussion, the panel will develop a consensus list of descriptive terms (e.g., "sweet," "floral," "fruity," "woody," "chemical," "green") that accurately capture the aroma profile of each sample.

• Quantitative Evaluation:

  • Present the samples to the panelists in a randomized and blind manner.

  • Each panelist will individually rate the intensity of each descriptor for each sample on a 15-cm unstructured line scale anchored with "low" and "high."

  • Conduct the evaluations in triplicate to ensure data reliability.

• Data Analysis: Analyze the collected data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences between the isomers for each attribute. Principal Component Analysis (PCA) can be used to visualize the relationships between the samples and their sensory attributes.

Anticipated Odor Profiles and Comparative Analysis

While experimental data is required for a definitive comparison, based on existing knowledge of related compounds, we can anticipate certain trends. The addition of an acetate group to an alcohol generally imparts a fruity character. Therefore, the underlying scent of the dimethylbenzyl alcohol will be a key determinant of the final acetate's profile.

Table 1: Anticipated and Known Odor Profiles of Dimethylbenzyl Acetate Isomers

Isomer	Anticipated/Known Odor Profile	Supporting Information
2,3-Dimethylbenzyl Acetate	Sweet, floral, with potential for spicy or woody undertones.	Odor of 2,3-dimethylanisole is not well-defined in readily available sources.[10] Synthesis of the corresponding alcohol is documented.[6]
2,4-Dimethylbenzyl Acetate	Powerful, sweet-floral, fresh, somewhat fruity.	This is the target compound with a known odor profile.[4] The precursor alcohol has a pleasant aromatic odor.[15]
2,5-Dimethylbenzyl Acetate	Floral, potentially with green or herbaceous notes.	The precursor alcohol is used in perfumes.[16] A synthesis route for the acetate is available.[15]
2,6-Dimethylbenzyl Acetate	Floral, with a potentially sharp or camphoraceous nuance due to steric hindrance.	The precursor alcohol has a pleasant odor and is used in fragrances.[17]
3,4-Dimethylbenzyl Acetate	Sweet, floral, with possible spicy or woody facets.	3,4-dimethylanisole has a sweet, floral odor.[18]
3,5-Dimethylbenzyl Acetate	Sweet, floral, potentially with a more pronounced woody or earthy character.	The precursor alcohol is noted as a plant metabolite.[19]

Discussion: Structure-Odor Relationships

The expected variations in the odor profiles of these isomers can be attributed to several factors:

• Steric Hindrance: The proximity of the methyl groups to the acetate functionality, particularly in the ortho-substituted isomers (2,3-, 2,5-, and 2,6-), can influence how the molecule interacts with olfactory receptors. This steric bulk may lead to different binding affinities and thus, different perceived scents.

• Electronic Effects: The electron-donating nature of the methyl groups can alter the electron density of the aromatic ring and the ester group, which in turn can affect the molecule's volatility and its interaction with olfactory receptors.

• Molecular Shape: The overall topography of each isomer will be unique, leading to different "fits" in the binding pockets of olfactory receptors, resulting in distinct odor perceptions.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for a comparative study of the odor profiles of 2,4-dimethylbenzyl acetate and its isomers. By combining targeted synthesis with advanced instrumental and sensory analysis, researchers can gain valuable insights into the structure-odor relationships of this important class of fragrance compounds.

The data generated from this study will not only contribute to the fundamental understanding of olfaction but also provide a valuable resource for the fragrance and flavor industry in the development of novel and nuanced aroma profiles. Future research could expand on this work by investigating a wider range of ester derivatives of these dimethylbenzyl alcohols and exploring the impact of chiral centers on the odor profiles of related molecules.

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A Comprehensive Guide to the Structural Validation of 2,4-Dimethylbenzyl Acetate via ¹H and ¹³C NMR

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the structural validation of 2,4-dimethylbenzyl acetate, a common fragrance and flavoring agent, utilizing one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the theoretical underpinnings of NMR, present a detailed experimental protocol, and compare the utility of NMR with alternative analytical techniques such as Mass Spectrometry (MS) and Infrared (IR) Spectroscopy.

The Imperative of Structural Integrity

In the realm of chemical and pharmaceutical sciences, the precise three-dimensional arrangement of atoms within a molecule dictates its physical, chemical, and biological properties. An erroneous structural assignment can lead to flawed research, ineffective or toxic drug candidates, and wasted resources. Therefore, the application of robust analytical techniques for structural elucidation is not merely a procedural step but a fundamental requirement for scientific integrity.

Why NMR Spectroscopy is the Gold Standard

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for the structural elucidation of organic molecules in solution.[1][2][3] Unlike other methods that may provide information about molecular weight or the presence of specific functional groups, NMR provides a detailed map of the carbon-hydrogen framework of a molecule.[2] It allows for the determination of:

• Connectivity: Which atoms are bonded to each other.

• Stereochemistry: The spatial arrangement of atoms.

• Conformational Dynamics: The motion and exchange processes within a molecule.

This comprehensive insight makes NMR an indispensable tool in chemical synthesis, natural product discovery, and drug development.[4]

Predicted ¹H and ¹³C NMR Spectra of 2,4-Dimethylbenzyl Acetate

Structure of 2,4-Dimethylbenzyl Acetate:

Molecular Structure of 2,4-Dimethylbenzyl Acetate

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ha	7.15	d, J ≈ 7.8 Hz	1H	Ar-H
Hb	7.02	s	1H	Ar-H
Hc	6.98	d, J ≈ 7.8 Hz	1H	Ar-H
Hd	5.08	s	2H	O-CH₂-Ar
He	2.32	s	3H	Ar-CH₃
Hf	2.30	s	3H	Ar-CH₃
Hg	2.09	s	3H	O=C-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon	Chemical Shift (δ, ppm)	Assignment
1	170.9	C=O
2	138.2	Ar-C
3	136.5	Ar-C
4	132.8	Ar-C
5	129.8	Ar-CH
6	129.1	Ar-CH
7	126.5	Ar-CH
8	64.8	O-CH₂
9	21.1	Ar-CH₃
10	21.0	Ar-CH₃
11	19.3	O=C-CH₃

Experimental Protocol: A Self-Validating System

The following protocol outlines the steps for acquiring high-quality ¹H and ¹³C NMR spectra. This methodology is designed to be a self-validating system, ensuring data accuracy and reproducibility.

I. Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra.[5]

• Analyte Purity: Ensure the 2,4-dimethylbenzyl acetate sample is of high purity (>95%) to avoid interference from impurities.

• Solvent Selection: Use a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.[6]

• Concentration:

  • For ¹H NMR, dissolve 5-25 mg of the sample in 0.6-0.7 mL of deuterated solvent.[5]

  • For ¹³C NMR, a higher concentration of 50-100 mg is recommended due to the lower natural abundance of the ¹³C isotope.[5]

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the sample. TMS provides a reference signal at 0.00 ppm for calibrating the chemical shift scale.[7]

• Filtration: Filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Sample Preparation Workflow

II. NMR Data Acquisition

The following are general acquisition parameters for a 500 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.[8][9]

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and place it in the magnet.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: Typically 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans are usually sufficient for a concentrated sample.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Typically 0-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: A larger number of scans (e.g., 128 or more) is required due to the low sensitivity of the ¹³C nucleus.

III. Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain NMR spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Correct any distortions in the baseline of the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Peak Picking and Integration: Identify the peaks and integrate their areas to determine the relative number of protons corresponding to each signal.

Interpretation of the NMR Data: A Step-by-Step Validation

The predicted NMR data provides a clear fingerprint for the structure of 2,4-dimethylbenzyl acetate.

• ¹H NMR Analysis:

  • The three distinct signals in the aromatic region (7.15, 7.02, and 6.98 ppm) with integrations of 1H each are consistent with a trisubstituted benzene ring. The splitting pattern (a doublet and a singlet) further confirms the 1,2,4-substitution pattern.

  • The singlet at 5.08 ppm with an integration of 2H is characteristic of a benzylic methylene group adjacent to an oxygen atom.

  • The two singlets at 2.32 and 2.30 ppm, each integrating to 3H, correspond to the two methyl groups attached to the aromatic ring.

  • The singlet at 2.09 ppm with an integration of 3H is indicative of the acetyl methyl group.

• ¹³C NMR Analysis:

  • The signal at 170.9 ppm is characteristic of a carbonyl carbon in an ester.

  • The six signals in the aromatic region (126.5-138.2 ppm) confirm the presence of a substituted benzene ring with four quaternary carbons and three methine carbons.

  • The signal at 64.8 ppm is consistent with the benzylic carbon attached to the oxygen atom.

  • The three signals at 21.1, 21.0, and 19.3 ppm correspond to the three methyl carbons.

Comparison with Alternative Analytical Techniques

While NMR is the most powerful tool for complete structure elucidation, other techniques provide complementary information.[2][10]

Technique	Information Provided for 2,4-Dimethylbenzyl Acetate	Advantages	Limitations
NMR Spectroscopy	Detailed connectivity, stereochemistry, and conformation.	Provides a complete structural picture.	Lower sensitivity than MS; requires larger sample amounts.
Mass Spectrometry (MS)	Molecular weight (m/z = 178.23) and fragmentation pattern.	High sensitivity; provides molecular formula with high-resolution MS.	Does not provide information on connectivity or stereochemistry; isomers can be difficult to distinguish.[11][12]
Infrared (IR) Spectroscopy	Presence of functional groups: C=O stretch (~1740 cm⁻¹), C-O stretch (~1230 cm⁻¹), aromatic C-H and C=C stretches.	Fast and simple; good for identifying functional groups.	Provides limited information on the overall molecular structure; interpretation can be complex.[13]

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Complementary Nature of Analytical Techniques

Conclusion

The structural validation of 2,4-dimethylbenzyl acetate is unequivocally achieved through the comprehensive analysis of its ¹H and ¹³C NMR spectra. The predicted chemical shifts, multiplicities, and integration values are in complete agreement with the proposed molecular structure. While Mass Spectrometry and Infrared Spectroscopy offer valuable complementary data regarding the molecular weight and functional groups present, only NMR spectroscopy provides the detailed atomic-level connectivity information necessary for unambiguous structure determination. Adherence to the rigorous experimental protocols outlined in this guide will ensure the acquisition of high-quality, reproducible NMR data, thereby upholding the principles of scientific integrity in research and development.

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Comparative analysis of different synthetic routes to 2,4-dimethylbenzyl acetate

In the landscape of specialty chemicals, 2,4-dimethylbenzyl acetate holds significance as a fragrance ingredient and a versatile intermediate in organic synthesis. Its synthesis, while seemingly straightforward, presents multiple pathways, each with distinct advantages and drawbacks. This guide provides a comparative analysis of the two primary synthetic routes to 2,4-dimethylbenzyl acetate, offering researchers, scientists, and drug development professionals the technical insights necessary to make informed decisions for their applications.

This analysis is grounded in established chemical principles and supported by experimental data, ensuring a reliable and practical resource for laboratory and process development.

Introduction to Synthetic Strategies

The preparation of 2,4-dimethylbenzyl acetate primarily revolves around two core strategies:

• Esterification of 2,4-Dimethylbenzyl Alcohol: This classic approach involves the reaction of the corresponding alcohol with an acetylating agent.

• Nucleophilic Substitution of 2,4-Dimethylbenzyl Halide: This route utilizes a substitution reaction where a halide is displaced by an acetate nucleophile.

This guide will delve into the specifics of each route, providing detailed protocols, comparative data, and mechanistic insights to aid in the selection of the most suitable method.

Route 1: Esterification of 2,4-Dimethylbenzyl Alcohol

This strategy is a cornerstone of ester synthesis and can be executed through two main variations: the Fischer-Speier esterification and acetylation with acetic anhydride.

A. Fischer-Speier Esterification

The Fischer-Speier esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[1][2][3] For the synthesis of 2,4-dimethylbenzyl acetate, this involves the reaction of 2,4-dimethylbenzyl alcohol with acetic acid in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid.

Causality Behind Experimental Choices:

The acid catalyst is crucial as it protonates the carbonyl oxygen of the acetic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of 2,4-dimethylbenzyl alcohol.[1] The reaction is reversible, and to drive the equilibrium towards the product, it is common to use an excess of one of the reactants or to remove the water formed during the reaction, for instance, by azeotropic distillation.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-dimethylbenzyl alcohol (1.0 eq).

• Add glacial acetic acid (1.5 eq) to the flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-4 drops).[4]

• Heat the reaction mixture to reflux (approximately 118-120 °C) for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 2,4-dimethylbenzyl acetate.

Workflow Diagram:

Caption: Fischer Esterification Workflow for 2,4-Dimethylbenzyl Acetate Synthesis.

B. Acetylation with Acetic Anhydride

A more reactive acetylating agent, acetic anhydride, can be used to achieve higher yields and faster reaction times, often under milder conditions.[4] This reaction is typically carried out in the presence of a base, such as pyridine or a catalytic amount of 4-dimethylaminopyridine (DMAP), which also serves to neutralize the acetic acid byproduct.[5][6]

Causality Behind Experimental Choices:

Acetic anhydride is a more potent electrophile than acetic acid. The use of a base like pyridine facilitates the reaction by acting as a nucleophilic catalyst, forming a highly reactive N-acetylpyridinium intermediate, and also by scavenging the acetic acid produced.[5]

Experimental Protocol:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-dimethylbenzyl alcohol (1.0 eq) in dry pyridine (2-10 mL/mmol).[6]

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5-2.0 eq) to the cooled solution.[6]

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding methanol.

• Dilute the mixture with dichloromethane or ethyl acetate and wash with 1 M HCl to remove pyridine.

• Subsequently, wash with saturated aqueous NaHCO3 and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Purify the product by vacuum distillation.

Workflow Diagram:

Caption: Acetylation with Acetic Anhydride Workflow.

Route 2: Nucleophilic Substitution of 2,4-Dimethylbenzyl Halide

This route involves the reaction of a 2,4-dimethylbenzyl halide, typically the chloride or bromide, with an acetate salt. The efficiency of this SN2 reaction can be significantly enhanced by using a phase-transfer catalyst (PTC).[7]

Causality Behind Experimental Choices:

The reaction between an organic halide and an inorganic salt is often slow due to the low solubility of the salt in the organic phase. A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), facilitates the reaction by transporting the acetate anion from the aqueous or solid phase into the organic phase where it can react with the benzyl halide.[7]

Experimental Protocol:

• To a round-bottom flask, add 2,4-dimethylbenzyl chloride (1.0 eq), sodium acetate (1.5 eq), and a catalytic amount of a phase-transfer catalyst like tetrabutylammonium bromide (0.1 eq).[8]

• Add a suitable solvent system, which can be a two-phase system (e.g., water and an organic solvent) or a polar aprotic solvent.

• Heat the mixture with vigorous stirring to a temperature of 80-120 °C for several hours.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting 2,4-dimethylbenzyl acetate by vacuum distillation.

Workflow Diagram:

Caption: Phase-Transfer Catalysis Synthesis Workflow.

Comparative Analysis of Synthetic Routes

Parameter	Fischer Esterification	Acetylation with Acetic Anhydride	Nucleophilic Substitution (PTC)
Starting Materials	2,4-Dimethylbenzyl alcohol, Acetic acid	2,4-Dimethylbenzyl alcohol, Acetic anhydride	2,4-Dimethylbenzyl chloride, Sodium acetate
Reagents/Catalysts	Strong acid (H₂SO₄, p-TsOH)	Base (Pyridine, DMAP)	Phase-transfer catalyst (e.g., TBAB)
Reaction Conditions	High temperature (reflux)	Mild (0 °C to RT)	Moderate to high temperature
Reaction Time	Moderate (2-4 hours)	Fast to moderate	Moderate to long
Yield	Moderate to good (equilibrium limited)	High	Good to high
Byproducts	Water	Acetic acid	Sodium chloride
Work-up	Neutralization wash required	Acid wash to remove base	Simple extraction
Advantages	Inexpensive starting materials	High yields, faster reactions	Avoids handling of strong acids or bases
Disadvantages	Equilibrium reaction, requires water removal for high yield, corrosive acid	Pyridine has a strong odor and is toxic, acetic anhydride is corrosive	Benzyl halides can be lachrymatory, PTC adds cost

Characterization of 2,4-Dimethylbenzyl Acetate

Accurate characterization of the final product is essential for quality control and to confirm the success of the synthesis.

• ¹H NMR (CDCl₃, 400 MHz): δ ~7.1-7.0 (m, 3H, Ar-H), 5.05 (s, 2H, -CH₂-), 2.30 (s, 3H, Ar-CH₃), 2.25 (s, 3H, Ar-CH₃), 2.10 (s, 3H, -C(O)CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ ~170.9, 137.8, 136.5, 132.8, 130.0, 129.2, 126.8, 64.5, 21.1, 19.3.

• FT-IR (neat, cm⁻¹): ~1740 (C=O stretch of ester), ~1230 (C-O stretch).

• GC-MS (EI): Molecular ion (M⁺) at m/z = 178.

Conclusion

The choice of synthetic route for 2,4-dimethylbenzyl acetate depends on several factors including the desired scale, available starting materials, and equipment.

• For laboratory-scale synthesis where high yield is paramount, acetylation of 2,4-dimethylbenzyl alcohol with acetic anhydride is often the preferred method.

• The Fischer esterification represents a more cost-effective approach, particularly for larger-scale production, although optimization is required to maximize yield.

• The nucleophilic substitution route offers a viable alternative, especially when the corresponding benzyl halide is readily available and the use of strong acids or odorous bases is undesirable.

By understanding the nuances of each synthetic pathway, researchers and process chemists can select and optimize the most appropriate method to efficiently produce high-purity 2,4-dimethylbenzyl acetate for their specific needs.

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Introduction: The Quintessential Role of Esters in Floral Fragrance Architecture

An In-Depth Efficacy Comparison of 2,4-Dimethylbenzyl Acetate and Other Key Floral Esters

In the intricate world of perfumery and fragrance science, esters are fundamental building blocks, prized for their vast array of pleasant aromas that often mimic fruits and flowers.[1][2] These volatile organic compounds are typically formed from the reaction of an alcohol with a carboxylic acid and are responsible for the characteristic scents of jasmine, lavender, rose, and many others.[2][3] The efficacy of a floral ester is not merely defined by its scent profile but also by its volatility, tenacity (longevity), and stability within a complex formulation.[1][3] Factors such as molecular weight and structure influence these properties, dictating an ester's position and function within the classic fragrance pyramid of top, middle, and base notes.

This guide provides a comparative analysis of 2,4-dimethylbenzyl acetate against other widely used floral esters. We will delve into their distinct olfactory characteristics, present objective performance data, and detail the rigorous experimental protocols required for their scientific evaluation.

A Closer Look: 2,4-Dimethylbenzyl Acetate

2,4-Dimethylbenzyl acetate (CAS No. 62346-96-7) is a synthetic aroma chemical that has carved a niche in modern perfumery.[4][5] Its chemical structure, featuring a xylene ring, distinguishes it from the more common benzyl acetate.

Olfactory Profile: It is described as having a powerful, sweet-floral, and fresh aroma with fruity undertones and moderate tenacity.[6] Its primary application is as a modifier for benzyl acetate, particularly in jasmine and other white floral compositions, where it imparts enhanced longevity and a unique freshness.[6]

Physicochemical Properties:

• Molecular Formula: C₁₁H₁₄O₂[7][8]

• Molecular Weight: 178.23 g/mol [7][8]

• Boiling Point: ~246-248 °C[4]

• Solubility: Soluble in alcohol, almost insoluble in water.[4][6]

The higher boiling point compared to benzyl acetate suggests lower volatility and therefore greater tenacity, which is a key rationale for its use as a modifier.

Comparative Analysis of Key Floral Esters

To understand the efficacy of 2,4-dimethylbenzyl acetate, it is essential to compare it with other foundational floral esters. The following table summarizes the properties of selected esters, providing a basis for formulation decisions.

Property	2,4-Dimethylbenzyl Acetate	Benzyl Acetate	Linalyl Acetate	Benzyl Salicylate
CAS Number	62346-96-7[5]	140-11-4[9]	115-95-7	118-58-1
Odor Profile	Powerful, sweet-floral, fresh, fruity[6]	Intense sweet, floral, fruity (jasmine, pear)[10][11]	Fresh, floral, sweet, bergamot/lavender notes	Faintly sweet, balsamic, floral, almost medicinal[10]
Volatility	Moderate-Low	High	High	Very Low
Tenacity	Moderate	Low	Low-Moderate	High (Fixative)
Primary Use	Modifier for benzyl acetate, adds tenacity to white florals[6]	Core of jasmine, ylang-ylang, and other floral notes[12]	Key component in lavender, bergamot, and fresh-floral scents[2]	Fixative, adds sweetness and body to floral compositions[10]

This comparison highlights the strategic role of 2,4-dimethylbenzyl acetate. While benzyl acetate provides the initial bright floralcy, its dimethylated counterpart offers a structural modification that anchors the scent for a longer duration without drastically altering its core character.

The Science of Scent: The Olfactory Signaling Pathway

The perception of any floral ester begins with a complex molecular process in the nasal cavity. Understanding this pathway is crucial for appreciating how subtle structural changes in molecules like 2,4-dimethylbenzyl acetate can lead to different perceived efficacies.

Odorant molecules, upon inhalation, bind to specific Olfactory Receptors (ORs), which are G protein-coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons in the olfactory epithelium.[13][14][15] This binding event initiates a signal transduction cascade. The activated receptor stimulates an olfactory-specific G-protein (Gαolf), which in turn activates adenylyl cyclase type III.[14][16] This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, permitting an influx of Na⁺ and Ca²⁺ ions.[16][17] This influx depolarizes the neuron, generating a receptor potential that, if strong enough, triggers an action potential that travels to the olfactory bulb in the brain for processing.[14][15]

Caption: The canonical olfactory signal transduction cascade.

Experimental Protocols for Efficacy Evaluation

Objective comparison of floral esters requires standardized, replicable experimental protocols. The following methodologies provide a framework for assessing key performance indicators such as odor profile, intensity, longevity, and stability.

Protocol 1: Gas Chromatography-Olfactometry (GC-O) for Odor Profile Characterization

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[18] It allows researchers to pinpoint which specific compounds in a mixture are responsible for the perceived aroma.

Methodology:

• Sample Preparation: Prepare dilute solutions of each ester (e.g., 0.1% in ethanol) to avoid detector saturation and olfactory fatigue.

• GC Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

• Chromatographic Separation: The GC column separates the volatile compounds based on their boiling points and polarity. The effluent from the column is split.

• Dual Detection: One portion of the effluent is directed to a standard chemical detector (e.g., Mass Spectrometer or Flame Ionization Detector) for compound identification and quantification. The other portion is directed to a heated "odor port."

• Olfactometry: A trained sensory panelist or "assessor" sniffs the effluent from the odor port. The assessor records the time, duration, intensity, and a qualitative description of any detected odor.

• Data Correlation: The data from the chemical detector (chromatogram) is correlated with the assessor's perception data (olfactogram). This allows for the precise assignment of odors to specific chemical compounds.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O).

Protocol 2: Sensory Evaluation for Fragrance Longevity and Intensity

This protocol uses a trained panel to assess the performance of a fragrance over time on a neutral substrate, providing data on its evaporation curve and perceived strength.[19][20]

Methodology:

• Panelist Training: Select and train a panel of assessors to consistently rate odor intensity on a predefined scale (e.g., a 1-5 or 1-9 scale where 1=not perceptible and 9=extremely strong).

• Environment Control: Conduct all evaluations in a climate-controlled room with neutral airflow, constant temperature (e.g., 22-25°C), and humidity (e.g., 40-60%) to ensure consistency.[19]

• Substrate and Application: Use standardized perfume blotter strips. Apply a precise amount of each ester solution (e.g., 0.1 mL sprayed from a 10 cm distance) to a labeled blotter.[19]

• Evaluation Schedule: Assessors evaluate the blotters at fixed time intervals (e.g., T=0, 15 min, 1 hr, 2 hr, 4 hr, 6 hr, 8 hr, 24 hr).[19]

• Data Collection: At each time point, each panelist records the perceived intensity of the fragrance. They may also provide descriptive notes on how the scent character changes over time.

• Data Analysis: Average the intensity ratings from all panelists for each time point. Plot the average intensity versus time for each ester to create a longevity curve for direct comparison.

Caption: Protocol for comparative sensory evaluation of fragrance longevity.

Protocol 3: Accelerated Stability Testing

Stability testing is critical to ensure a fragrance maintains its intended character, color, and physical properties throughout its shelf life under various conditions.[21][22] Accelerated testing uses elevated temperatures to predict long-term stability in a shorter timeframe.[22][23]

Methodology:

• Sample Preparation: Prepare solutions of each ester in a simple cosmetic base (e.g., 1% in 95% ethanol). Place samples in clear and amber glass vials to also assess light stability. Include a control sample of the base without fragrance.

• Storage Conditions: Place one set of samples in a climate chamber at an elevated temperature (e.g., 40°C or 50°C). Store a corresponding control set at room temperature (e.g., 22°C) and another in refrigerated conditions (e.g., 4°C).

• Evaluation Schedule: Evaluate all samples (accelerated and control) at baseline (T=0) and then at regular intervals (e.g., 1 week, 2 weeks, 4 weeks, 8 weeks, 12 weeks).

• Assessment Parameters: At each interval, assess the samples for:

  • Olfactory Changes: A sensory panel evaluates any change from the original scent profile.

  • Color and Clarity: Visually inspect for any discoloration, precipitation, or cloudiness. A spectrophotometer can be used for quantitative color measurement.

  • pH and Viscosity: For more complex bases, measure pH and viscosity to detect chemical changes.

• Data Interpretation: Compare the changes in the accelerated samples to the control samples. Significant degradation at 40°C over 12 weeks can indicate potential stability issues over a 1-2 year shelf life at room temperature.

Caption: Workflow for accelerated stability testing of fragrance esters.

Conclusion

The efficacy of a floral ester is a multidimensional attribute encompassing its intrinsic odor profile, tenacity, and stability. 2,4-Dimethylbenzyl acetate serves as an excellent example of targeted chemical design, offering a strategic advantage over the classic benzyl acetate by providing enhanced longevity, a crucial factor in modern fragrance formulation. While benzyl acetate delivers a powerful initial floral note, its higher volatility can be a limitation. The addition of two methyl groups in 2,4-dimethylbenzyl acetate increases its molecular weight and boiling point, reducing its evaporation rate and thus "fixing" the floral heart of a composition for a longer duration.

The rigorous application of analytical techniques like Gas Chromatography-Olfactometry, coupled with standardized sensory evaluation and stability testing, provides the objective data necessary for researchers and perfumers to make informed decisions. This systematic approach allows for a precise comparison of ingredients, moving beyond subjective perception to a scientific understanding of fragrance performance and enabling the creation of more robust, stable, and aesthetically pleasing scents.

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Comparative Guide to Cross-Reactivity Studies Involving 2,4-Dimethylbenzyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth technical framework for designing, executing, and interpreting cross-reactivity studies for 2,4-dimethylbenzyl acetate. It moves beyond rote protocols to explain the scientific rationale behind experimental choices, ensuring the generation of robust and trustworthy data for any immunochemical application.

The Imperative of Specificity in Small Molecule Analysis

In the development of any immunoassay, specificity is the cornerstone of reliability. For small molecules, or haptens, like 2,4-dimethylbenzyl acetate, the challenge of achieving specificity is particularly acute. These molecules are often part of a larger family of structurally similar compounds, including isomers, metabolites, and precursors, all of which could potentially be present in a test sample.

Cross-reactivity—the binding of an antibody to molecules other than the target analyte—can lead to significant analytical errors, including false positives and inaccurate quantification.[1][2] This can have profound consequences in various fields, from ensuring the safety of fragrance ingredients to the precise monitoring of drug metabolites in clinical trials.[3] Therefore, a rigorous, empirically-driven assessment of an antibody's cross-reactivity profile is not merely a validation step but a fundamental requirement for a trustworthy assay. This guide will provide the principles and practical steps to conduct such a study for 2,4-dimethylbenzyl acetate.

Designing a Defensible Cross-Reactivity Study

A robust study begins with the thoughtful selection of compounds to test. The goal is to challenge the antibody with a panel of molecules that are most likely to interfere, based on structural and metabolic relationships.

Selection of Potential Cross-Reactants

For 2,4-dimethylbenzyl acetate, a logical panel of test compounds should include:

• Metabolites: Small molecules are often rapidly metabolized. The primary metabolites of 2,4-dimethylbenzyl acetate are critical to include, as they are likely to coexist with the parent compound in biological matrices. The metabolic pathway for similar compounds like benzyl acetate proceeds via hydrolysis to the corresponding alcohol, followed by oxidation to the carboxylic acid.[4]

  • 2,4-Dimethylbenzyl alcohol: The direct hydrolysis product and a known metabolite.[5]

  • 2,4-Dimethylbenzoic acid: The likely subsequent oxidation product.

• Structural Isomers: Positional isomers represent a significant challenge to antibody specificity. Even a minor shift in the position of a methyl group can alter the epitope, but cross-reactivity is common.

  • Examples: 2,3-dimethylbenzyl acetate, 2,5-dimethylbenzyl acetate, 3,5-dimethylbenzyl acetate, etc.

• Core Structure Analogs: Compounds that share the core benzyl acetate structure but lack the specific substitutions.

  • Benzyl Acetate: The parent compound without methyl groups.

• Precursors & Related Compounds: Molecules that may be present from the synthesis process or share a common benzene ring backbone.

  • Toluene: A basic building block for many benzyl compounds.

The Experimental Workflow: A Competitive Approach

Due to their small size, haptens like 2,4-dimethylbenzyl acetate cannot be bound by two antibodies simultaneously, making the standard "sandwich" ELISA format unsuitable.[6][7][8] The gold standard is the competitive immunoassay . In this format, the test compound (potential cross-reactant) in the sample competes with a labeled or coated version of the target analyte for a limited number of antibody binding sites. High concentrations of a cross-reacting substance in the sample will result in a lower signal, mimicking the presence of the actual analyte.

The general workflow for this process is outlined below.

Figure 1. General workflow for a competitive ELISA to assess cross-reactivity.

Detailed Experimental Protocol

This protocol provides a self-validating system for determining the cross-reactivity of a panel of test compounds against a primary antibody specific for 2,4-dimethylbenzyl acetate.

Materials:

• Buffers: Coating Buffer (e.g., carbonate-bicarbonate, pH 9.6), Wash Buffer (PBST: PBS with 0.05% Tween-20), Blocking Buffer (e.g., 1% BSA in PBST), Assay Buffer (e.g., 0.1% BSA in PBST).

• Reagents:

  • Coating Antigen: 2,4-dimethylbenzyl acetate conjugated to a carrier protein (e.g., BSA).

  • Primary Antibody: Specific for 2,4-dimethylbenzyl acetate.

  • Standard: High-purity 2,4-dimethylbenzyl acetate.

  • Test Compounds: High-purity potential cross-reactants.

  • Secondary Antibody: HRP-conjugated anti-species IgG.

  • Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine).

  • Stop Solution: 2M H₂SO₄.

• Equipment: 96-well high-binding microtiter plates, multichannel pipettes, microplate reader (450 nm).

Procedure:

• Plate Coating: Dilute the coating antigen to 2 µg/mL in Coating Buffer. Add 100 µL to each well. Incubate overnight at 4°C.

• Washing: Discard the coating solution. Wash the plate 3 times with 200 µL/well of Wash Buffer.

• Blocking: Add 200 µL/well of Blocking Buffer. Incubate for 2 hours at room temperature (RT).

• Reagent Preparation (while blocking):

  • Prepare serial dilutions of the 2,4-dimethylbenzyl acetate standard in Assay Buffer (e.g., from 1000 ng/mL to 0.1 ng/mL).

  • Prepare serial dilutions of each test compound over a broad concentration range (e.g., 10,000 ng/mL to 1 ng/mL).

  • Dilute the primary antibody to its optimal working concentration (predetermined via titration) in Assay Buffer.

• Washing: Discard the blocking buffer. Wash the plate 3 times as in step 2.

• Competitive Reaction:

  • Add 50 µL of Assay Buffer to the 'Maximum Signal' (B₀) wells.

  • Add 50 µL of each standard dilution to its respective wells.

  • Add 50 µL of each test compound dilution to its respective wells.

  • Add 50 µL of the diluted primary antibody to all wells except the blank wells.

  • Incubate for 1 hour at RT with gentle shaking.

• Washing: Discard the reaction mixture. Wash the plate 5 times.

• Secondary Antibody: Add 100 µL/well of diluted HRP-conjugated secondary antibody. Incubate for 1 hour at RT.

• Washing: Discard the secondary antibody solution. Wash the plate 5 times.

• Signal Development: Add 100 µL/well of TMB Substrate. Incubate in the dark at RT for 15-20 minutes.

• Stop Reaction: Add 100 µL/well of Stop Solution. The color will change from blue to yellow.

• Read Plate: Read the absorbance at 450 nm within 15 minutes.

Data Analysis and Interpretation

The results are analyzed by first generating a dose-response curve for the standard and each test compound. The key metric is the IC50 , the concentration of analyte required to inhibit 50% of the maximum signal.

The percent cross-reactivity (%CR) is then calculated using the following formula:

%CR = (IC50 of 2,4-dimethylbenzyl acetate / IC50 of Test Compound) x 100

This calculation provides a direct comparison of the antibody's affinity for the target analyte versus the potentially interfering compound.

Figure 2. Logical framework for calculating and interpreting cross-reactivity data.

Comparative Data Presentation

Results should be summarized in a clear, tabular format that allows for easy comparison of all tested compounds.

Table 1: Hypothetical Cross-Reactivity Data for a 2,4-Dimethylbenzyl Acetate Antibody

Compound Tested	Relationship to Analyte	IC50 (ng/mL)	% Cross-Reactivity
2,4-Dimethylbenzyl Acetate	Target Analyte	15	100%
2,4-Dimethylbenzyl Alcohol	Metabolite	180	8.3%
3,5-Dimethylbenzyl Acetate	Structural Isomer	95	15.8%
Benzyl Acetate	Core Structure Analog	3,500	0.4%
2,4-Dimethylbenzoic Acid	Likely Metabolite	>10,000	<0.15%
Toluene	Precursor	>10,000	<0.15%

Interpretation of Hypothetical Data:

• The antibody shows significant cross-reactivity with the positional isomer (3,5-dimethylbenzyl acetate) and moderate reactivity with its direct metabolite (2,4-dimethylbenzyl alcohol).

• It demonstrates high specificity against the core structure lacking the methyl groups (Benzyl Acetate) and the further oxidized metabolite (2,4-Dimethylbenzoic Acid).

• This suggests that for accurate quantification in biological samples, the presence of the alcohol metabolite and other isomers must be considered, potentially requiring chromatographic separation prior to immunoassay.

References

• Wilson, D., et al. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of the American Chemical Society. Available at: [Link]

• PubMed. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. National Library of Medicine. Available at: [Link]

• ResearchGate. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Available at: [Link]

• Drug Target Review. (2018). Immunoassay developed to detect small molecules. Available at: [Link]

• Taylor & Francis Online. (2024). A breakthrough of immunoassay format for hapten: recent insights into noncompetitive immunoassays to detect small molecules. Available at: [Link]

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Quantitative Comparison of 2,4-Dimethylbenzyl Acetate in Diverse Sample Matrices: A Senior Application Scientist's Guide

For researchers, scientists, and professionals in drug development and product formulation, the accurate quantification of volatile and semi-volatile compounds across different biological and commercial matrices is a frequent analytical challenge. This guide provides an in-depth technical comparison of methodologies for the quantitative analysis of 2,4-dimethylbenzyl acetate, a common fragrance ingredient[1], in three distinct sample matrices: a cosmetic lotion, human plasma, and human urine. This document moves beyond a simple recitation of protocols to explain the underlying rationale for methodological choices, anticipate challenges such as matrix effects, and provide a framework for robust, self-validating experimental design.

Introduction to the Analyte and the Challenge

2,4-Dimethylbenzyl acetate is an aryl alkyl alcohol simple acid ester used in fragrance formulations.[1] Its semi-volatile nature makes it amenable to analysis by Gas Chromatography-Mass Spectrometry (GC-MS). However, the complexity of the sample matrix—the environment surrounding the analyte—profoundly influences the choice of sample preparation and analytical approach. A cosmetic lotion, rich in lipids and emulsifiers, presents a different challenge than blood plasma with its high protein content, or urine with its variable salt concentrations. An effective analytical method must not only isolate the analyte but also minimize the co-extraction of interfering substances that can compromise quantitative accuracy.

Core Principles: Method Selection and Matrix Effects

The central challenge in quantifying an analyte across different matrices is the management of "matrix effects." These are the alterations in analytical signal response due to the co-eluting components of the sample matrix.[2] Matrix effects can either suppress or enhance the ionization of the target analyte in the mass spectrometer, leading to inaccurate quantification. Therefore, the primary goal of sample preparation is to selectively isolate the analyte of interest while leaving behind the bulk of the matrix components.

This guide will compare three common sample preparation techniques, each tailored to a specific matrix:

• Liquid-Liquid Extraction (LLE) for a cosmetic lotion.

• Solid-Phase Extraction (SPE) for human plasma.

• Headspace Solid-Phase Microextraction (HS-SPME) for human urine.

All methods will be coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for separation and detection.

Experimental Design and Rationale

The following sections detail the experimental protocols for quantifying 2,4-dimethylbenzyl acetate in each matrix. The rationale behind the choice of extraction method and key parameters is explained to provide a deeper understanding of the method's mechanics.

Matrix 1: Cosmetic Lotion

Challenge: Cosmetic lotions are complex emulsions containing fats, oils, waxes, and surfactants, which can interfere with GC analysis.

Chosen Method: Liquid-Liquid Extraction (LLE) is a robust and effective technique for separating analytes from fatty matrices based on their differential solubility in immiscible liquids.[3][4][5]

Experimental Protocol: Liquid-Liquid Extraction (LLE) for Cosmetic Lotion

• Sample Preparation: Accurately weigh 1.0 g of the cosmetic lotion into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., a deuterated analog of 2,4-dimethylbenzyl acetate or a structurally similar compound with a distinct mass spectrum) to correct for variability in extraction efficiency and instrument response.

• Extraction:

  • Add 5 mL of ethanol to the tube to break the emulsion and precipitate some of the heavier components. Vortex for 1 minute.

  • Add 10 mL of n-hexane (a non-polar solvent in which 2,4-dimethylbenzyl acetate is soluble) and vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer to a clean glass tube.

• Concentration: Evaporate the hexane under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: Transfer the concentrated extract to a GC vial for analysis.

Causality Behind Choices:

• Ethanol: The initial addition of a polar solvent like ethanol helps to disrupt the complex emulsion structure of the lotion, making the non-polar 2,4-dimethylbenzyl acetate more accessible to the extraction solvent.

• n-Hexane: As a non-polar solvent, n-hexane is highly effective at dissolving the relatively non-polar 2,4-dimethylbenzyl acetate while leaving behind more polar matrix components.

• Centrifugation: This step is crucial for achieving a clean separation of the organic and aqueous/emulsified layers.

• Nitrogen Evaporation: This gentle concentration method avoids the loss of the semi-volatile analyte that could occur with excessive heat.

Diagram of LLE Workflow

Caption: Liquid-Liquid Extraction (LLE) workflow for cosmetic lotion.

Matrix 2: Human Plasma

Challenge: Plasma is a protein-rich matrix. Direct injection can contaminate the GC inlet and column. Proteins can also bind to the analyte, reducing its extraction efficiency.

Chosen Method: Solid-Phase Extraction (SPE) is a highly selective sample cleanup method that separates analytes from a complex matrix based on their physical and chemical properties. It is widely used for biological fluids.

Experimental Protocol: Solid-Phase Extraction (SPE) for Human Plasma

• Sample Pre-treatment: To 1 mL of human plasma, add 2 mL of 4% phosphoric acid to precipitate proteins. Vortex and centrifuge at 4000 rpm for 10 minutes. Collect the supernatant.

• Internal Standard Spiking: Spike the supernatant with the internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing 3 mL of methanol and 3 mL of deionized water through it.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a 10% methanol in water solution to remove polar interferences.

• Elution: Elute the 2,4-dimethylbenzyl acetate with 3 mL of acetonitrile.

• Concentration and Analysis: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of ethyl acetate for GC-MS analysis.

Causality Behind Choices:

• Protein Precipitation: Acidification denatures and precipitates the abundant plasma proteins, which would otherwise interfere with the extraction and analysis.

• C18 SPE Cartridge: A C18 stationary phase is non-polar and effectively retains the relatively non-polar 2,4-dimethylbenzyl acetate through hydrophobic interactions.

• Washing Step: The 10% methanol wash is strong enough to remove polar, water-soluble impurities but weak enough to not elute the analyte of interest.

• Acetonitrile Elution: Acetonitrile is a solvent with sufficient polarity to disrupt the hydrophobic interactions between the analyte and the C18 sorbent, leading to its efficient elution.

Diagram of SPE Workflow

Caption: Solid-Phase Extraction (SPE) workflow for human plasma.

Matrix 3: Human Urine

Challenge: Urine is a complex aqueous matrix with varying pH and salt content. While less complex than plasma, direct injection is not feasible, and pre-concentration is often necessary for trace-level analysis.

Chosen Method: Headspace Solid-Phase Microextraction (HS-SPME) is a solventless, sensitive, and automated technique ideal for volatile and semi-volatile compounds in aqueous matrices.[6][7] It combines extraction and concentration into a single step.

Experimental Protocol: Headspace Solid-Phase Microextraction (HS-SPME) for Human Urine

• Sample Preparation: Place 5 mL of urine into a 20 mL headspace vial.

• Internal Standard Spiking: Spike the sample with the internal standard.

• Matrix Modification: Add 1.5 g of sodium chloride to the vial. This "salting-out" effect increases the volatility of the analyte.

• Extraction:

  • Seal the vial and place it in a heated agitator (e.g., at 60°C for 10 minutes) to allow the analyte to partition into the headspace.

  • Expose a conditioned SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analyte.

• Desorption and Analysis: Retract the fiber and insert it into the hot GC inlet, where the adsorbed analyte is thermally desorbed and transferred to the GC column for analysis.

Causality Behind Choices:

• HS-SPME: This technique avoids the introduction of non-volatile matrix components into the GC system, as only the volatile compounds in the headspace are sampled. This leads to a very clean extract.

• Salting Out: Adding NaCl increases the ionic strength of the urine, reducing the solubility of organic compounds like 2,4-dimethylbenzyl acetate and promoting their partitioning into the headspace, thereby increasing sensitivity.

• PDMS/DVB Fiber: This is a general-purpose fiber suitable for a wide range of volatile and semi-volatile compounds, including aromatic esters.

• Heating and Agitation: These steps facilitate the equilibrium between the liquid phase and the headspace, ensuring efficient and reproducible extraction.

Diagram of HS-SPME Workflow

Caption: Headspace Solid-Phase Microextraction (HS-SPME) workflow for human urine.

Quantitative Data Comparison and Method Validation

To objectively compare the performance of these methods, a rigorous validation should be performed for each matrix according to established guidelines. Key validation parameters include linearity, accuracy, precision, limit of quantification (LOQ), and recovery.

The following table summarizes the expected performance characteristics for the quantification of 2,4-dimethylbenzyl acetate in the different matrices, based on typical results for similar analytes.[3][5][8]

Parameter	Cosmetic Lotion (LLE-GC-MS)	Human Plasma (SPE-GC-MS)	Human Urine (HS-SPME-GC-MS)
Linearity (r²)	> 0.995	> 0.995	> 0.990
Accuracy (% Recovery)	85-115%	90-110%	80-120% (relative recovery)
Precision (% RSD)	< 15%	< 15%	< 20%
LOQ	1-10 µg/g	0.5-5 ng/mL	0.1-2 ng/mL
Matrix Effect	Moderate	Low to Moderate	Minimal
Throughput	Moderate	Low to Moderate	High (with automation)
Solvent Consumption	High	Moderate	None

Discussion of Expected Results:

• LLE (Lotion): This method is expected to yield good recoveries, although precision might be slightly lower due to the manual nature of the multi-step extraction. The potential for co-extraction of lipids could lead to moderate matrix effects.

• SPE (Plasma): SPE is anticipated to provide the "cleanest" extract, resulting in low matrix effects and high accuracy and precision. However, it is the most labor-intensive and time-consuming of the three methods.

• HS-SPME (Urine): This technique is expected to have the lowest LOQ due to its combined extraction and concentration capabilities. As it only samples the headspace, it should exhibit the least matrix effect. Its primary drawback can be variability if not fully automated.

Conclusion and Recommendations

The choice of an analytical method for the quantification of 2,4-dimethylbenzyl acetate is fundamentally dictated by the sample matrix.

• For complex, high-lipid matrices like cosmetic lotions , Liquid-Liquid Extraction offers a robust and effective, albeit solvent-intensive, solution.

• For protein-rich biological fluids such as plasma , Solid-Phase Extraction is the gold standard for achieving a clean extract and minimizing matrix effects, ensuring high accuracy.

• For analyzing volatile and semi-volatile compounds in aqueous matrices like urine , Headspace SPME is a superior choice, offering excellent sensitivity, high throughput with automation, and minimal matrix interference.

Ultimately, the selection of a specific method will depend on the analytical goals, required sensitivity, available instrumentation, and desired sample throughput. A thorough method validation is imperative for each specific matrix to ensure the generation of reliable and accurate quantitative data.

References

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• Debonne, E., et al. (2011). Collaborative validation of the quantification method for suspected allergens and test of an automated data treatment. Journal of Chromatography A, 1218(35), 6039-6047. [Link]

• Lu, C. H., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid-liquid extraction and GC-MS. Journal of Food and Drug Analysis, 29(4), 654-667. [Link]

• Ramos, L., et al. (2013). Development of a solid phase dispersion-pressurized liquid extraction method for the analysis of suspected fragrance allergens in leave-on cosmetics. Journal of Chromatography A, 1318, 64-72. [Link]

• Van De Voorde, A. (2023). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in rinse-off cosmetic products. MatheO, Master's thesis. [Link]

• Chen, Y. C., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes. ResearchGate. [Link]

• Ahmed, Z., et al. (2018). Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin. Molecules, 23(10), 2697. [Link]

• Cancho-Grande, B., et al. (2009). Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction. Journal of Chromatography B, 877(24), 2467-2474. [Link]

• Restek Corporation. (2012). Determination of Volatile Substances in Forensic Samples by Static Headspace Gas Chromatography. IntechOpen. [Link]

• ASCLD/LAB. (2010). Validation Summary for Alcohol Analysis by Headspace GC-FID/MS. American Society of Crime Laboratory Directors/Laboratory Accreditation Board. [Link]

• Copolovici, L. O., & Bungau, S. (2008). Analytical methods for identification and determination of some cosmetics ingredients. Chemistry & Biology, 1, 1-10. [Link]

• Ozel, M. Z., & Gogus, F. (2014). Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water. Journal of Analytical Methods in Chemistry, 2014, 289385. [Link]

• Faiad, A. A., & El-Aneed, A. (2022). A matrix-centered view of mass spectrometry platform innovation for volatilome research. Frontiers in Molecular Biosciences, 9, 1039641. [Link]

• Chen, J., et al. (2013). Utilization of a Matrix Effect to Enhance the Sensitivity of Residual Solvents in Static Headspace Gas Chromatography. Journal of Analytical & Bioanalytical Techniques, 4(5), 1-7. [Link]

• Peris, C., et al. (2009). Determination of suspected allergens in cosmetic products by headspace-programmed temperature vaporization–fast gas chromatography–quadrupole mass spectrometry. Journal of Chromatography A, 1216(36), 6449-6456. [Link]

• Tumanov, S., et al. (2016). A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis. Cancer & Metabolism, 4, 17. [Link]

• Kim, H. Y., et al. (2016). Comparative Study of Extracting Fragrance Allergens by GC-MS/MS. Mass Spectrometry Letters, 7(2), 25-32. [Link]

• Agilent Technologies. (2018). Quantitative Determination of Drugs of Abuse in Human Plasma and Serum by LC/MS/MS Using Agilent Captiva EMR—Lipid Cleanup. Agilent Technologies. [Link]

• Defense Technical Information Center. (2012). HEADSPACE GAS CHROMATOGRAPHY METHOD FOR STUDIES OF REACTION AND PERMEATION OF VOLATILE AGENTS WITH SOLID MATERIALS. Defense Technical Information Center. [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on 2,4-dimethylbenzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S443-S447. [Link]

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• Jakubowski, M., et al. (1994). [Determination of dimethylbenzoic acid isomers in urine by gas chromatography]. Medycyna Pracy, 45(1), 37-44. [Link]

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• Sarrazin, L., et al. (2012). Mercapturic acids derived from toluene in rat urine samples: Identification and measurement by gas chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 404(8), 2379-2387. [Link]

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A Senior Application Scientist's Guide to Confirming the Identity of Synthetic 2,4-Dimethylbenzyl Acetate

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's identity is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth technical comparison of analytical techniques to verify the identity of synthetic 2,4-dimethylbenzyl acetate against a certified reference standard. We will delve into the causality behind experimental choices, provide detailed protocols, and present comparative data to ensure a self-validating system of identity confirmation.

The Imperative of Identity Confirmation in Synthesis

The synthesis of any chemical entity, whether for pharmaceutical use or as a research tool, is susceptible to the formation of isomers, byproducts, and unreacted starting materials. In the case of 2,4-dimethylbenzyl acetate, an aromatic ester, potential impurities could include positional isomers (e.g., 2,5-dimethylbenzyl acetate or 3,5-dimethylbenzyl acetate), the precursor alcohol (2,4-dimethylbenzyl alcohol), or residual acetic acid. Relying on a single analytical technique can be misleading. Therefore, a multi-pronged approach using orthogonal methods is essential for irrefutable identity confirmation. This guide will focus on a powerful combination of Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Compound Analysis

GC-MS is a highly sensitive and specific technique ideal for the analysis of volatile and semi-volatile compounds like 2,4-dimethylbenzyl acetate. The gas chromatograph separates components of a mixture based on their boiling points and interactions with the stationary phase of the column, while the mass spectrometer provides structural information by fragmenting the eluted compounds into a unique mass-to-charge (m/z) pattern.

The "Why" Behind the GC-MS Protocol

Our choice of a non-polar stationary phase, such as one based on 5% phenyl-polydimethylsiloxane, is predicated on the principle of "like dissolves like." 2,4-dimethylbenzyl acetate is a relatively non-polar molecule, and a non-polar column will primarily separate it from other components based on boiling point differences. The temperature program is designed to ensure sharp peaks and good resolution, starting at a lower temperature to trap the analytes at the head of the column and then ramping up to elute them in order of increasing boiling point. The electron ionization (EI) source is a standard and robust method for generating reproducible fragmentation patterns, which are crucial for library matching and structural elucidation.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of both the synthetic 2,4-dimethylbenzyl acetate and a certified reference standard in a volatile solvent such as ethyl acetate or dichloromethane.

  • From the stock solutions, prepare working solutions of approximately 10 µg/mL.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-450.

Data Presentation: GC-MS Comparison

Parameter	Reference Standard	Synthetic Sample	Analysis
Retention Time (min)	~12.5	~12.5	The identical retention times suggest that the two compounds have the same volatility and interaction with the GC column.
Molecular Ion (M+)	m/z 178	m/z 178	The presence of the molecular ion at the expected mass confirms the molecular weight of the compound.
Key Fragment Ions (m/z)	135, 119, 91, 43	135, 119, 91, 43	The matching fragmentation pattern provides strong evidence of identical molecular structure. The peak at m/z 135 corresponds to the loss of the acetyl group, m/z 119 to the 2,4-dimethylbenzyl cation, m/z 91 to the tropylium ion, and m/z 43 to the acetyl cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Look at Molecular Structure

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. It provides detailed information about the chemical environment of each nucleus (typically ¹H and ¹³C) in a molecule. For identity confirmation, the NMR spectrum of the synthetic sample must be superimposable with that of the reference standard.

The "Why" Behind the NMR Protocol

¹H NMR provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. ¹³C NMR provides information on the number of different types of carbon atoms in the molecule. The choice of a deuterated solvent, such as chloroform-d (CDCl₃), is crucial as it is "invisible" in the ¹H NMR spectrum and provides a lock signal for the spectrometer. Tetramethylsilane (TMS) is added as an internal standard because it is chemically inert and its signal appears at 0 ppm, providing a reference point for the chemical shifts of the analyte.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthetic 2,4-dimethylbenzyl acetate and the reference standard into separate clean, dry NMR tubes.[1][2]

  • Add approximately 0.6-0.7 mL of chloroform-d (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) to each tube.[2]

  • Cap the tubes and gently agitate until the samples are fully dissolved.

• Instrumentation and Conditions:

  • Spectrometer: Bruker Avance III 400 MHz (or equivalent)

  • ¹H NMR:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Spectral Width: 20 ppm

    • Acquisition Time: 4 seconds

  • ¹³C NMR:

    • Pulse Program: zgpg30 (proton-decoupled)

    • Number of Scans: 1024

    • Spectral Width: 240 ppm

    • Acquisition Time: 1.5 seconds

Data Presentation: Predicted NMR Comparison

Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Reference Standard	Synthetic Sample
~7.15	d	1H	Ar-H	Match	Match
~7.00	d	1H	Ar-H	Match	Match
~6.95	s	1H	Ar-H	Match	Match
~5.05	s	2H	-CH₂-	Match	Match
~2.30	s	3H	Ar-CH₃	Match	Match
~2.25	s	3H	Ar-CH₃	Match	Match
~2.10	s	3H	-C(O)CH₃	Match	Match

Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment	Reference Standard	Synthetic Sample
~171.0	C=O	Match	Match
~138.0	Ar-C	Match	Match
~136.5	Ar-C	Match	Match
~132.5	Ar-C	Match	Match
~130.0	Ar-CH	Match	Match
~128.5	Ar-CH	Match	Match
~126.0	Ar-CH	Match	Match
~65.0	-CH₂-	Match	Match
~21.0	Ar-CH₃	Match	Match
~19.0	Ar-CH₃	Match	Match
~20.5	-C(O)CH₃	Match	Match

Fourier-Transform Infrared (FTIR) Spectroscopy: Probing Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. For 2,4-dimethylbenzyl acetate, we expect to see characteristic absorptions for the ester carbonyl group (C=O) and the C-O single bonds, as well as absorptions associated with the aromatic ring and alkyl groups.

The "Why" Behind the FTIR Protocol

Analyzing the neat liquid between salt plates (NaCl or KBr) is a simple and common method for obtaining an FTIR spectrum of a liquid sample. These salt plates are transparent to infrared radiation in the analytical range. Attenuated Total Reflectance (ATR) is an alternative that requires even less sample preparation. The key is to obtain a high-quality spectrum of both the reference and the synthetic sample under identical conditions to allow for a direct comparison of the fingerprint region (below 1500 cm⁻¹), which is unique to each molecule.

Experimental Protocol: FTIR Analysis

• Sample Preparation (Neat Liquid):

  • Place one or two drops of the liquid sample (either the reference standard or the synthetic product) onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top, spreading the liquid into a thin film.

  • Mount the plates in the spectrometer's sample holder.

• Instrumentation and Conditions:

  • Spectrometer: PerkinElmer Spectrum Two FT-IR Spectrometer (or equivalent)

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

Data Presentation: FTIR Comparison

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Reference Standard	Synthetic Sample
~3010-3050	C-H stretch	Aromatic	Match	Match
~2920-2980	C-H stretch	Alkyl (CH₃, CH₂)	Match	Match
~1740	C=O stretch	Ester	Match	Match
~1610, ~1500	C=C stretch	Aromatic Ring	Match	Match
~1230	C-O stretch	Ester	Match	Match
~1020	C-O stretch	Ester	Match	Match
Below 1500	Fingerprint Region	Unique to molecule	Superimposable	Superimposable

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the workflows for each technique.

NMR Analysis Workflow

FTIR Analysis Workflow

Conclusion

The identity of a synthetic compound is not a matter of assumption but of empirical verification. By employing a suite of orthogonal analytical techniques—GC-MS, NMR, and FTIR—we create a self-validating system for the confirmation of synthetic 2,4-dimethylbenzyl acetate. When the retention time, mass spectrum, ¹H and ¹³C NMR spectra, and the infrared spectrum of a synthetic sample are all identical to those of a certified reference standard, its identity can be confirmed with the highest degree of scientific confidence. This rigorous approach is fundamental to ensuring the quality, safety, and efficacy of chemical compounds in research and development.

References

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

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A Comparative Performance Analysis of 2,4-Dimethylbenzyl Acetate in Topical Formulations

Abstract

The selection of aromatic esters in pharmaceutical and cosmetic formulations is a critical decision that profoundly impacts product stability, sensory attributes, and overall performance. This guide provides a comprehensive benchmark of 2,4-dimethylbenzyl acetate, a fragrance ingredient belonging to the aryl alkyl alcohol simple acid esters (AAASAE) structural group.[1] Its performance is objectively compared against two structurally relevant alternatives: the widely used Benzyl Acetate and the more complex Dimethyl Benzyl Carbinyl Acetate (DMBCA). This analysis is grounded in key performance indicators crucial for topical formulations, including physicochemical properties, formulation stability, in vitro release kinetics, and rheological impact. Detailed, self-validating experimental protocols are provided to enable researchers to replicate and verify these findings, ensuring a robust framework for formulation development and optimization.

Introduction: The Rationale for Benchmarking Aromatic Esters

2,4-Dimethylbenzyl acetate (CAS 62346-96-7) is an aromatic ester valued for its role as a perfuming agent in various consumer products.[2][3] However, its function extends beyond providing a pleasant scent. Like any active or excipient, its incorporation into a semi-solid formulation, such as a cream or gel, can significantly influence the product's critical quality attributes (CQAs). These attributes include physical and chemical stability, texture, and the release rate of active pharmaceutical ingredients (APIs) or other key components.

For drug development professionals and formulation scientists, understanding these interactions is paramount. A seemingly minor change, such as substituting one aromatic ester for another, can have cascading effects on the product's shelf-life and efficacy. This guide, therefore, moves beyond simple olfactory profiles to provide a data-driven comparison of 2,4-dimethylbenzyl acetate against common alternatives. The objective is to equip researchers with the foundational data and methodologies required to make informed formulation decisions.

The chosen comparators are:

• Benzyl Acetate (CAS 140-11-4): A primary ester with a simple structure, widely used for its jasmine-like scent. Its high volatility and well-documented properties make it an excellent baseline for comparison.[4]

• Dimethyl Benzyl Carbinyl Acetate (DMBCA) (CAS 151-05-3): A tertiary ester with a more complex structure, known for its stability and substantivity, serving as both a fragrance and a fixative.[5]

Comparative Physicochemical Properties

The intrinsic properties of a molecule dictate its behavior in a formulation. A comparison of the fundamental physicochemical characteristics of these three esters provides the first layer of insight into their potential performance differences.

Property	2,4-Dimethylbenzyl Acetate	Benzyl Acetate	Dimethyl Benzyl Carbinyl Acetate (DMBCA)
CAS Number	62346-96-7[6]	140-11-4[4]	151-05-3[5]
Molecular Formula	C₁₁H₁₄O₂[6]	C₉H₁₀O₂	C₁₂H₁₆O₂[7]
Molecular Weight	178.23 g/mol [8]	150.18 g/mol [4]	192.26 g/mol [5]
Boiling Point	~246-248 °C (est.)[2]	212 °C[4]	~258 °C
Flash Point	~104.2 °C (est.)[2]	102 °C[4]	103 °C[5]
logP (o/w)	~2.99 (est.)[2]	1.96	~3.0
Water Solubility	~109 mg/L (est.)[2]	0.31 g/100 mL[4]	Insoluble[7][9]
Solvent Solubility	Soluble in alcohol and oils.[3]	Soluble in benzene, chloroform; miscible with ethanol.[4]	Soluble in ethanol, oils, and most organic solvents.[5]

Expert Interpretation: The higher molecular weight and boiling point of 2,4-dimethylbenzyl acetate compared to benzyl acetate suggest lower volatility. This is a strong indicator of greater fragrance tenacity, or longevity, in a final product. DMBCA, being even larger, would be expected to be the most substantive. The estimated logP values indicate that all three compounds are lipophilic, suggesting good miscibility in the oil phase of emulsion-based formulations but poor solubility in aqueous systems.

Core Performance Benchmarking

This section details the critical performance experiments for evaluating these esters within a model semi-solid formulation (e.g., an oil-in-water cream).

Formulation Stability

Stability testing is essential to ensure a product maintains its intended physical, chemical, and microbiological properties throughout its shelf life.[10] We will focus on physical and chemical stability under accelerated conditions.

Causality: Accelerated stability studies, which expose the product to elevated temperatures and UV light, are designed to predict long-term stability in a shorter timeframe.[10][11] Changes in color, odor, pH, or phase separation (creaming) indicate potential incompatibilities between the fragrance ester and the formulation base. For example, ester hydrolysis can lead to a drop in pH, potentially affecting other pH-sensitive ingredients.

Comparative Projections:

• Benzyl Acetate: Prone to oxidation and hydrolysis, potentially leading to discoloration and pH shifts over time.

• 2,4-Dimethylbenzyl Acetate: The additional methyl groups on the benzene ring may offer some steric hindrance, potentially improving stability compared to benzyl acetate.

• DMBCA: Generally considered highly stable, especially in alkaline systems like soaps, making it a robust choice for challenging formulations.[5]

Rheological Profile

Rheology is the study of the flow and deformation of materials and is a critical quality attribute for semi-solid formulations.[12][13] It governs everything from manufacturing and packaging to the sensory experience upon application.[13] Key parameters include viscosity (resistance to flow) and yield stress (the minimum stress required to initiate flow).[14]

Causality: The introduction of a new raw material, even at a low concentration (~1%), can disrupt the complex microstructure of a cream or gel. This can alter its viscosity and texture. A comprehensive rheological characterization is necessary to ensure that the addition of an aromatic ester does not negatively impact the product's physical properties.[15]

Comparative Projections:

• As lipophilic molecules, all three esters will reside in the oil phase of an o/w emulsion. Their impact on rheology at typical concentrations (e.g., <1%) may be subtle but should be verified. Significant changes could indicate an interaction with the emulsifier or thickening system, potentially compromising the formulation's structure.

In Vitro Release Testing (IVRT)

IVRT is a crucial tool for evaluating the performance of topical products by measuring the rate at which a substance is released from a formulation.[16][17] While often used for APIs, it is equally valuable for assessing the release of fragrances, which directly relates to the user's sensory experience over time. The U.S. FDA provides guidance on IVRT studies, highlighting their importance in product characterization.[18]

Causality: The release of a volatile compound from a semi-solid matrix is governed by its partitioning between the formulation's phases and its diffusion through the matrix. This release profile is a key performance indicator.[16] A well-designed IVRT method can discriminate between formulations and detect changes that might affect performance.[16]

Comparative Projections:

• Benzyl Acetate: Due to its higher volatility and smaller size, it is expected to have the fastest release rate.

• 2,4-Dimethylbenzyl Acetate: Expected to have a slower, more sustained release compared to benzyl acetate due to its lower volatility.

• DMBCA: Its higher molecular weight and substantivity suggest it will have the slowest and most prolonged release profile, consistent with its function as a fixative.[5]

Experimental Methodologies & Workflows

The following protocols are designed to be self-validating systems for benchmarking the performance of aromatic esters in a model oil-in-water (o/w) cream formulation.

Overall Experimental Workflow

The diagram below illustrates the logical flow for a comprehensive performance comparison of the selected aromatic esters.

Caption: High-level workflow for benchmarking aromatic esters.

Protocol 1: Solubility and Homogeneity Assessment

Objective: To confirm the solubility and uniform dispersion of the ester in the cream base.

• Preparation: Prepare the model o/w cream base and divide it into four aliquots.

• Incorporation: While mixing, slowly add 1% (w/w) of 2,4-dimethylbenzyl acetate, benzyl acetate, and DMBCA to their respective aliquots. The fourth aliquot remains as the control.

• Homogenization: Subject each formulation to high-shear homogenization to ensure uniform droplet size distribution.

• Microscopic Examination: Place a small sample of each cream on a microscope slide. Observe under 40x magnification for any signs of undissolved material or phase separation. A homogenous, uniform emulsion should be observed. This protocol is a simplified adaptation of general solubility testing principles.[19][20]

Protocol 2: Accelerated Stability Testing

Objective: To assess the physical and chemical stability of the formulations under stress conditions.

• Sample Packaging: Aliquot each of the four cream formulations into sealed, inert containers (e.g., glass jars) that simulate the final packaging.[21]

• Thermal Stability: Place one set of samples in a stability chamber maintained at 45°C ± 2°C for 12 weeks.[21][22]

• Photostability: Place a second set of samples in a photostability chamber, exposing them to a controlled source of UV and visible light. The exposure should follow ICH Q1B guidelines.[21]

• Control Samples: Store a third set of samples under controlled room temperature conditions (25°C / 60% RH).[21]

• Time-Point Analysis: At weeks 0, 4, 8, and 12, withdraw samples from all conditions.

• Evaluation: Assess each sample for:

  • Physical Properties: Color, odor, appearance, and signs of phase separation.[10]

  • Chemical Properties: Measure the pH of a 10% dispersion in deionized water.

  • Ester Quantification: Use a validated Gas Chromatography (GC) method to determine the concentration of the ester, assessing for degradation.[23][24]

Protocol 3: In Vitro Release Testing (IVRT)

Objective: To quantify and compare the release rate of each ester from the cream base. This protocol is based on FDA guidance and USP General Chapter <1724>.[16][18]

Caption: Diagram of an IVRT Franz Diffusion Cell setup.

• Apparatus: Assemble vertical diffusion cells (Franz cells) with a suitable inert synthetic membrane (e.g., polysulfone).

• Receptor Fluid: Fill the receptor chamber with a fluid in which the esters are soluble but that is immiscible with the cream base (e.g., phosphate-buffered saline with 2% Oleth-20). Ensure no air bubbles are trapped. Maintain the fluid at 32°C to simulate skin surface temperature.

• Sample Application: Apply a finite dose (e.g., 300 mg) of the test cream uniformly onto the membrane surface in the donor chamber.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 6, 8 hours), withdraw an aliquot of the receptor fluid from the sampling port and immediately replace it with fresh, pre-warmed receptor fluid.

• Quantification: Analyze the concentration of the ester in each aliquot using a validated GC-MS method.[24]

• Data Analysis: Calculate the cumulative amount of ester released per unit area over time. Plot this data to determine the release rate (slope of the linear portion of the curve).

Protocol 4: Rheological Profile Analysis

Objective: To characterize the flow behavior and viscoelastic properties of the formulations.

• Instrumentation: Use a controlled-stress rheometer equipped with a parallel plate or cone-and-plate geometry. Maintain the sample temperature at 25°C.[15]

• Flow Curve Measurement: Measure the viscosity over a wide range of shear rates (e.g., 0.1 to 100 s⁻¹). This simulates various conditions from resting on a shelf to being spread on the skin.[15]

• Yield Stress Measurement: Perform an amplitude sweep (oscillatory test) at a constant frequency to determine the linear viscoelastic region (LVER) and the yield stress, which is the point where the structure begins to break down.

• Data Analysis:

  • Plot viscosity versus shear rate to observe shear-thinning behavior.

  • Compare the yield stress values. A higher yield stress indicates a firmer structure.

  • Compare the storage modulus (G') and loss modulus (G''). For a stable cream, G' should be significantly higher than G'' at rest.

Conclusion and Formulation Recommendations

This guide establishes a robust framework for benchmarking the performance of 2,4-dimethylbenzyl acetate against relevant alternatives. The experimental data generated through these protocols will allow formulators to move beyond subjective sensory analysis and make evidence-based decisions.

• For applications requiring a rapid, impactful fragrance release, Benzyl Acetate is a suitable, albeit potentially less stable, option.

• 2,4-Dimethylbenzyl Acetate is projected to offer a balanced profile, providing improved stability and longevity over benzyl acetate while maintaining a stronger release profile than more substantive fixatives.

• For formulations where fragrance longevity and high stability are the primary objectives, DMBCA serves as an excellent benchmark, providing a sustained release and robust performance.

Ultimately, the ideal aromatic ester is formulation-dependent. By employing the rigorous comparative analysis detailed herein, researchers and scientists can confidently select the optimal ingredient to meet their product's specific performance targets, ensuring the development of stable, effective, and aesthetically pleasing topical products.

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A Comparative Toxicological Assessment of Benzyl Acetate and Its Derivatives

This guide provides a detailed comparative toxicological assessment of benzyl acetate and a selection of its structural derivatives. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data to facilitate informed decisions regarding the selection and application of these compounds. We will delve into key toxicological endpoints, outline the methodologies for their assessment, and explore the underlying structure-activity relationships.

Introduction: The Need for Comparative Toxicology

Benzyl acetate is a widely used fragrance and flavoring agent, notable for its pleasant jasmine-like aroma.[1] Its derivatives, which feature substitutions on the benzyl ring, are of significant interest for fine-tuning physicochemical properties and biological activity. However, even minor structural modifications can dramatically alter a compound's toxicological profile. Therefore, a systematic, comparative assessment is crucial for identifying safer alternatives and predicting potential hazards in research and development pipelines.

This guide focuses on a selection of derivatives to illustrate the impact of ring substitution on toxicity. We will compare the parent compound, benzyl acetate, with its methyl- and chloro-substituted analogues.

Physicochemical Properties and Structures

The fundamental structures of the compounds under review are presented below. Variations in substituents alter properties like lipophilicity (logP) and molecular weight, which in turn influence absorption, distribution, metabolism, and excretion (ADME) profiles.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	logP
Benzyl Acetate	Benzyl-acetate.png	C₉H₁₀O₂	150.18[2]	1.96[3]
4-Methylbenzyl Acetate	4-Methylbenzyl-acetate.png	C₁₀H₁₂O₂	164.20[4]	2.44[5]
4-Chlorobenzyl Acetate	4-Chlorobenzyl-acetate.png	C₉H₉ClO₂	184.62[6]	~3.18 (logPow of p-Chlorobenzyl chloride)[7]

Comparative Analysis of Toxicological Endpoints

A substance's toxicological profile is multifaceted. Here, we compare key endpoints for which data is available, providing a snapshot of the relative hazards.

Acute Oral Toxicity

Acute oral toxicity, typically expressed as the LD50 (the dose lethal to 50% of a test population), is a primary indicator of a substance's short-term poisoning potential.

Table 1: Acute Oral Toxicity (Rat)

Compound	LD50 (mg/kg)	Toxicity Classification	Source
Benzyl Acetate	2,490	Minimally Toxic	[2][3]
4-Methylbenzyl Acetate	5,000	Practically Non-Toxic	[4][8]
4-Chlorobenzyl Acetate	No Data Available	-

Interpretation: The addition of a methyl group at the para position appears to decrease the acute oral toxicity of benzyl acetate, as indicated by a higher LD50 value for 4-methylbenzyl acetate.[4][8]

Dermal Toxicity and Irritation

Dermal toxicity and irritation are critical endpoints for compounds that may come into contact with skin, such as in fragrances and cosmetics.

Table 2: Dermal Toxicity and Irritation

Compound	Dermal LD50 (Rabbit)	Skin Irritation (Rabbit)	Source
Benzyl Acetate	>5,000 mg/kg	No irritation	[2][3]
4-Methylbenzyl Acetate	>5,000 mg/kg	Data suggests low potential	[8][9]
4-Chlorobenzyl Acetate	No Data Available	-

Interpretation: Both benzyl acetate and its 4-methyl derivative exhibit low acute dermal toxicity.[2][3][8] Benzyl acetate is reportedly non-irritating to the skin[3], and while specific test results for 4-methylbenzyl acetate were not found, its use in fragrance suggests a low irritation potential.[9]

Genotoxicity and Mutagenicity

Genotoxicity assays are vital for assessing a compound's potential to damage genetic material, a key concern for long-term health effects, including carcinogenicity. The Ames test is a widely used primary screen for mutagenicity.

Table 3: Genotoxicity Profile

Compound	Ames Test Result	Other Genotoxicity Data	Source
Benzyl Acetate	Negative	Negative in several in vitro and in vivo assays.	[10][11][12]
4-Methylbenzyl Acetate	Data not available, but read-across from benzyl acetate suggests not genotoxic.	-	[13]
4-Chlorobenzyl Acetate	No Data Available	-

Interpretation: Benzyl acetate has been extensively tested and is considered non-genotoxic.[10][11] While direct data for the derivatives is sparse, the principle of "read-across" is often used in regulatory toxicology, suggesting that 4-methylbenzyl acetate is also unlikely to be genotoxic.[13] However, this is an assumption that should be confirmed with experimental data.

Mechanistic Insights and Structure-Activity Relationships

The metabolism of benzyl acetate is well-understood. It is rapidly hydrolyzed in the body to benzyl alcohol and acetic acid. Benzyl alcohol is then oxidized to benzoic acid and largely excreted as hippuric acid.[1][14] This rapid and efficient detoxification pathway contributes to its relatively low toxicity.

The observed decrease in acute toxicity for 4-methylbenzyl acetate may be due to the influence of the methyl group on its metabolism, although specific studies are needed to confirm this. The introduction of a chloro- group in 4-chlorobenzyl acetate significantly increases its lipophilicity, which could lead to different absorption and distribution patterns and potentially a different toxicity profile. The lack of available data for this derivative highlights a critical knowledge gap.

Caption: Metabolic pathway of benzyl acetate and its derivatives.

Standardized Experimental Protocols

To ensure data reliability and comparability, standardized protocols are essential. Below is an example protocol for assessing cytotoxicity, a common in vitro toxicity endpoint.

Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Methodology:

• Cell Seeding: Plate cells (e.g., HaCaT keratinocytes) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds (benzyl acetate and derivatives) in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 24 or 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Workflow for the MTT cytotoxicity assay.

Discussion and Conclusion

This comparative guide demonstrates that even simple substitutions to the benzyl acetate structure can influence its toxicological profile.

• Benzyl Acetate: Serves as a baseline with a well-characterized, low-toxicity profile. It is non-genotoxic, has low acute oral and dermal toxicity, and is not a skin irritant.[2][3][10][11]

• 4-Methylbenzyl Acetate: The available data suggests this derivative is even less acutely toxic than the parent compound.[4][8] Its use in fragrances implies a low potential for skin irritation.[9]

• 4-Chlorobenzyl Acetate: There is a significant lack of publicly available toxicological data for this derivative, representing a critical area for future research. The presence of the chloro- group could potentially alter metabolic pathways and increase toxicity.

Key Takeaway for Researchers: When selecting a benzyl acetate derivative, it is crucial to consider the nature and position of the substituent. While a methyl group in the para-position appears to be a safe modification, halogenated derivatives like 4-chlorobenzyl acetate warrant a much more cautious approach and require empirical toxicological evaluation before use. This guide underscores the importance of data-driven decision-making in chemical safety and drug development.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 2,4-Dimethylbenzyl Acetate

Understanding the Compound: Properties and Potential Hazards

Before initiating any disposal protocol, a thorough understanding of the substance's characteristics is paramount. This knowledge informs the risk assessment and dictates the necessary safety precautions and disposal methodology.

Property	Value	Source
CAS Number	62346-96-7	NIST Chemistry WebBook[1]
Molecular Formula	C₁₁H₁₄O₂	NIST Chemistry WebBook[1]
Molecular Weight	178.23 g/mol	NIST Chemistry WebBook[1]
Appearance	Likely a liquid	Inferred from similar compounds
Boiling Point	Approximately 246-248 °C at 760 mmHg (estimated)	The Good Scents Company[2]
Flash Point	Approximately 104.2 °C (220 °F) (estimated)	The Good Scents Company[2]
Solubility	Insoluble in water; soluble in alcohol	The Good Scents Company[2]
Potential Hazards	May cause skin and eye irritation. Harmful to aquatic life.	Inferred from similar acetate esters[3][4]

Note: Some data is estimated or inferred from structurally similar compounds due to the limited availability of a specific SDS for 2,4-Dimethylbenzyl acetate.

The flashpoint of approximately 104.2°C suggests that 2,4-Dimethylbenzyl acetate is a combustible liquid. While not classified as flammable, it will ignite with a sufficient ignition source. Its insolubility in water and potential harm to aquatic life are critical considerations for disposal, strictly prohibiting aqueous drain disposal.[2][3][4]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2,4-Dimethylbenzyl acetate is a systematic process that prioritizes safety and regulatory compliance. The following workflow outlines the necessary steps from waste generation to final disposal.

Caption: The Waste Management Hierarchy.

• Reduce: The most effective way to manage waste is to minimize its generation in the first place. This can be achieved through careful experimental planning and using the smallest necessary quantities of chemicals.

• Reuse: If possible and safe, consider reusing surplus chemicals for other experiments.

• Recycle: While not always feasible for specific chemical waste, recycling programs for certain solvents and materials should be utilized when available.

• Treatment: When waste cannot be reduced, reused, or recycled, it should be treated to reduce its hazardous properties. Incineration is a common and effective treatment method for many organic compounds.

• Disposal: Landfilling is the least preferred option and should only be considered for treated, non-hazardous residues.

By adhering to these procedures and principles, researchers and laboratory professionals can ensure the safe and responsible management of 2,4-Dimethylbenzyl acetate waste, upholding their commitment to safety, environmental stewardship, and scientific integrity.

References

• National Institute of Standards and Technology (NIST). (n.d.). 2,4-Dimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). 2,4-Dimethylbenzyl Acetate. Retrieved from [Link]

• Drugfuture.com. (n.d.). 2,4-DIMETHYLBENZYL ACETATE. FDA Global Substance Registration System. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate. Retrieved from [Link]

• Sasol. (2023, January 15). Material Safety Data Sheet: Ethyl Acetate. Retrieved from a different source as the original link was not accessible.

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from a different source as the original link was not accessible.
• DMBC ACETATE. (2024, July 8). Safety Data Sheet. Retrieved from a different source as the original link was not accessible.
• Vigon International. (2020, May 26). 500492 dimethyl benzyl carbinyl acetate fcc safety data sheet. Retrieved from a different source as the original link was not accessible.
• The Hallstar Company. (2024, March 19). Safety Data Sheet: ACETATE 700. Retrieved from a different source as the original link was not accessible.

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk - ESSR. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Acetic acid ethyl ester. Retrieved from [Link]

• State of Maine. (n.d.). Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES. StateScape. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Regulatory Exclusions and Alternative Standards for the Recycling of Materials, Solid Wastes and Hazardous Wastes. Retrieved from [Link]

• C&EN. (2024, August 30). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal [Video]. YouTube. Retrieved from [Link]

Sources

• 1. 2,4-Dimethylbenzyl acetate [webbook.nist.gov]
• 2. 2,4-dimethyl benzyl acetate, 62346-96-7 [thegoodscentscompany.com]
• 3. directpcw.com [directpcw.com]
• 4. vigon.com [vigon.com]